4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• CAS: 203792-25-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Structure of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS No: 203792-25-0), a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The document delineates the core structural features, including the thiophene scaffold, the strategic placement of aminomethyl and carbonitrile functional groups, and the role of the hydrochloride salt. We will explore a multi-faceted approach to structural elucidation, detailing the theoretical underpinnings and practical application of key analytical techniques: Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). This guide is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the characterization and handling of this important synthetic intermediate.

Introduction to a Key Synthetic Intermediate

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride has emerged as a valuable precursor in the synthesis of complex bioactive molecules.[1] Its utility is rooted in the unique electronic properties and reactivity of the substituted thiophene ring, a scaffold recognized as a "privileged pharmacophore" in medicinal chemistry due to its presence in numerous FDA-approved drugs.[2] This compound serves as a critical starting material, particularly in the development of novel therapeutics, including protein degrader building blocks and agents targeting neurological disorders.[1][3][4]

1.1. Chemical Identity and Physicochemical Properties

A clear understanding of the fundamental properties of a compound is the bedrock of its effective application in research and synthesis. The key identifiers and properties of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride are summarized below.

Property	Value	Reference
CAS Number	203792-25-0	[1][3][5][6]
Molecular Formula	C₆H₇ClN₂S	[3][5][7]
Molecular Weight	174.65 g/mol	[3][5][6][7]
Appearance	White to off-white solid	[1]
Purity	Typically ≥97% (by NMR)	[1][8]
Synonyms	4-(Aminomethyl)-2-thiophenecarbonitrile hydrochloride	[7]
Storage	Store in a dry, cool, well-ventilated place; some suppliers recommend 0-8 °C.	[1][4][7]

1.2. Significance in Medicinal Chemistry

The thiophene nucleus is a five-membered aromatic ring containing a sulfur atom, which is isosteric to a benzene ring but possesses distinct electronic and lipophilic characteristics.[2][9] This allows it to act as a bioisostere for phenyl groups in drug candidates, often improving potency, selectivity, or pharmacokinetic profiles. The specific substitution pattern of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride provides two orthogonal points for chemical modification: the nucleophilic primary amine (after deprotection) and the electrophilic nitrile group, making it an exceptionally versatile synthetic intermediate.[1][4]

Core Molecular Architecture

The functionality of this molecule is a direct result of the interplay between its constituent parts. A detailed examination of the structure reveals the rationale behind its utility.

Caption: Annotated structure of the title compound.

2.1. The Thiophene Scaffold

The central thiophene ring provides a stable, aromatic core. Its five-membered structure with a sulfur heteroatom influences the electron distribution and geometry, providing a rigid framework for the appended functional groups.[9]

2.2. Functional Group Analysis

The molecule's reactivity is dominated by its two functional groups:

• 2-Carbonitrile (-C≡N): This strongly electron-withdrawing group influences the aromatic system's reactivity. It can participate in various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, serving as a versatile synthetic handle.

• 4-Aminomethyl (-CH₂NH₃⁺): In its hydrochloride salt form, the primary amine is protonated. This enhances the compound's solubility in polar solvents and protects the amine from unwanted side reactions during certain synthetic steps. The free base can be readily generated for reactions requiring a nucleophilic amine.

Spectroscopic Elucidation of the Molecular Structure

Confirming the molecular structure of a compound is a non-negotiable step in chemical research. A combination of spectroscopic methods provides a self-validating system, where each technique offers complementary information to build a complete and unambiguous structural picture.

Caption: Workflow for comprehensive structural verification.

3.1. Infrared (IR) Spectroscopy

Causality: IR spectroscopy is the primary method for identifying the presence of specific functional groups. Covalent bonds vibrate at characteristic frequencies, and when exposed to infrared radiation, they absorb energy at these frequencies. This absorption pattern serves as a molecular "fingerprint."[10] For this molecule, IR is crucial for confirming the nitrile, the amine salt, and the aromatic thiophene ring.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is critical to subtract the spectral contributions of atmospheric CO₂ and H₂O.

• Sample Application: Place a small amount (a few milligrams) of the solid 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride powder onto the crystal.

• Analysis: Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal. Initiate the sample scan (typically 16-32 scans are co-added for a good signal-to-noise ratio) over the range of 4000-650 cm⁻¹.

• Processing: The resulting spectrum is automatically ratioed against the background to produce the final absorbance or transmittance spectrum.

Data Presentation: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3100	Medium	Aromatic C-H stretch	Characteristic of C-H bonds on the thiophene ring.[11]
~3000 (broad)	Strong, Broad	N-H stretch	Indicative of the ammonium salt (-NH₃⁺). Broadness is due to hydrogen bonding.
2850-2950	Medium-Weak	Aliphatic C-H stretch	Corresponds to the methylene (-CH₂) group.[10]
~2230	Sharp, Medium	C≡N stretch	A highly characteristic and unambiguous peak for a nitrile group.
~1600 & ~1500	Medium	N-H bend / C=C stretch	Asymmetric and symmetric bending of the -NH₃⁺ group, often overlapping with aromatic C=C stretching vibrations.[10][12]
~1450	Medium	Aromatic C=C stretch	In-ring stretching vibrations of the thiophene scaffold.[12]
800-900	Medium-Strong	C-H out-of-plane bend	Bending vibrations of the hydrogens on the substituted thiophene ring.[11]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy provides the most detailed information about the molecular skeleton, revealing the connectivity and chemical environment of every hydrogen (¹H NMR) and carbon (¹³C NMR) atom. The chemical shift of a nucleus is highly sensitive to the electronic effects of neighboring atoms and functional groups, allowing for a complete structural map.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O, as the hydrochloride salt is polar) in a standard 5 mm NMR tube.

• Solvent Choice: DMSO-d₆ is often preferred as it solubilizes many organic salts and its residual solvent peak does not obscure key signal regions. The amine protons are often visible in DMSO.

• Data Acquisition: Insert the tube into the NMR spectrometer. Acquire a ¹H spectrum first. Following this, acquire a broadband-decoupled ¹³C spectrum. Standard acquisition parameters are typically sufficient.

• Referencing: Spectra are referenced to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Data Presentation: Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H	8.5-9.0	Broad Singlet	3H	-NH ₃⁺
¹H	~8.0	Singlet (or narrow doublet)	1H	Thiophene H 5
¹H	~7.8	Singlet (or narrow doublet)	1H	Thiophene H 3
¹H	~4.2	Singlet (or broad triplet)	2H	-CH ₂-NH₃⁺
¹³C	~145	Singlet	-	Thiophene C 4
¹³C	~135	Singlet	-	Thiophene C 5
¹³C	~128	Singlet	-	Thiophene C 3
¹³C	~115	Singlet	-	-C ≡N
¹³C	~110	Singlet	-	Thiophene C 2
¹³C	~40	Singlet	-	-C H₂-NH₃⁺

3.3. Mass Spectrometry (MS)

Causality: Mass spectrometry provides two crucial pieces of information: the precise molecular weight of the compound and its fragmentation pattern upon ionization. This data confirms the elemental composition and offers corroborating evidence for the proposed structure. Electrospray ionization (ESI) is ideal for this molecule as it is a soft ionization technique suitable for polar, pre-charged molecules like hydrochloride salts.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Analysis: Acquire the mass spectrum in positive ion mode. The hydrochloride salt will dissociate in solution, and the protonated free base [M+H]⁺ will be detected.

• High-Resolution MS (HRMS): For unambiguous formula confirmation, analyze the sample on a high-resolution instrument (e.g., TOF or Orbitrap) to obtain an exact mass measurement.

Caption: Predicted ESI-MS fragmentation pathway.

Data Presentation: Expected Mass Spectrometry Data

Ion	Formula	Calculated Exact Mass (m/z)	Rationale
[M+H]⁺	[C₆H₇N₂S]⁺	139.0324	Molecular ion (protonated free base)
[M-NH₂]⁺	[C₆H₅N₂S]⁺	123.0195	Loss of the amino group
[M-HCN+H]⁺	[C₅H₆NS]⁺	112.0266	Loss of hydrogen cyanide from the parent ion

Safety and Handling

Trustworthiness: A core component of scientific integrity is ensuring the safety of the handler. The protocols described are only valid when performed with appropriate safety measures.

• Hazard Identification: This compound is classified as causing serious eye damage (H318).[7]

• Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety glasses or goggles.[7]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7][13] Use non-sparking tools and avoid creating dust.[7]

• Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated location away from incompatible materials.[7]

Conclusion

The molecular structure of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is unequivocally defined by its substituted thiophene core. Its identity is confirmed through a synergistic application of IR, NMR, and Mass Spectrometry, each providing essential, complementary data. The presence of the nitrile and aminomethyl functionalities makes it a strategically important and highly versatile building block for the synthesis of novel compounds, particularly within the pharmaceutical and drug discovery sectors. A thorough understanding of its structure and properties, as detailed in this guide, is paramount for its effective and safe utilization in the laboratory.

References

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An In-depth Technical Guide to the Synthesis and Characterization of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS No: 203792-25-0), a key building block in contemporary medicinal chemistry.[1][2][3] Recognized for its role in the development of novel therapeutics, particularly as a component of protein degraders and agents targeting neurological disorders, a thorough understanding of its preparation and analytical validation is paramount for researchers in drug discovery and development.[1] This document outlines plausible synthetic pathways, detailed experimental protocols, and in-depth characterization methodologies, including spectroscopic and spectrometric techniques. The causality behind experimental choices is explained to provide field-proven insights, ensuring both scientific integrity and practical applicability.

Introduction and Physicochemical Properties

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a substituted thiophene derivative featuring a reactive aminomethyl group and a cyano functionality.[1] This unique combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecular architectures.[1] The thiophene ring itself is a privileged scaffold in medicinal chemistry, known to impart favorable pharmacokinetic and pharmacodynamic properties to drug candidates.[4][5]

Table 1: Physicochemical Properties of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Property	Value	Source(s)
CAS Number	203792-25-0	[2][3][6][7]
Molecular Formula	C₆H₇ClN₂S	[3][6]
Molecular Weight	174.65 g/mol	[3][6]
Appearance	White solid	[1]
Storage	Room temperature, store in a dry, cool, and well-ventilated place.	[3][7]

Proposed Synthetic Routes

While a specific, publicly available, step-by-step synthesis protocol for 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is not readily found in the surveyed literature, two highly plausible synthetic routes can be proposed based on established chemical transformations of thiophene derivatives. These routes offer strategic flexibility depending on the availability of starting materials.

Route A: From 4-Methylthiophene-2-carbonitrile via Halogenation and Amination

This route is predicated on the functionalization of a methyl group at the 4-position of the thiophene ring. The key steps involve a free-radical halogenation followed by a nucleophilic substitution with an amine source.

Caption: Proposed Synthesis Route A via Halogenation-Amination.

2.1.1. Step 1: Synthesis of 4-(Bromomethyl)thiophene-2-carbonitrile (Intermediate)

The initial step involves the bromination of the methyl group of 4-methylthiophene-2-carbonitrile. A well-established method for such benzylic-type brominations is the Wohl-Ziegler reaction, which utilizes N-bromosuccinimide (NBS) as the bromine source and a radical initiator like azobisisobutyronitrile (AIBN).

• Protocol:

  • To a solution of 4-methylthiophene-2-carbonitrile in a suitable inert solvent such as carbon tetrachloride (CCl₄), add N-bromosuccinimide (1.05 equivalents) and a catalytic amount of AIBN.

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature and filter off the succinimide byproduct.

  • Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-(bromomethyl)thiophene-2-carbonitrile. Purification can be achieved by column chromatography on silica gel.

2.1.2. Step 2: Synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile

The conversion of the bromomethyl intermediate to the aminomethyl product can be achieved through various methods. A robust and reliable two-step procedure involves the formation of an azide intermediate followed by its reduction. This method avoids the common issue of over-alkylation often encountered with direct amination using ammonia.

• Protocol:

  • Dissolve the crude 4-(bromomethyl)thiophene-2-carbonitrile in a polar aprotic solvent like dimethylformamide (DMF).

  • Add sodium azide (NaN₃, 1.2 equivalents) and stir the mixture at room temperature until the starting material is consumed (monitor by TLC).

  • Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude 4-(azidomethyl)thiophene-2-carbonitrile.

  • For the reduction step (Staudinger reaction), dissolve the crude azide in a mixture of tetrahydrofuran (THF) and water.

  • Add triphenylphosphine (PPh₃, 1.1 equivalents) and stir the mixture at room temperature. The reaction progress can be monitored by the evolution of nitrogen gas and TLC analysis.

  • Upon completion, remove the THF under reduced pressure and extract the aqueous residue with an organic solvent to remove triphenylphosphine oxide.

  • The aqueous layer containing the desired amine can be basified and extracted, or directly used for the salt formation step.

2.1.3. Step 3: Formation of the Hydrochloride Salt

The final step is the conversion of the free amine to its hydrochloride salt to improve stability and handling.

• Protocol:

  • Dissolve the crude 4-(aminomethyl)thiophene-2-carbonitrile in a suitable anhydrous solvent such as diethyl ether or ethyl acetate.

  • Slowly add a solution of hydrochloric acid in diethyl ether or isopropanol with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to obtain 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride.

Route B: From 4-Formylthiophene-2-carbonitrile via Reductive Amination

An alternative and often more direct approach is the reductive amination of 4-formylthiophene-2-carbonitrile.[8][9][10][11][12] This one-pot reaction combines the formation of an imine intermediate from the aldehyde and an amine source, followed by its in-situ reduction.

Caption: Proposed Synthesis Route B via Reductive Amination.

• Protocol:

  • Dissolve 4-formylthiophene-2-carbonitrile in a suitable protic solvent, such as methanol.

  • Add an excess of an ammonia source, for example, ammonium acetate (NH₄OAc).

  • Stir the mixture at room temperature for a period to allow for the formation of the imine intermediate.

  • Add a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), portion-wise to the reaction mixture. These reagents are selective for the reduction of the imine in the presence of the aldehyde.[12]

  • Continue stirring at room temperature and monitor the reaction by TLC until completion.

  • Quench the reaction by the careful addition of dilute aqueous acid (e.g., 1M HCl).

  • Remove the methanol under reduced pressure and wash the aqueous residue with a non-polar solvent (e.g., hexane) to remove any unreacted aldehyde.

  • Basify the aqueous layer with a suitable base (e.g., NaOH or NaHCO₃) and extract the free amine with an organic solvent like dichloromethane or ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude 4-(aminomethyl)thiophene-2-carbonitrile.

  • Proceed with the hydrochloride salt formation as described in Route A, Step 3.

Comprehensive Characterization

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For the target compound, both ¹H and ¹³C NMR spectra should be acquired.

• ¹H NMR Spectroscopy (Expected Data):

  • The spectrum is expected to show signals corresponding to the two thiophene ring protons, the methylene protons of the aminomethyl group, and the protons of the ammonium group.

  • The thiophene protons should appear as distinct singlets or doublets in the aromatic region (typically δ 7.0-8.5 ppm).

  • The methylene protons (-CH₂-) will likely appear as a singlet or a broad singlet around δ 4.0-4.5 ppm.

  • The ammonium protons (-NH₃⁺) will be a broad singlet, and its chemical shift will be concentration and solvent-dependent, typically in the range of δ 8.0-9.0 ppm.

  Table 2: Predicted ¹H NMR Spectral Data

  Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
  ~8.0 - 8.5	s	1H	Thiophene H-5
  ~7.5 - 8.0	s	1H	Thiophene H-3
  ~4.0 - 4.5	s	2H	-CH₂-NH₃⁺

  | ~8.0 - 9.0 | br s | 3H | -CH₂-NH₃⁺ |

• ¹³C NMR Spectroscopy (Expected Data):

  • The ¹³C NMR spectrum will show signals for all six carbon atoms in the molecule.

  • The carbon of the nitrile group (-C≡N) is expected to appear in the range of δ 115-125 ppm.

  • The four carbons of the thiophene ring will have distinct signals in the aromatic region (δ 120-150 ppm).

  • The methylene carbon (-CH₂-) should be found in the range of δ 40-50 ppm.

  Table 3: Predicted ¹³C NMR Spectral Data

  Chemical Shift (δ, ppm)	Assignment
  ~140 - 150	Thiophene C-4
  ~130 - 140	Thiophene C-2
  ~125 - 135	Thiophene C-5
  ~120 - 130	Thiophene C-3
  ~115 - 125	-C≡N

  | ~40 - 50 | -CH₂-NH₃⁺ |

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

• Expected Data:

  • A sharp, strong absorption band around 2220-2260 cm⁻¹ corresponding to the C≡N stretching vibration of the nitrile group.

  • Broad absorption bands in the range of 2800-3200 cm⁻¹ due to the N-H stretching vibrations of the ammonium group.

  • C-H stretching vibrations of the thiophene ring will appear around 3000-3100 cm⁻¹.

  • C=C stretching vibrations of the thiophene ring will be observed in the 1400-1600 cm⁻¹ region.

  • The C-S stretching vibration of the thiophene ring typically appears in the fingerprint region.

Table 4: Predicted FTIR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200 - 2800	Broad, Strong	N-H stretch (ammonium)
~3100 - 3000	Medium	C-H stretch (aromatic)
~2240	Strong, Sharp	C≡N stretch (nitrile)

| ~1600 - 1400 | Medium | C=C stretch (aromatic ring) |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For the hydrochloride salt, electrospray ionization (ESI) is a suitable technique.

• Expected Data:

  • The mass spectrum should show a prominent peak corresponding to the molecular ion of the free base [M]⁺ at m/z 138.03.

  • The isotopic pattern should be consistent with the presence of one sulfur atom.

  • Common fragmentation pathways for aminomethyl-substituted aromatic compounds may be observed, such as the loss of the amino group or cleavage of the bond between the methylene group and the thiophene ring.

Table 5: Predicted Mass Spectrometry Data

m/z	Interpretation
138.03	[M]⁺ (Molecular ion of the free base)
121.02	[M - NH₃]⁺

| 111.01 | [M - HCN]⁺ |

Conclusion

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a valuable and versatile building block in medicinal chemistry. This guide has presented two plausible and robust synthetic strategies for its preparation, along with a comprehensive plan for its analytical characterization. The detailed protocols and expected analytical data provide a solid foundation for researchers to synthesize and validate this important compound in their laboratories. The application of sound chemical principles and established analytical techniques ensures the scientific integrity and reproducibility of the described methods, empowering further advancements in drug discovery and development.

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4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride solubility and stability

An In-depth Technical Guide to the Solubility and Stability of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Authored by a Senior Application Scientist

Foreword: Navigating the Physicochemical Landscape of a Key Pharmaceutical Building Block

Welcome to a comprehensive exploration of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, a pivotal intermediate in contemporary drug discovery and development.[1] As researchers and scientists dedicated to advancing therapeutic frontiers, our success is intrinsically linked to a profound understanding of the foundational molecules we work with. The solubility and stability of an active pharmaceutical ingredient (API) or a key starting material are not merely data points; they are the cornerstones of rational formulation design, robust manufacturing processes, and ultimately, the safety and efficacy of the final drug product.

This guide is structured to provide not just the "what" but the "why" – delving into the causal relationships behind experimental choices and grounding our recommendations in authoritative scientific principles. We will navigate the theoretical underpinnings of solubility and stability, and then translate that theory into actionable, field-proven experimental protocols. Every procedure described herein is designed as a self-validating system, ensuring the generation of trustworthy and reproducible data.

Unveiling the Core Compound: Physicochemical Identity

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride belongs to the thiophene class of heterocyclic compounds, which are recognized for their diverse biological activities and utility in medicinal chemistry.[2] The presence of the thiophene ring, an aminomethyl group, and a nitrile function, all as a hydrochloride salt, dictates its physicochemical behavior.

Property	Value	Source(s)
Chemical Name	4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride	[3][4][5]
Molecular Formula	C₆H₇ClN₂S	[3][4][5]
Molecular Weight	174.65 g/mol	[3][4][5]
CAS Number	203792-25-0	[3][5][6]
Appearance	White Solid	[6]
General Solubility	Thiophenes are generally insoluble in water but soluble in organic solvents like ethanol and ether.[7][8][9] The hydrochloride salt form is expected to enhance aqueous solubility compared to the free base.
Storage Conditions	Room temperature, in a dry, sealed container.	[3][4][10]

Aqueous and Organic Solubility: A Foundational Parameter

The solubility of a compound governs its bioavailability and dictates the viable options for formulation and administration. For an intermediate like 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, solubility is critical for reaction kinetics, purification, and salt formation. While thiophene itself is insoluble in water, the presence of the aminomethyl group and its formulation as a hydrochloride salt are anticipated to confer a degree of aqueous solubility.[7][8][9]

Experimental Determination of Thermodynamic Solubility

The isothermal shake-flask method is the gold standard for determining thermodynamic solubility.[11] It involves equilibrating an excess of the solid compound with a solvent at a constant temperature until the solution is saturated.

Protocol: Isothermal Shake-Flask Solubility Determination

• Preparation of Solvent Systems: Prepare a range of aqueous and organic solvents relevant to pharmaceutical development.

  • Aqueous: Purified water, 0.9% saline, and a series of buffers (e.g., phosphate, citrate) at pH values of 2.0, 4.5, 6.8, and 7.4 to cover the physiological range.

  • Organic: Methanol, ethanol, acetonitrile, dimethyl sulfoxide (DMSO), and dichloromethane.

• Sample Preparation: Add an excess amount of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride to a known volume of each solvent in separate, sealed vials. An excess is visually confirmed by the presence of undissolved solid.

• Equilibration: Place the vials in a constant temperature shaker bath, typically at 25 °C and 37 °C, for a predetermined period (24 to 72 hours is common) to ensure equilibrium is reached.[11]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Analysis: Carefully withdraw an aliquot of the supernatant. Filter the aliquot through a solvent-compatible 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtrate to a suitable concentration and analyze using a validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[12] The concentration of the dissolved compound is its thermodynamic solubility.

Visualizing the Solubility Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Profile and Forced Degradation Studies

Understanding the chemical stability of a compound is paramount. Forced degradation studies, also known as stress testing, are essential to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods.[13] These studies involve subjecting the compound to conditions more severe than those used for accelerated stability testing.

Designing a Comprehensive Forced Degradation Study

A well-designed forced degradation study should aim for 5-20% degradation of the parent compound. The conditions outlined below are based on ICH guidelines and common industry practices.[13]

Protocol: Forced Degradation of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl. Heat at 60-80 °C for a specified time (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH. Keep at room temperature or heat gently (e.g., 40 °C) for a specified time.

  • Oxidative Degradation: Treat the stock solution with 3-30% hydrogen peroxide (H₂O₂). Keep at room temperature for a specified time.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 105 °C) for a set duration. Also, heat the stock solution at 60-80 °C.

  • Photolytic Degradation: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Quenching: After the specified stress period, neutralize the acidic and basic samples. Dilute all samples to the target concentration with the mobile phase.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method.

• Peak Purity Analysis: Perform peak purity analysis using a photodiode array (PDA) detector to ensure that the parent compound peak is spectrally pure and free from co-eluting degradants.

Visualizing the Forced Degradation Workflow

Caption: Forced Degradation Study Workflow.

Development of a Stability-Indicating Analytical Method

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and precisely measure the active ingredient free from interference from its degradation products, impurities, and excipients. Reverse-phase HPLC with UV detection is the most common technique for this purpose.

Key Considerations for Method Development

• Column Chemistry: A C18 column is a versatile starting point. The choice of column will depend on the polarity of the compound and its degradants.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically required to resolve the parent compound from all degradation products.

• Detection Wavelength: The UV detection wavelength should be selected at the absorbance maximum (λmax) of the parent compound to ensure high sensitivity. A PDA detector is highly recommended to obtain spectral information for all peaks.

• Method Validation: Once developed, the method must be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, and robustness.

Conclusion and Forward-Looking Recommendations

This guide provides a robust framework for the systematic evaluation of the solubility and stability of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. By adhering to these scientifically grounded protocols, researchers can generate the high-quality data necessary to de-risk downstream development activities, from formulation to clinical trials. The intrinsic stability and solubility characteristics elucidated through these studies will directly inform decisions on storage, handling, and formulation strategies, ensuring the integrity and performance of this valuable pharmaceutical building block.

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Spectroscopic Characterization of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride: A Technical Guide

Molecular Structure and its Spectroscopic Implications

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a substituted thiophene, a class of heterocyclic compounds of significant interest in medicinal chemistry.[1] The molecule's structure, comprising a 2,4-disubstituted thiophene ring, an aminomethyl group, and a nitrile functionality, dictates its unique spectroscopic properties. The hydrochloride salt form will particularly influence the chemical environment of the aminomethyl protons.

Caption: Molecular structure of 4-(Aminomethyl)thiophene-2-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, both ¹H and ¹³C NMR will provide distinct and informative signals. Purity assessment by NMR is a common practice for such compounds.[1][5]

Experimental Protocol for NMR Acquisition

A standard approach for acquiring NMR spectra for this compound would involve:

• Sample Preparation: Dissolving 5-10 mg of the compound in a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or deuterium oxide (D₂O), which can solubilize the hydrochloride salt.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Standard parameters would include a 90° pulse, a spectral width of approximately 16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled experiment (e.g., PENDANT or APT) would be employed to simplify the spectrum and provide information on the type of carbon (C, CH, CH₂, CH₃).

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the thiophene ring protons and the aminomethyl protons.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Justification
Thiophene-H5	7.8 - 8.2	Singlet (or narrow doublet)	1H	The proton at the 5-position is adjacent to the electron-withdrawing nitrile group, leading to a downfield shift.
Thiophene-H3	7.2 - 7.6	Singlet (or narrow doublet)	1H	The proton at the 3-position is deshielded by the ring sulfur and the nitrile group.
Aminomethyl (-CH₂-)	4.0 - 4.5	Singlet (broad)	2H	The methylene protons are adjacent to the nitrogen atom, causing a downfield shift. The signal is expected to be broad due to quadrupolar relaxation and exchange with the solvent.
Amine (-NH₃⁺)	8.5 - 9.5	Singlet (very broad)	3H	In the hydrochloride salt, the amine group is protonated. These protons are acidic and exchange rapidly, resulting in a very broad, often hard to observe, signal.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will reveal the number of unique carbon environments.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Justification
Thiophene-C2 (C-CN)	110 - 120	The carbon bearing the nitrile group is significantly shielded.
Thiophene-C5	135 - 145	The carbon at the 5-position is deshielded by the adjacent nitrile group.
Thiophene-C3	125 - 135	A typical chemical shift for an unsubstituted carbon in a thiophene ring.[6][7]
Thiophene-C4 (C-CH₂NH₂)	140 - 150	The carbon attached to the aminomethyl group will be deshielded.
Aminomethyl (-CH₂-)	40 - 50	The carbon is attached to a nitrogen atom, resulting in a downfield shift from a typical alkyl carbon.
Nitrile (-CN)	115 - 125	Characteristic chemical shift for a nitrile carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the functional groups present in a molecule. The IR spectrum of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride will be characterized by absorptions corresponding to the amine, nitrile, and thiophene ring vibrations.

Experimental Protocol for IR Acquisition

A common and straightforward method for obtaining the IR spectrum of a solid sample is:

• Sample Preparation: Using an Attenuated Total Reflectance (ATR) accessory, a small amount of the solid sample is pressed against the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity	Vibration Type
N-H (Amine salt)	3200 - 2800	Strong, broad	Stretching
C-H (Thiophene)	3100 - 3000	Medium	Stretching
C≡N (Nitrile)	2230 - 2210	Strong, sharp	Stretching
C=C (Thiophene)	1600 - 1450	Medium to weak	Stretching
N-H (Amine salt)	1600 - 1500	Medium	Bending
C-N	1250 - 1020	Medium	Stretching
C-S	900 - 700	Medium	Stretching

The broad and strong absorption in the 3200-2800 cm⁻¹ region is a hallmark of the N-H stretching vibrations in the ammonium salt. The sharp, strong peak around 2220 cm⁻¹ is highly characteristic of the nitrile group. The thiophene ring itself will give rise to several bands in the fingerprint region.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Experimental Protocol for MS Acquisition

For a non-volatile salt like 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, electrospray ionization (ESI) is the most suitable technique.

• Sample Preparation: The sample is dissolved in a suitable solvent, such as methanol or a mixture of water and acetonitrile.

• Instrumentation: A mass spectrometer equipped with an ESI source, such as a quadrupole or time-of-flight (TOF) analyzer.

• Data Acquisition: The analysis is performed in positive ion mode to observe the protonated molecule.

Predicted Mass Spectrum

In positive mode ESI-MS, the spectrum will be dominated by the molecular ion of the free base.

m/z (mass-to-charge ratio)	Ion	Interpretation
139.03	[M+H]⁺	The protonated molecular ion of the free base (C₆H₆N₂S).
122.01	[M-NH₂]⁺	Loss of the amino group.
112.02	[M-HCN]⁺	Loss of hydrogen cyanide from the molecular ion.

digraph "fragmentation_pathway" {
graph [layout=dot, rankdir=LR, splines=true];
node [shape=box, style=rounded, fontsize=10, fontname="sans-serif", fillcolor="#F1F3F4", style="filled,rounded"];
edge [fontsize=10, fontname="sans-serif"];
mol [label="[C₆H₇N₂S]⁺\nm/z = 139.03"];
frag1 [label="[C₆H₄NS]⁺\nm/z = 122.01"];
frag2 [label="[C₅H₅N₂S]⁺\nm/z = 112.02"];
mol -> frag1 [label="-NH₃"];
mol -> frag2 [label="-HCN"];
}

Caption: Plausible fragmentation pathway in ESI-MS.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. The expected NMR, IR, and MS data presented herein are grounded in fundamental spectroscopic principles and comparative data from related thiophene structures. Researchers working with this compound can use this guide to anticipate spectral features, aid in the confirmation of its synthesis, and assess its purity. The provided experimental protocols offer a starting point for the acquisition of high-quality spectral data.

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The Pharmacological Potential of Thiophene Carbonitrile Derivatives: A Technical Guide for Drug Discovery

Introduction: The Thiophene Scaffold in Medicinal Chemistry

Thiophene, a five-membered heterocyclic compound containing a single sulfur atom, represents a "privileged scaffold" in medicinal chemistry.[1][2][3] Its structural and electronic properties, particularly its ability to act as a bioisostere for the phenyl ring, have made it a cornerstone in the design of novel therapeutic agents.[1] The thiophene nucleus is present in numerous FDA-approved drugs, highlighting its significance in modern pharmacology.[1] The incorporation of a carbonitrile (-C≡N) group onto the thiophene ring gives rise to thiophene carbonitrile derivatives, a class of compounds exhibiting a remarkable breadth of biological activities. The cyano group, with its ability to participate in nucleophilic addition reactions, serves as a versatile handle for creating diverse chemical libraries.[4] This guide provides an in-depth exploration of the multifaceted pharmacological landscape of thiophene carbonitrile derivatives, offering insights for researchers and professionals in drug development.

Anticancer Activity: A Multifaceted Approach to Combating Malignancy

Thiophene carbonitrile derivatives have emerged as a promising class of anticancer agents, demonstrating efficacy against a variety of cancer cell lines through diverse mechanisms of action.[5][6][7]

Mechanism of Action: Kinase Inhibition and Apoptosis Induction

A primary mechanism through which these derivatives exert their anticancer effects is through the inhibition of protein kinases, which are crucial regulators of cell proliferation, survival, and angiogenesis.[8] Notably, certain thiophene carbonitrile derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Akt, key players in tumor angiogenesis and survival pathways.[8] For instance, some fused thienopyrrole and pyrrolothienopyrimidine scaffolds have shown significant inhibitory activity against both VEGFR-2 and AKT.[8]

Another key anticancer strategy employed by these compounds is the induction of apoptosis, or programmed cell death. Studies have shown that treatment with specific thiophene carbonitrile derivatives can lead to cell cycle arrest, an increase in reactive oxygen species (ROS) production, and ultimately, caspase-3-induced apoptosis.[8][9] For example, the benzyl urea tetrahydrobenzo[b]thiophene derivative, 1-benzyl-3-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)urea (BU17), was found to induce dose-dependent G2/M accumulation and cell cycle arrest in A549 lung cancer cells.[5]

The following diagram illustrates a simplified signaling pathway targeted by certain thiophene carbonitrile derivatives:

Caption: Simplified signaling pathway targeted by anticancer thiophene carbonitrile derivatives.

Quantitative Data: In Vitro Cytotoxicity

The anticancer potency of thiophene carbonitrile derivatives is typically evaluated using in vitro cytotoxicity assays, such as the MTT assay, against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify their activity.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Thienopyrimidine	HepG2 (Liver)	3.105 ± 0.14	[8]
Thienopyrimidine	PC-3 (Prostate)	2.15 ± 0.12	[8]
Thienopyrrole	HepG2 (Liver)	3.023	[8]
Thienopyrrole	PC-3 (Prostate)	3.12	[8]
Tetrahydrobenzo[b]thiophene	A549 (Lung)	Varies	[5]
Fused Thiophene	MCF-7 (Breast)	<30	[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the thiophene carbonitrile derivatives (e.g., 0.1, 1, 10, 25, 50, 100 µM) for a specified period (e.g., 48 or 72 hours).[5] Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Antimicrobial Activity: A New Frontier in Combating Drug Resistance

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Thiophene carbonitrile derivatives have demonstrated significant potential in this area, exhibiting activity against a range of bacteria and fungi.[10][11][12][13]

Spectrum of Activity and Structure-Activity Relationship (SAR)

Studies have shown that the antimicrobial activity of these compounds is highly dependent on the nature and position of substituents on the thiophene ring.[10] For example, derivatives with a pyridine side chain have shown excellent antimicrobial activity.[10] Some compounds have exhibited potency comparable to standard drugs like ampicillin and gentamicin.[10] Notably, certain thiophene derivatives have shown activity against drug-resistant Gram-negative bacteria, such as colistin-resistant Acinetobacter baumannii and Escherichia coli.[12]

Mechanism of Action: Membrane Permeabilization and Enzyme Inhibition

The antimicrobial mechanisms of thiophene carbonitrile derivatives are still under investigation, but evidence suggests they can act through multiple pathways. Some derivatives have been shown to increase bacterial membrane permeabilization, leading to cell death.[12] Molecular docking studies have also suggested that these compounds can bind to and inhibit essential bacterial enzymes, such as dihydrofolate reductase.[11]

The following diagram illustrates a general experimental workflow for antimicrobial screening:

Caption: General workflow for antimicrobial screening of thiophene carbonitrile derivatives.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[13]

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilution: Perform a two-fold serial dilution of the thiophene carbonitrile derivative in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, and thiophene carbonitrile derivatives have demonstrated promising anti-inflammatory properties.[4][14][15][16]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit the production of pro-inflammatory mediators. Molecular docking studies have suggested that some derivatives can interact with and inhibit cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are key enzymes in the synthesis of prostaglandins.[14][15] Additionally, certain derivatives have been shown to reduce the expression of pro-inflammatory genes for cytokines such as IL-1β, IL-6, and TNF-α.[15]

In Vivo Efficacy: Carrageenan-Induced Paw Edema Model

The carrageenan-induced rat paw edema model is a widely used in vivo assay to screen for acute anti-inflammatory activity.[16]

Step-by-Step Methodology:

• Animal Grouping: Divide rats into several groups: a control group, a standard drug group (e.g., ibuprofen or diclofenac sodium), and test groups receiving different doses of the thiophene carbonitrile derivative.[4][16]

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally.

• Induction of Edema: After a specific time, inject a solution of carrageenan into the sub-plantar region of the right hind paw of each rat to induce localized inflammation and edema.

• Paw Volume Measurement: Measure the paw volume of each rat at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Other Potential Biological Activities

Beyond the major areas discussed, thiophene carbonitrile derivatives have shown promise in other therapeutic areas:

• Antioxidant Activity: Some derivatives have demonstrated significant antioxidant properties, which can be beneficial in combating oxidative stress-related diseases.[4]

• Enzyme Inhibition: Thiophene-based compounds have been investigated as inhibitors of various enzymes, including acetylcholinesterase, which is a target for Alzheimer's disease therapy, and c-Jun N-terminal kinase (JNK), which is involved in inflammatory and neurodegenerative disorders.[17][18][19]

Conclusion and Future Perspectives

Thiophene carbonitrile derivatives represent a versatile and highly promising class of compounds with a wide spectrum of biological activities. Their demonstrated efficacy in preclinical models of cancer, infectious diseases, and inflammation underscores their potential for the development of novel therapeutics. Future research should focus on optimizing the structure-activity relationships of these compounds to enhance their potency and selectivity, as well as on elucidating their detailed mechanisms of action. The continued exploration of this chemical space holds great promise for addressing unmet medical needs.

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The Versatile Scaffold: A Deep Dive into 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride in Medicinal Chemistry

For Immediate Release

[City, State] – January 17, 2026 – In the intricate world of drug discovery, the identification and utilization of privileged scaffolds are paramount to the successful development of novel therapeutics. Among these, the thiophene ring system holds a distinguished position, consistently appearing in a multitude of FDA-approved drugs. This technical guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of a particularly promising building block: 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. We will delve into its chemical properties, synthetic utility, and its emerging role as a versatile scaffold in the design of next-generation enzyme inhibitors and other bioactive molecules.

The Thiophene Moiety: A Privileged Pharmacophore

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone in medicinal chemistry.[1][2] Its structural similarity to a phenyl ring allows it to act as a bioisostere, often leading to improved potency, selectivity, and pharmacokinetic profiles of drug candidates.[2] The sulfur atom in the thiophene ring can participate in hydrogen bonding, enhancing drug-receptor interactions.[1] This inherent versatility has led to the incorporation of the thiophene scaffold in a wide array of therapeutic agents, including anti-inflammatory drugs like suprofen and tiaprofenic acid, and blockbuster antiplatelet agents like clopidogrel.[2]

Introducing the 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride Scaffold

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS Number: 203792-25-0) is a bifunctional molecule poised for a significant role in medicinal chemistry.[3] Its structure features a thiophene-2-carbonitrile core, which provides a rigid framework and specific electronic properties, and a reactive aminomethyl group at the 4-position. This primary amine serves as a crucial handle for synthetic elaboration, allowing for the introduction of diverse functionalities to explore chemical space and optimize biological activity. The hydrochloride salt form enhances the compound's stability and solubility, making it a convenient starting material for multi-step syntheses.[4]

Table 1: Physicochemical Properties of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

Property	Value	Reference
Molecular Formula	C₆H₇ClN₂S	[3]
Molecular Weight	174.65 g/mol	[3]
Appearance	Solid	N/A
Storage	Room temperature	[3]

Synthetic Utility and Derivatization Strategies

The primary amine of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is the key to its synthetic versatility. It readily participates in a variety of chemical transformations, enabling the construction of diverse compound libraries.

Amide Bond Formation: A Gateway to Diverse Functionality

One of the most common and powerful methods for derivatizing the scaffold is through amide bond formation. The aminomethyl group can be readily acylated with a wide range of carboxylic acids, acid chlorides, or sulfonyl chlorides to introduce a vast array of substituents. This approach is fundamental to exploring structure-activity relationships (SAR).

Experimental Protocol: General Procedure for Amide Coupling

• Dissolution: Dissolve 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (1.0 eq) and the desired carboxylic acid (1.1 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.5 eq), to neutralize the hydrochloride salt and facilitate the reaction.

• Coupling Agent: Introduce a peptide coupling reagent, for example, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.2 eq), to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the desired amide derivative.

Caption: Amide bond formation workflow.

Reductive Amination: Expanding the Linker

Reductive amination of the aminomethyl group with various aldehydes or ketones provides an alternative route to introduce diverse substituents and modify the linker length and flexibility between the thiophene core and the appended functionality.

Applications in Medicinal Chemistry: Targeting Enzymes

The 4-(aminomethyl)thiophene-2-carbonitrile scaffold has shown significant promise in the development of enzyme inhibitors, a critical class of therapeutic agents.[5] The thiophene-2-carbonitrile moiety can engage in key interactions within the active sites of enzymes, while the derivatized aminomethyl group can be tailored to occupy specific pockets and enhance binding affinity and selectivity.

Kinase Inhibitors: A Promising Frontier

Protein kinases are a major class of drug targets, particularly in oncology.[6] The thiophene scaffold is a common feature in many kinase inhibitors.[1] The 4-(aminomethyl)thiophene-2-carbonitrile core can be elaborated to generate potent and selective kinase inhibitors. The nitrile group can act as a hydrogen bond acceptor, while the aminomethyl side chain can be modified to interact with the solvent-exposed region of the kinase active site.

While specific examples starting directly from 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride are not yet prevalent in publicly accessible literature, the closely related thieno[2,3-d]pyrimidine scaffold, which can be synthesized from aminothiophene precursors, has yielded potent inhibitors of kinases such as Casein Kinase 2 (CK2).[7]

Caption: Hypothetical binding mode of a thiophene-based kinase inhibitor.

Cholinesterase Inhibitors: Potential in Neurodegenerative Diseases

Thiophene derivatives have also been explored as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in the pathology of Alzheimer's disease.[8] The thiophene-2-carboxamide moiety has been shown to be a key pharmacophore for potent inhibition of these enzymes. By derivatizing the aminomethyl group of 4-(aminomethyl)thiophene-2-carbonitrile with appropriate fragments, novel cholinesterase inhibitors could be developed.

Future Perspectives and Conclusion

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride represents a valuable and versatile building block for medicinal chemists. Its straightforward derivatization chemistry, combined with the proven track record of the thiophene scaffold in successful drug molecules, makes it an attractive starting point for the discovery of novel enzyme inhibitors and other bioactive compounds. While the full potential of this specific scaffold is still being explored, the foundational principles of its utility are clear. Future research will undoubtedly uncover new applications for this promising molecule in the ongoing quest for innovative therapeutics. The continued exploration of derivatives of this scaffold is expected to yield novel drug candidates with improved efficacy and safety profiles for a range of diseases.

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• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health. Available at: [Link]

• US20160096848A1 - Selective inhibitors for protein kinases and pharmaceutical composition and use thereof. (2016). Google Patents.

• Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. (2016). PubMed. Available at: [Link]

• Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. (2011). PubMed. Available at: [Link]

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• Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. (2024). MDPI. Available at: [Link]

• Optimization of 4-phenylamino-3-quinolinecarbonitriles as Potent Inhibitors of Src Kinase Activity. (2001). PubMed. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2017). PubMed. Available at: [Link]

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• Chalcone Scaffolds Exhibiting Acetylcholinesterase Enzyme Inhibition: Mechanistic and Computational Investigations. (2023). MDPI. Available at: [Link]

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• Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. (2014). PubMed. Available at: [Link]

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The Thiophene Scaffold: A Privileged Pharmacophore in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Thiophene Ring

In the landscape of medicinal chemistry, the thiophene nucleus, a five-membered aromatic ring containing a single sulfur atom, has established itself as a cornerstone pharmacophore.[1][2] Its journey from a serendipitous discovery as a contaminant in benzene to a deliberately incorporated motif in a multitude of blockbuster drugs is a testament to its remarkable physicochemical and biological properties.[3] This technical guide provides a comprehensive overview of the thiophene moiety in drug discovery, delving into its fundamental characteristics, strategic applications, and the synthetic methodologies that enable its incorporation into novel therapeutic agents. As a senior application scientist, the aim is to not only present the established knowledge but also to provide insights into the causality behind experimental choices and to foster a deeper understanding of why this particular heterocycle continues to be a focus of innovation.

The Thiophene Moiety: Structure, Properties, and Bioisosteric Logic

The thiophene ring's utility in drug design is deeply rooted in its unique electronic and steric properties. It is an electron-rich aromatic system, a characteristic that facilitates a variety of chemical transformations and interactions with biological targets.[2] One of the most powerful strategies in medicinal chemistry is the principle of bioisosterism, where a functional group is replaced by another with similar physical and chemical properties to enhance the pharmacological profile of a compound. The thiophene ring is a classic bioisostere of the benzene ring.[4]

Physicochemical Properties

Property	Thiophene	Benzene
Molecular Formula	C4H4S	C6H6
Molecular Weight	84.14 g/mol	78.11 g/mol
Boiling Point	84 °C	80.1 °C
Aromaticity	Yes	Yes

The similar size, planarity, and aromatic character of thiophene and benzene allow for their interchange in drug scaffolds with a high probability of retaining biological activity.[5][6] However, the presence of the sulfur atom in the thiophene ring introduces key differences that can be strategically exploited by medicinal chemists. The sulfur atom can act as a hydrogen bond acceptor, a mode of interaction not possible with the benzene ring, potentially leading to enhanced binding affinity with target proteins.[2] Furthermore, the thiophene ring often imparts a more favorable metabolic profile compared to its benzene counterpart, in some cases reducing the likelihood of oxidative metabolism that can lead to the formation of toxic metabolites.[7]

The Bioisosteric Advantage: A Mechanistic Perspective

The decision to replace a benzene ring with a thiophene ring is a calculated one, driven by the desire to optimize a drug candidate's properties. The following diagram illustrates the key considerations in this bioisosteric substitution.

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Protocols & Analytical Methods

Application Notes & Protocols for the Synthesis of Novel Compounds Using 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Introduction

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a versatile bifunctional building block that has garnered significant interest in medicinal chemistry and materials science.[1] Its structure, featuring a reactive primary aminomethyl group and a cyano group on a thiophene scaffold, offers multiple avenues for synthetic diversification. The thiophene ring itself is a key heterocycle found in numerous FDA-approved drugs, valued for its metabolic stability and ability to engage in various biological interactions.[2][3] This guide provides detailed protocols for leveraging the unique reactivity of this compound to synthesize novel N-acylated derivatives and complex fused heterocyclic systems, opening doors for the exploration of new chemical space in drug discovery and beyond.[1][4]

Compound Profile

Property	Value
IUPAC Name	4-(aminomethyl)thiophene-2-carbonitrile hydrochloride
CAS Number	203792-25-0[5][6]
Molecular Formula	C₆H₇ClN₂S[5][6]
Molecular Weight	174.65 g/mol [5][6]
Appearance	Off-white to light yellow crystalline solid
Storage	Store at room temperature in a dry, well-ventilated place.[5]

Part 1: Synthesis of Novel N-Acylated Thiophene Derivatives

The primary amine of 4-(aminomethyl)thiophene-2-carbonitrile serves as an excellent handle for introducing a wide array of functionalities via N-acylation. This reaction is fundamental in organic synthesis for the formation of robust amide bonds, which are cornerstone linkages in pharmaceuticals.[7] The following protocol details a general, efficient method for the N-acylation of the title compound with various carboxylic acids using a mixed anhydride approach, which is known for high yields and minimal side reactions.[7]

Causality and Experimental Rationale

The choice of the mixed anhydride method is deliberate. Activation of the carboxylic acid with isobutyl chloroformate in the presence of a non-nucleophilic base like N-methylmorpholine (NMM) creates a highly reactive intermediate. This activation is performed at a low temperature (-15 °C to 0 °C) to prevent the disproportionation of the mixed anhydride and other side reactions.[7] The subsequent addition of the amine leads to a clean and efficient nucleophilic acyl substitution, affording the desired amide. The work-up procedure is designed to remove the base, unreacted starting materials, and byproducts, ensuring a high purity of the final compound.

Visualizing the N-Acylation Workflow

Caption: Experimental workflow for N-acylation.

Protocol 1: General N-Acylation via Mixed Anhydride

Materials:

• Carboxylic acid of choice (1.0 eq)

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (1.0 eq)

• N-Methylmorpholine (NMM) (2.2 eq)

• Isobutyl chloroformate (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Acetate (EtOAc)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (e.g., 10 mmol) in anhydrous THF (30 mL).

• Cooling: Cool the solution to -15 °C using an ice-salt bath.

• Base Addition: Add N-methylmorpholine (22 mmol, 2.2 eq) dropwise to the stirred solution, ensuring the temperature remains below -10 °C.

• Activation: Add isobutyl chloroformate (11 mmol, 1.1 eq) dropwise over 10 minutes. The formation of a white precipitate (NMM hydrochloride) is typically observed. Stir the mixture for an additional 20 minutes at -15 °C.

• Amine Addition: In a separate flask, suspend 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (10 mmol, 1.0 eq) in anhydrous THF (20 mL). To this suspension, add N-methylmorpholine (11 mmol, 1.1 eq) to neutralize the hydrochloride salt and liberate the free amine. Stir for 10 minutes at room temperature.

• Coupling: Add the free amine solution from step 5 to the activated carboxylic acid mixture dropwise, maintaining the reaction temperature below 0 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-16 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: a. Quench the reaction by adding 20 mL of water. b. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). c. Wash the combined organic layers sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).[7] d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure N-acylated thiophene derivative.

Exemplary Data for N-Acylation

Carboxylic Acid	Product	Expected Yield (%)
Acetic Acid	N-((2-cyanothiophen-4-yl)methyl)acetamide	85-95%
Benzoic Acid	N-((2-cyanothiophen-4-yl)methyl)benzamide	80-90%
4-Methoxybenzoic acid	N-((2-cyanothiophen-4-yl)methyl)-4-methoxybenzamide	82-92%
Cyclohexanecarboxylic acid	N-((2-cyanothiophen-4-yl)methyl)cyclohexanecarboxamide	78-88%

Part 2: Synthesis of Fused Thieno[3,2-d]pyrimidines

The dual functionality of 4-(aminomethyl)thiophene-2-carbonitrile allows for elegant cyclization reactions to form fused heterocyclic systems. Thienopyrimidines are a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including kinase inhibition and antimicrobial effects.[4] This protocol outlines a two-step, one-pot synthesis of a novel thieno[3,2-d]pyrimidine derivative.

Mechanistic Rationale

The synthesis commences with the formation of an amidine intermediate by reacting the primary amine with a suitable reagent, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA). This step transforms the amine into a more reactive species for cyclization. Upon heating, the newly formed amidine nitrogen acts as an intramolecular nucleophile, attacking the carbon of the nitrile group. This intramolecular cyclization is a common and efficient strategy for constructing fused heterocyclic rings.[8]

Visualizing the Cyclization Reaction Scheme

Caption: Reaction scheme for thienopyrimidine synthesis.

Protocol 2: One-Pot Synthesis of a Thieno[3,2-d]pyrimidine Derivative

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (1.0 eq)

• Triethylamine (TEA) (1.1 eq)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

Procedure:

• Free Amine Generation: To a suspension of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (10 mmol) in anhydrous DMF (20 mL), add triethylamine (11 mmol, 1.1 eq). Stir the mixture at room temperature for 15 minutes to generate the free amine in situ.

• Amidine Formation: Add DMF-DMA (15 mmol, 1.5 eq) to the reaction mixture.

• Cyclization Reaction: Heat the reaction mixture to 120 °C and stir for 4-6 hours.

• Monitoring: Monitor the reaction by TLC for the disappearance of the starting material and the formation of a new, more polar spot corresponding to the cyclized product.

• Isolation: a. Cool the reaction mixture to room temperature. b. Pour the cooled mixture into ice-cold water (100 mL). c. The product will often precipitate out of the solution. If not, extract with ethyl acetate (3 x 50 mL). d. If a precipitate forms, collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold diethyl ether. e. Dry the solid product under vacuum.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography.

Safety and Handling

Researcher Responsibility: All procedures should be performed by trained personnel in a well-ventilated fume hood. A thorough risk assessment should be conducted before commencing any experimental work.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[9][10]

• Chemical Handling:

  • 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride: May cause skin and eye irritation.[11] Avoid inhalation of dust.

  • Thiophene-containing compounds: Can be flammable and have a strong odor. Keep away from heat, sparks, and open flames.[12]

  • Nitrile-containing compounds: Handle with care as some can be toxic. Avoid skin contact and inhalation.[13] In case of a spill, absorb with an inert material (e.g., vermiculite) and place in a sealed container for disposal.[13]

• Storage: Store all chemicals in tightly closed containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9]

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

References

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central, National Institutes of Health. [Link]

• 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram - CP Lab Safety. CP Lab Safety. [Link]

• Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes - MDPI. MDPI. [Link]

• HAZARD SUMMARY - NJ.gov. New Jersey Department of Health. [Link]

• Synthesis and Characterization of the Novel Thiophene Derivatives - ResearchGate. ResearchGate. [Link]

• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Der Pharma Chemica. [Link]

• Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects - PubMed. PubMed, National Institutes of Health. [Link]

• Exploration of One-Pot, Tandem Sulfamoylation and Aza-Michael Cyclization Reac- tions for the Syntheses of Oxathiazinane Heteroc - ChemRxiv. ChemRxiv. [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - MDPI. MDPI. [Link]

• Reactions with 2-Thiothymine; Selective Cyclization of S-Substituted 2 - ResearchGate. ResearchGate. [Link]

• Synthesis of new thiophenic derivatives - Sciforum. Sciforum. [Link]

• N-Terminus Acetylation Protocol - CDN. CDN. [Link]

• Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA. University of California, Santa Cruz. [Link]

• Exploration of One-Pot, Tandem Sulfamoylation and Aza-Michael Cyclization Reactions for the Syntheses of Oxathiazinane Dioxide Heterocycles - PMC - NIH. National Institutes of Health. [Link]

• 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile - PubChem. PubChem, National Institutes of Health. [Link]

• The Crystallization of 5Methyl2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile in the Presence of Structurally Similar Compounds - ResearchGate. ResearchGate. [Link]

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Experimental protocol for N-acylation of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

An Application Note and Protocol for the N-Acylation of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of N-Acylation in Thiophene Chemistry

Thiophene-containing compounds are privileged scaffolds in medicinal chemistry and materials science, exhibiting a wide array of biological activities and electronic properties.[1] The functionalization of these heterocycles is a critical step in the development of novel molecular entities. N-acylation, the formation of an amide bond, is a fundamental transformation that allows for the introduction of diverse functionalities, profoundly influencing a molecule's steric, electronic, and pharmacokinetic properties.[2][3]

This guide provides a detailed, field-proven protocol for the N-acylation of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. The starting material, being a hydrochloride salt, presents a specific challenge: the primary amine is protonated and thus non-nucleophilic. The protocol outlined herein addresses this by employing a suitable base to both liberate the free amine and scavenge the acid byproduct generated during the acylation, ensuring high reaction efficiency.

Principle of the Method: Nucleophilic Acyl Substitution

The core of this protocol is a nucleophilic acyl substitution reaction. The reaction proceeds in two key stages:

• Deprotonation: The non-nucleophilic ammonium salt is treated with a tertiary amine base, typically triethylamine (TEA), which deprotonates it to yield the free, nucleophilic primary amine.[4]

• Nucleophilic Attack and Elimination: The lone pair of electrons on the nitrogen atom of the liberated amine attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride).[5][6] This forms a tetrahedral intermediate which then collapses, eliminating a leaving group (e.g., a chloride ion) to yield the stable N-substituted amide product.[7][8] An additional equivalent of base is required to neutralize the hydrogen chloride (HCl) generated in this step, driving the reaction to completion.[4][9]

This entire process, often referred to as a modified Schotten-Baumann reaction, is a robust and versatile method for amide synthesis.[9][10][11][12]

General Reaction Scheme:

Figure 1. General scheme for the N-acylation of 4-(aminomethyl)thiophene-2-carbonitrile using an acyl chloride (RCOCl) in the presence of triethylamine (TEA).

Experimental Protocol

This protocol is designed to be a general method adaptable to various acyl chlorides. Researchers should adjust molar equivalents based on the specific acylating agent used.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Purity	Amount (for 10 mmol scale)	Notes
4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride	C₆H₇ClN₂S	174.65	>95%	1.75 g (10 mmol)	Starting material.
Acyl Chloride (e.g., Acetyl Chloride)	R-COCl (e.g., CH₃COCl)	Varies	>98%	11 mmol (1.1 eq)	Acylating agent. Highly reactive and moisture-sensitive.
Triethylamine (TEA)	(C₂H₅)₃N	101.19	>99%	22 mmol (2.2 eq)	Base/Acid scavenger. Should be dry.
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	>99.8%	~100 mL	Reaction solvent.
1 M Hydrochloric Acid (HCl)	HCl	36.46	1 M	~50 mL	For aqueous workup.
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	Saturated Sol.	~50 mL	For aqueous workup.
Brine (Saturated NaCl Solution)	NaCl	58.44	Saturated Sol.	~50 mL	For aqueous workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Anhydrous	As needed	Drying agent.
Silica Gel	SiO₂	60.08	230-400 mesh	As needed	For column chromatography.
TLC Plates	As needed	For reaction monitoring.

Step-by-Step Methodology

1. Reaction Setup:

• To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (1.75 g, 10 mmol).

• Place the flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Add anhydrous dichloromethane (DCM, 50 mL) via syringe. Stir the suspension.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add triethylamine (3.06 mL, 22 mmol, 2.2 eq) dropwise to the stirred suspension. Stir for 15-20 minutes at 0 °C. The suspension may become clearer as the free amine is formed.

2. Acylation Reaction:

• In a separate dry flask, prepare a solution of the desired acyl chloride (11 mmol, 1.1 eq) in anhydrous DCM (10 mL).

• Add the acyl chloride solution dropwise to the cooled, stirred amine suspension over 15-20 minutes.[13]

  • Causality Note: Slow, dropwise addition at 0 °C is crucial to control the exothermic reaction and prevent the formation of side products.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). A common mobile phase is ethyl acetate/hexanes. The product should have a higher Rf value than the starting amine.

3. Aqueous Workup:

• Once the reaction is complete, cool the flask back to 0 °C.

• Slowly quench the reaction by adding deionized water (30 mL).

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • 1 M HCl (2 x 25 mL) - to remove excess triethylamine.[14]

  • Saturated aqueous NaHCO₃ (2 x 25 mL) - to neutralize any remaining acid.[15]

  • Brine (1 x 25 mL) - to remove the bulk of the water.[15]

  • Self-Validation Note: During the NaHCO₃ wash, initial effervescence is expected. Continue washing until no more gas evolves to ensure all acid is neutralized.

4. Product Isolation and Purification:

• Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and wash the solid with a small amount of fresh DCM.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by either:

  • Recrystallization: (e.g., from ethanol/water or ethyl acetate/hexanes).

  • Flash Column Chromatography: Using silica gel and an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure amide.[16]

Workflow Visualization

A schematic overview of the experimental workflow.

Characterization and Expected Results

The final purified product should be characterized to confirm its structure and assess its purity.

• Yield: Typical yields for this reaction range from 70-95%, depending on the acyl chloride used and the efficiency of purification.

• Physical Appearance: Products are often white to off-white crystalline solids.

• Spectroscopic Analysis:

  • ¹H NMR: Expect to see the disappearance of the primary amine protons and the appearance of a new amide N-H proton, which typically appears as a triplet (due to coupling with the adjacent CH₂) further downfield. New signals corresponding to the acyl group (R) will also be present.

  • ¹³C NMR: A new amide carbonyl signal will appear in the range of 165-175 ppm.

  • FTIR: Look for a strong C=O (amide I band) stretch around 1640-1680 cm⁻¹ and an N-H bend (amide II band) around 1520-1570 cm⁻¹. The N-H stretch will appear around 3300 cm⁻¹.

  • Mass Spectrometry (MS): The molecular ion peak [M+H]⁺ should correspond to the calculated mass of the desired product.

Troubleshooting and Authoritative Insights

• Low Yield:

  • Cause: Inadequate drying of reagents or glassware. Acyl chlorides are highly susceptible to hydrolysis.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and freshly distilled reagents where possible.

  • Cause: Insufficient base. Less than two equivalents of TEA will result in protonation of the starting amine, halting the reaction.

  • Solution: Use at least 2.1-2.2 equivalents of a dry tertiary amine base.

• Incomplete Reaction:

  • Cause: Sterically hindered acyl chloride or insufficient reaction time.

  • Solution: For less reactive acylating agents, consider increasing the reaction time or gently heating the mixture (e.g., to 40 °C) after the initial addition at room temperature.

• Difficult Workup:

  • Cause: Formation of an emulsion during aqueous washes.

  • Solution: Add more brine to the separatory funnel to help break the emulsion by increasing the ionic strength of the aqueous phase.[14]

Conclusion

This protocol provides a robust and reproducible method for the N-acylation of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. By carefully controlling the stoichiometry of the base and the reaction temperature, researchers can efficiently synthesize a diverse library of N-acylated thiophene derivatives. These products serve as valuable intermediates for the development of novel pharmaceuticals and advanced materials.[1][17]

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• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved January 17, 2026.
• Save My Exams. (2025, June 23). Acylation Mechanism - A Level Chemistry Revision Notes. Retrieved January 17, 2026.

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved January 17, 2026, from [Link]

• Sparkl. (n.d.). Revision Notes - Reaction of Amines with Acyl Chlorides | Nitrogen Compounds | Chemistry - 9701 | AS & A Level. Retrieved January 17, 2026.
• Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides with Primary Amines. Retrieved January 17, 2026.
• Ataman Kimya. (n.d.). TRIETHYLAMINE. Retrieved January 17, 2026.

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• ReactionWeb.io. (n.d.). Amine + Anhydride. Retrieved January 17, 2026.
• AQA A-Level Chemistry. (n.d.).
• Doc Brown's Chemistry. (n.d.). reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution mechanism. Retrieved January 17, 2026.
• Chemistry Stack Exchange. (2017, December 17). Product of primary amine and acid anhydride. Retrieved January 17, 2026.
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Palladium-catalyzed cross-coupling reactions with 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

An In-Depth Technical Guide to Palladium-Catalyzed Cross-Coupling Reactions with 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride in palladium-catalyzed cross-coupling reactions. This versatile thiophene derivative is a valuable building block in the synthesis of complex bioactive molecules and functional organic materials.[1][2] This guide moves beyond simple procedural lists to explain the underlying mechanistic principles, causality behind experimental choices, and robust, self-validating protocols for key transformations such as Suzuki-Miyaura and Sonogashira couplings. By synthesizing field-proven insights with authoritative references, this document serves as a practical and educational resource for leveraging this important synthetic intermediate.

Introduction: The Strategic Importance of the Thiophene Scaffold

Thiophene and its derivatives are privileged heterocyclic motifs in medicinal chemistry and materials science.[2] Their unique electronic and structural properties make them integral components of numerous pharmaceuticals, agrochemicals, and organic electronic materials like organic light-emitting diodes (OLEDs) and photovoltaic cells.[1][2][3]

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, in particular, presents a trifunctional scaffold of significant synthetic value:

• The Thiophene Core: A robust aromatic system amenable to various C-H functionalization and cross-coupling strategies.

• The 2-Carbonitrile Group: A strong electron-withdrawing group that influences the reactivity of the thiophene ring and serves as a versatile handle for further chemical transformations.

• The 4-Aminomethyl Group: A key pharmacophore and point for derivatization. The hydrochloride salt form ensures stability and manageable handling.[1]

Palladium-catalyzed cross-coupling reactions represent the most powerful and efficient methods for elaborating such scaffolds, enabling the precise formation of new carbon-carbon and carbon-heteroatom bonds under mild conditions.[4] This guide will focus on providing the technical knowledge and practical protocols necessary to successfully employ this substrate in these critical reactions.

Mechanistic Foundations of Palladium-Catalyzed Cross-Coupling

A foundational understanding of the catalytic cycle is crucial for troubleshooting and optimizing cross-coupling reactions. Most palladium-catalyzed couplings proceed through a common Pd(0)/Pd(II) cycle involving three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[5][6][7]

Figure 1: General catalytic cycle for Pd-catalyzed cross-coupling reactions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond (e.g., C-Br, C-I) of the substrate, forming a Pd(II) complex. This is often the rate-limiting step.[5][6]

• Transmetalation: The organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.[5][8]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are expelled, forming the new C-C bond and regenerating the Pd(0) catalyst.[5][7]

Key Coupling Reactions & Thiophene-Specific Considerations

While the general cycle holds true, each named reaction has unique features. When working with thiophene substrates, special attention must be paid to regioselectivity and potential catalyst interactions.

• Suzuki-Miyaura Coupling: This reaction couples an organic halide with an organoboron compound (e.g., boronic acid or ester).[8] It is renowned for its mild conditions, functional group tolerance, and the environmental benignity of its boron-based byproducts.[7] For thiophenes, direct C-H activation can be an alternative to using a pre-halogenated substrate, though regioselectivity can be a challenge.[9][10] The electron-withdrawing nitrile group on the target molecule will activate the C5 position towards C-H functionalization.

• Sonogashira Coupling: This reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically using both palladium and copper(I) as co-catalysts.[11][12] The reaction is exceptionally useful for synthesizing conjugated enyne systems.[13] The amine base is crucial for deprotonating the alkyne and facilitating the catalytic cycle.[12]

• Heck Coupling: This reaction couples an organic halide with an alkene to form a substituted alkene.[6] While powerful, regioselectivity on the alkene partner and control of double bond isomerization can be challenging. For activated thiophenes, direct arylation via a Heck-type pathway is a well-established method.[14][15][16]

Application Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the coupling of a 5-bromo-4-(aminomethyl)thiophene-2-carbonitrile intermediate with an arylboronic acid. The initial bromination of the C5 position is a standard electrophilic aromatic substitution, required to provide a handle for the oxidative addition step.

Experimental Workflow: Suzuki-Miyaura Coupling

Figure 2: Step-by-step workflow for the Suzuki-Miyaura coupling protocol.

Detailed Step-by-Step Methodology

Materials:

• 5-bromo-4-(((tert-butoxycarbonyl)amino)methyl)thiophene-2-carbonitrile (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (2 mol%) or Pd(dppf)Cl₂ (2 mol%)

• SPhos or other suitable phosphine ligand (4 mol%)

• Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous, degassed 1,4-dioxane and Water (e.g., 4:1 v/v)

• Schlenk flask, magnetic stirrer, condenser, Argon/Nitrogen supply

Note on Protection: The primary amine of the aminomethyl group is typically protected (e.g., with a Boc group) to prevent side reactions and improve solubility in organic solvents. The hydrochloride salt must be neutralized and protected prior to this reaction.

Procedure:

• Reagent Preparation: To a flame-dried Schlenk flask containing a magnetic stir bar, add the brominated thiophene (1.0 equiv), arylboronic acid (1.2 equiv), palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02 equiv), and base (e.g., K₂CO₃, 3.0 equiv).[17]

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture (e.g., 4:1 dioxane/water) via syringe. A typical concentration is 0.1 M with respect to the limiting reagent.[17]

• Reaction: Place the flask in a preheated oil bath at the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically 4-16 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with water and transfer to a separatory funnel. Extract the aqueous layer three times with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Application Protocol 2: Sonogashira Coupling

This protocol details the coupling of a 5-iodo-4-(aminomethyl)thiophene-2-carbonitrile intermediate with a terminal alkyne. Iodinated substrates are generally more reactive than brominated ones in Sonogashira couplings.[11]

Experimental Workflow: Sonogashira Coupling

Figure 3: Step-by-step workflow for the Sonogashira coupling protocol.

Detailed Step-by-Step Methodology

Materials:

• 5-iodo-4-(((tert-butoxycarbonyl)amino)methyl)thiophene-2-carbonitrile (1.0 equiv)

• Terminal Alkyne (1.5 equiv)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Copper(I) Iodide (CuI) (5-10 mol%)

• Anhydrous, degassed solvent (e.g., THF or DMF)

• Anhydrous, degassed amine base (e.g., Triethylamine (Et₃N) or Diisopropylamine (DIPA))

Procedure:

• Reagent Preparation: To a flame-dried Schlenk flask, add the iodinated thiophene (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv), and CuI (0.06 equiv).[13]

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with Argon three times.

• Solvent and Reagent Addition: Under a positive pressure of Argon, add the degassed solvent (e.g., THF) followed by the degassed amine base (e.g., triethylamine, typically used as solvent or co-solvent). Finally, add the terminal alkyne (1.5 equiv) via syringe.[12][17]

• Reaction: Stir the reaction mixture at room temperature. The reaction is often rapid but may require gentle heating (40-50 °C) for less reactive substrates.

• Monitoring: Monitor the reaction by TLC or GC-MS. The formation of a precipitate (triethylammonium iodide) is a common visual indicator of reaction progress.

• Workup: Once the reaction is complete, dilute the mixture with a solvent like diethyl ether or ethyl acetate and filter through a pad of Celite® to remove the ammonium salts and catalyst residues.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue can be purified by flash column chromatography on silica gel to yield the desired alkynylated thiophene.

Comparative Data and Optimization Parameters

The choice of catalyst, ligand, base, and solvent can profoundly impact the efficiency and outcome of a cross-coupling reaction.[18][19] The following table provides representative conditions for couplings on functionalized thiophenes, serving as a starting point for optimization.

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
Suzuki	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	90	93	[20]
Suzuki	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	85	88	[10]
Suzuki	Thiophen-2-ylboronic acid	Pd(dtbpf)Cl₂ (1)	-	K₃PO₄	H₂O (micellar)	RT	95	[21]
Sonogashira	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	-	Et₃N	THF	RT	85-95	[12][13]
Sonogashira	1-Heptyne	Pd(PPh₃)₄ (5)	-	Pyrrolidine	THF	RT	~60-70	[13]
Sonogashira	Propargyl alcohol	PdCl₂(PPh₃)₂ (5)	-	Et₃N	THF	RT	89	[13]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst (Pd(0) oxidized)- Insufficiently degassed solvents- Poorly soluble reagents- Inappropriate base or temperature	- Use a fresh catalyst or pre-catalyst.- Ensure rigorous degassing of all liquids.- Change solvent to improve solubility (e.g., DMF, NMP).- Screen different bases (e.g., Cs₂CO₃, K₃PO₄) and increase temperature.
Formation of Homocoupled Byproducts	- (Suzuki) Protodeboronation of boronic acid followed by homocoupling.- (Sonogashira) Glaser coupling of the alkyne.	- Use a stronger base or anhydrous conditions to minimize protodeboronation.- For Sonogashira, ensure the exclusion of oxygen to suppress Glaser coupling. Use a copper-free protocol if necessary.[12]
Decomposition of Starting Material	- Reaction temperature is too high.- Base is too strong, causing side reactions with functional groups.	- Lower the reaction temperature and increase reaction time.- Use a milder base (e.g., K₂CO₃ instead of Cs₂CO₃).
Formation of Palladium Black	- Ligand dissociation leading to catalyst aggregation and deactivation.	- Increase ligand-to-palladium ratio.- Switch to a more robust, sterically hindered biarylphosphine ligand (e.g., SPhos, XPhos).

References

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• Kinetic Studies on the Palladium(II)
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• Stacking Patterns of thieno[3,2-b]thiophenes Functionalized by Sequential Palladium-Catalyzed Suzuki and Heck Cross-Coupling Reactions. PubMed.
• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatiz
• Ru(ii)-catalyzed regioselective oxidative Heck reaction with internal olefins that tolerated strongly coordinating heterocycles.
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• Practical Heck−Mizoroki Coupling Protocol for Challenging Substrates Mediated by an N-Heterocyclic Carbene-Lig
• Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions in Derivatiz
• New Protocols for the Synthesis of Condensed Heterocyclic Rings Through Palladium-Catalyzed Aryl Coupling Reactions.
• Heterocyclic Allylsulfones as Latent Heteroaryl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society.
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• Palladium-catalyzed synthesis of nitriles from N-phthaloyl hydrazones. RSC Publishing.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct aryl
• Palladium-Catalyzed Carbon−Sulfur Cross-Coupling Reactions with Indium Tri(organothiolate) and Its Application to Sequential One-Pot Processes. The Journal of Organic Chemistry.
• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in W
• 17.2: Palladium catalyzed couplings. Chemistry LibreTexts.
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• Aminative Suzuki–Miyaura coupling. Xingwei Li.
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• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source.
• Synthesis of Thiophene Acetylenes via Sonogashira Cross- Coupling Reactions.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aliphatic Alkynes and Aryl Thianthrenium Salts to Alkynones and Furanones.
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• Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube.
• Special Issue : Catalysts for Suzuki–Miyaura Coupling Reaction. MDPI.
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central.
• 1 Amine-catalysed Suzuki–Miyaura-type coupling? The identification and isolation of the palladium culprits. Mickaël Avanthay. ChemRxiv.
• Suzuki Coupling Mechanism. YouTube.
• 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. CP Lab Safety.
• Synthesis of Thiophene Acetylenes via Sonogashira Cross- Coupling Reactions. Blucher Proceedings.
• Pd-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions between Sulfamates and Potassium Boc-Protected Aminomethyltrifluorobor
• Suzuki Coupling. YouTube.
• CAS 232280-77-2 4-Aminomethyl-thiophene-2-carbonitrile.
• Synthesis and Applications of Thiophene Derivatives as Organic Materials.

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Application Notes and Protocols: 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride in Fragment-Based Drug Design

Abstract

Fragment-Based Drug Design (FBDD) has firmly established itself as a potent and efficient strategy in modern drug discovery, offering a rational approach to identifying lead compounds, particularly for challenging biological targets.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride as a versatile fragment. We will explore the rationale behind its selection, its physicochemical properties, and present comprehensive, step-by-step protocols for its application in a typical FBDD workflow. This guide emphasizes the causality behind experimental choices and provides a framework for integrating biophysical screening methods to identify and validate fragment hits, ultimately paving the way for successful lead optimization.

Introduction to Fragment-Based Drug Design (FBDD)

FBDD has emerged as a powerful alternative to traditional high-throughput screening (HTS) by focusing on smaller, less complex molecules known as fragments.[1] These fragments, typically with a molecular weight of less than 300 Da, are screened for weak but efficient binding to a biological target.[2][3] The core principle of FBDD lies in the idea that these small, well-binding fragments can serve as starting points for the development of more potent and selective drug candidates through strategies like fragment growing, linking, or merging.[4][5][6][7] This approach often leads to higher hit rates and provides a more comprehensive exploration of chemical space compared to HTS.[1][5] The success of FBDD is evidenced by the growing number of approved drugs and clinical candidates that have originated from this methodology.[1][6]

A key advantage of FBDD is its reliance on sensitive biophysical techniques to detect the weak interactions between fragments and their targets.[2][3] These methods, including X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, Surface Plasmon Resonance (SPR), and Thermal Shift Assays (TSA), not only identify binding events but can also provide crucial structural and thermodynamic information that guides the subsequent optimization process.[8][9]

The Thiophene Scaffold: A Privileged Fragment Motif

The 2-aminothiophene scaffold is a well-recognized "privileged" structure in medicinal chemistry, meaning it is a molecular framework that can provide useful ligands for more than one type of receptor or enzyme target.[10][11][12] Its incorporation into molecules can confer a broad range of biological activities, including antiprotozoal, antiproliferative, antiviral, antibacterial, and antifungal properties.[10][11] The thiophene ring is often considered a bioisosteric replacement for a phenyl group, offering similar structural properties with altered electronic and metabolic characteristics.[13]

Rationale for Selecting 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride presents itself as a compelling fragment for FBDD campaigns due to a confluence of desirable characteristics:

• Structural Features: The molecule possesses a rigid thiophene core, which reduces conformational entropy upon binding, a favorable trait for a fragment. The aminomethyl group provides a key hydrogen bond donor and a potential vector for fragment growth. The nitrile group acts as a hydrogen bond acceptor and can participate in various non-covalent interactions.

• "Rule of Three" Compliance: This fragment generally adheres to the "Rule of Three," a set of empirical guidelines for fragment library design:

  • Molecular weight ≤ 300 Da

  • cLogP ≤ 3

  • Number of hydrogen bond donors ≤ 3

  • Number of hydrogen bond acceptors ≤ 3[14]

• Synthetic Tractability: The aminomethyl and nitrile functionalities serve as versatile synthetic handles, allowing for straightforward chemical modification during the hit-to-lead optimization phase.

• Commercial Availability: The hydrochloride salt is commercially available, ensuring accessibility for screening campaigns.[15][16][17][18]

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is presented in Table 1.

Property	Value	Source
Molecular Formula	C₆H₇ClN₂S	[15][16][17][18]
Molecular Weight	174.65 g/mol	[15][16][17][18]
CAS Number	203792-25-0	[15][17][18]
Boiling Point	305.1°C at 760 mmHg	[18]
Flash Point	138.3°C	[18]

Table 1: Physicochemical properties of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

FBDD Workflow Using 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

The successful application of this fragment in an FBDD campaign involves a multi-stage process, from initial screening to hit validation and characterization.

Figure 1: A typical Fragment-Based Drug Design (FBDD) workflow.

Phase 1: Preparation

3.1.1. Target Protein Preparation and Quality Control

Causality: The quality and stability of the target protein are paramount for the success of any biophysical screening assay. Aggregated or unstable protein will lead to a high rate of false positives and unreliable data.

Protocol:

• Expression and Purification: Express and purify the target protein to >95% homogeneity as determined by SDS-PAGE.

• Buffer Optimization: Screen a range of buffer conditions (pH, salt concentration, additives) to identify conditions that ensure protein monodispersity and stability. This can be assessed using techniques like Dynamic Light Scattering (DLS) or a preliminary Thermal Shift Assay.[19][20]

• Concentration Determination: Accurately determine the protein concentration using a reliable method such as UV-Vis spectroscopy (measuring absorbance at 280 nm) or a Bradford assay.

• Aliquoting and Storage: Aliquot the purified, stable protein and flash-freeze in liquid nitrogen. Store at -80°C until use. Avoid repeated freeze-thaw cycles.

3.1.2. Fragment Stock Solution Preparation

Causality: Accurate and consistent fragment concentrations are crucial for reliable screening and subsequent affinity determination. The use of a high-quality solvent like DMSO is standard, but its concentration must be carefully controlled in all assays to avoid artifacts.

Protocol:

• Solubilization: Prepare a high-concentration stock solution of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (e.g., 100 mM) in 100% DMSO.

• Quality Control: Confirm the identity and purity of the fragment using LC-MS and ¹H NMR.

• Storage: Store the fragment stock solution at -20°C in a desiccated environment.

Phase 2: Primary Screening

Primary screening aims to rapidly identify fragments that interact with the target protein. A combination of techniques is often employed to increase the confidence in the identified hits.

3.2.1. Surface Plasmon Resonance (SPR) Screening

Causality: SPR is a highly sensitive, label-free technique that can detect the binding of low molecular weight fragments in real-time.[21][22] It provides information on binding kinetics (association and dissociation rates) and affinity.[23]

Protocol:

• Protein Immobilization: Immobilize the target protein onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry. Aim for a low immobilization density to minimize mass transport limitations.

• Reference Surface: Prepare a reference flow cell by either leaving it blank or immobilizing an irrelevant protein to subtract non-specific binding signals.[24]

• Assay Development:

  • Optimize the running buffer to match the protein's stable buffer conditions, ensuring the final DMSO concentration is consistent across all samples (typically ≤ 1%).

  • Perform a solvent correction test to minimize artifacts arising from differences in the refractive index of the sample and running buffer.[21]

• Screening:

  • Inject the 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride at a single high concentration (e.g., 100-200 µM) over the target and reference surfaces.

  • Monitor the binding response in real-time. A response significantly above the noise level in the target flow cell compared to the reference flow cell indicates a potential hit.

• Data Analysis: Analyze the sensorgrams to identify fragments that exhibit specific binding to the target protein.

Figure 2: Workflow for a primary screen using Surface Plasmon Resonance (SPR).

3.2.2. Thermal Shift Assay (TSA)

Causality: TSA, or Differential Scanning Fluorimetry (DSF), measures the change in a protein's melting temperature (Tm) upon ligand binding.[25] Ligand binding generally stabilizes the protein, leading to an increase in its Tm.[26][27] This method is high-throughput and requires minimal protein.[20]

Protocol:

• Reagent Preparation:

  • Prepare a solution of the target protein at a suitable concentration (e.g., 2-5 µM) in the optimized buffer.

  • Prepare a working solution of a fluorescent dye (e.g., SYPRO Orange) that binds to exposed hydrophobic regions of the unfolded protein.

• Assay Setup:

  • In a 96- or 384-well PCR plate, mix the protein solution, the dye, and the 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride at the desired screening concentration.

  • Include appropriate controls: protein + dye (no fragment) and buffer + dye (no protein).

• Data Collection:

  • Place the plate in a real-time PCR instrument.

  • Apply a thermal gradient, increasing the temperature from a starting point (e.g., 25°C) to a final temperature (e.g., 95°C) in small increments.

  • Monitor the fluorescence at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature to generate a melting curve.

  • Determine the Tm by fitting the curve to a Boltzmann equation. A significant positive shift in Tm (ΔTm > 2°C) in the presence of the fragment indicates a potential hit.

Phase 3: Hit Validation and Characterization

Fragments identified in the primary screen must be validated using orthogonal and more information-rich techniques.

3.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is a powerful tool for unambiguously confirming fragment binding and can provide information about the binding site on the protein.[9][14] Ligand-observed NMR experiments are particularly well-suited for detecting weak binding events.[28]

Protocol (¹H-¹⁵N HSQC):

• Protein Preparation: Prepare a sample of ¹⁵N-labeled target protein in a suitable NMR buffer.

• Spectrum Acquisition (Apo): Acquire a ¹H-¹⁵N HSQC spectrum of the protein in the absence of the fragment. This serves as the reference spectrum.

• Titration: Add increasing concentrations of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride to the protein sample and acquire a ¹H-¹⁵N HSQC spectrum at each concentration.

• Data Analysis:

  • Overlay the spectra and look for chemical shift perturbations (CSPs) of the protein's backbone amide signals.

  • Significant and concentration-dependent CSPs confirm binding.

  • If backbone resonance assignments are available, the perturbed residues can map the binding site on the protein surface.

  • The magnitude of the CSPs can be used to estimate the dissociation constant (Kd).[14]

3.3.2. X-ray Crystallography

Causality: X-ray crystallography provides high-resolution, three-dimensional structural information about how the fragment binds to the target protein.[8][29] This is invaluable for the subsequent structure-based design and optimization of the fragment.[30]

Protocol:

• Crystallization: Obtain high-quality crystals of the target protein.

• Fragment Soaking: Soak the protein crystals in a solution containing a high concentration of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (typically 1-10 mM).

• Data Collection: Cryo-protect the soaked crystal and collect X-ray diffraction data at a synchrotron source.

• Structure Determination and Refinement:

  • Process the diffraction data and solve the structure using molecular replacement with the apo-protein structure as a model.

  • Carefully examine the resulting electron density maps for evidence of the bound fragment.

  • If clear density is observed, model the fragment into the density and refine the structure.

3.3.3. Isothermal Titration Calorimetry (ITC)

Causality: ITC is the gold standard for determining the thermodynamic parameters of a binding interaction. It directly measures the heat released or absorbed during binding, allowing for the determination of the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[3]

Protocol:

• Sample Preparation: Prepare solutions of the target protein and 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride in the same buffer to minimize heat of dilution effects.

• ITC Experiment:

  • Load the protein solution into the sample cell and the fragment solution into the injection syringe.

  • Perform a series of small injections of the fragment into the protein solution while monitoring the heat change.

• Data Analysis:

  • Integrate the heat pulses to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model (e.g., one-site binding model) to extract the thermodynamic parameters.

Hit-to-Lead Optimization

Once 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is confirmed as a binder and its binding mode is elucidated (ideally by X-ray crystallography), the process of hit-to-lead optimization can begin. The goal is to improve the potency and drug-like properties of the initial fragment hit.

Fragment Growing

This strategy involves adding chemical functionality to the fragment to make additional favorable interactions with the protein. The aminomethyl group of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is an ideal vector for this approach.

Fragment Linking

If another fragment is found to bind in a nearby pocket, a linker can be designed to connect the two fragments, often resulting in a significant increase in affinity due to avidity effects.

Conclusion

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a valuable and versatile fragment for use in FBDD campaigns. Its favorable physicochemical properties, privileged thiophene scaffold, and synthetic tractability make it an excellent starting point for the discovery of novel therapeutics. The detailed protocols and workflows presented in this application note provide a comprehensive guide for researchers to effectively utilize this fragment in their drug discovery programs. By combining sensitive biophysical screening techniques with structural biology, the full potential of this and other fragments can be realized, ultimately accelerating the path from hit identification to the development of new medicines.

References

• Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers. [Link]

• Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. [Link]

• NMR Spectroscopy in Fragment-Based Drug Design. Creative Biostructure. [Link]

• SPR-based fragment screening: advantages and applications. PubMed. [Link]

• Fragment Based Drug Design: A Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• NMR-based screening: a powerful tool in fragment-based drug discovery. Molecular Omics. [Link]

• Fragment-based screening using X-ray crystallography and NMR spectroscopy. ResearchGate. [Link]

• Fragment-Based Drug Discovery Using NMR Spectroscopy. PMC. [Link]

• Fragment-Based Drug Design: From Then until Now, and Toward the Future. Journal of Medicinal Chemistry. [Link]

• Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins. PharmaFeatures. [Link]

• Introduction to fragment-based drug discovery. PubMed. [Link]

• Fragment screening by surface plasmon resonance. SciSpace. [Link]

• Recent contribution of medicinally active 2-aminothiophenes: A privileged scaffold for drug discovery. ResearchGate. [Link]

• Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Massachusetts Biotechnology Council. [Link]

• Fragment-based screening by protein-detected NMR spectroscopy. PubMed. [Link]

• Multiplexed experimental strategies for fragment library screening using SPR biosensors. bioRxiv. [Link]

• 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. PubMed. [Link]

• Protein thermal shifts to identify low molecular weight fragments. PubMed. [Link]

• APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. Semantic Scholar. [Link]

• Recent contribution of medicinally active 2-aminothiophenes: a privileged scaffold for drug discovery. CABI Digital Library. [Link]

• 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. ResearchGate. [Link]

• Crystallographic Fragment Screening: Workflow & Tools | Protocol Preview. YouTube. [Link]

• Mass Spectrometry-Based Thermal Shift Assay for Protein−Ligand Binding Analysis. Analytical Chemistry. [Link]

• Fragment Screening By Crystallography: An Alternative To High Throughput Screening. Sygnature Discovery. [Link]

• Crystallographic Fragment Screening. Springer Nature Experiments. [Link]

• Crystallographic fragment-screening: workflow and procedures. INIS-IAEA. [Link]

• Thermal Shift Assay. Creative Biolabs. [Link]

• Thermal‐shift assay for fragment library screening. ResearchGate. [Link]

• Thermal shift assay. Wikipedia. [Link]

• 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. CP Lab Safety. [Link]

• Concepts and Core Principles of Fragment-Based Drug Design. PMC. [Link]

• Approaches to Fragment-Based Drug Design. Hogeschool van Arnhem en Nijmegen. [Link]

• Exploring Fragment-Based Approaches in Drug Discovery. Taylor & Francis. [Link]

• FBDD: Fragment-Based Drug Design. BioSolveIT GmbH. [Link]

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Synthetic Strategies for the Preparation of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride Analogs: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thiophene nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1] Its unique electronic properties and ability to act as a bioisostere for phenyl rings make it a valuable component in the design of novel therapeutics.[1] Among the diverse array of thiophene-containing compounds, 4-(Aminomethyl)thiophene-2-carbonitrile and its analogs represent a critical class of intermediates and pharmacophores, particularly in the development of agents targeting neurological disorders and other complex diseases.[2][3] This guide provides a comprehensive overview of robust synthetic routes to access a variety of analogs of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride, offering detailed protocols and insights into the chemical strategies for diversification.

This document is structured to provide full editorial control, moving beyond rigid templates to offer a narrative that is both technically deep and practically insightful. The protocols described herein are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers to adapt and troubleshoot these methods.

Core Synthetic Strategy: A Modular Approach

The synthesis of 4-(aminomethyl)thiophene-2-carbonitrile analogs can be approached in a modular fashion, allowing for diversification at multiple points. The general strategy involves three key stages:

• Construction of the Thiophene Core: Formation of the substituted thiophene ring, typically via the Gewald reaction.

• Installation of the Aminomethyl Moiety: Functionalization of the thiophene core to introduce the aminomethyl side chain.

• Diversification: Introduction of various substituents on the thiophene ring and/or the amino group.

Caption: General synthetic workflow for analogs.

PART 1: Synthesis of the 4-Methylthiophene-2-carbonitrile Core via the Gewald Reaction

The Gewald reaction is a powerful and versatile one-pot, multi-component reaction for the synthesis of polysubstituted 2-aminothiophenes.[4][5] For the purpose of generating the core scaffold of our target analogs, a variation of the Gewald reaction is employed to produce a 4-methylthiophene-2-carbonitrile precursor.

The reaction proceeds through an initial Knoevenagel condensation of a ketone and an α-cyanoester, followed by the addition of elemental sulfur and subsequent cyclization and aromatization.[5]

Caption: Key stages of the Gewald reaction.

Protocol 1: Synthesis of Ethyl 2-amino-4-methylthiophene-3-carboxylate

This protocol describes the synthesis of a key intermediate which can be further converted to the desired 2-carbonitrile.

Materials:

• Ethyl acetoacetate

• Malononitrile

• Elemental sulfur

• Morpholine

• Ethanol

• Ice bath

• Stir plate and stir bar

• Round-bottom flask

• Reflux condenser

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add ethyl acetoacetate (0.1 mol, 13.0 g), malononitrile (0.1 mol, 6.6 g), and elemental sulfur (0.1 mol, 3.2 g) in ethanol (100 mL).

• Cool the mixture in an ice bath and add morpholine (0.1 mol, 8.7 g) dropwise with stirring.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Gently heat the mixture to reflux for 1 hour. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[2]

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield ethyl 2-amino-4-methylthiophene-3-carboxylate.

Expected Yield: 70-80%

Causality and Insights:

• The use of morpholine, a secondary amine, is a common base catalyst for the Gewald reaction, facilitating the initial Knoevenagel condensation.[5]

• The reaction is typically exothermic, hence the initial cooling and dropwise addition of the base are crucial to control the reaction rate and prevent side reactions.

• The final refluxing period drives the cyclization and aromatization to completion.

PART 2: Installation of the Aminomethyl Group

The introduction of the aminomethyl group at the C4-position is a critical step. A common and effective strategy involves a two-step sequence: radical bromination of the 4-methyl group followed by nucleophilic substitution with an amine source.

Protocol 2: Wohl-Ziegler Bromination of 4-Methylthiophene-2-carbonitrile

This protocol details the selective bromination of the methyl group at the benzylic-like position of the thiophene ring.

Materials:

• 4-Methylthiophene-2-carbonitrile

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Round-bottom flask with reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, dissolve 4-methylthiophene-2-carbonitrile (10 mmol) in anhydrous carbon tetrachloride (50 mL).

• Add N-Bromosuccinimide (NBS) (1.1 equivalents, 11 mmol) and a catalytic amount of AIBN (0.1 mmol).

• Heat the reaction mixture to reflux. The reaction can be monitored by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

• Filter the mixture to remove the succinimide and wash the solid with a small amount of cold CCl₄.

• The filtrate containing the desired 4-(bromomethyl)thiophene-2-carbonitrile can be used directly in the next step or purified by column chromatography.

Causality and Insights:

• NBS is a convenient source of bromine radicals, and AIBN acts as a radical initiator upon thermal decomposition.[6]

• The reaction is highly selective for the benzylic-like position due to the stability of the resulting radical intermediate.

• It is crucial to use a non-polar solvent and an inert atmosphere to prevent side reactions. The presence of water can lead to hydrolysis of NBS and the desired product.

Protocol 3: Gabriel Synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile

The Gabriel synthesis is a reliable method for converting alkyl halides to primary amines, avoiding the over-alkylation often seen with direct amination.[7]

Materials:

• 4-(Bromomethyl)thiophene-2-carbonitrile (from Protocol 2)

• Potassium phthalimide

• N,N-Dimethylformamide (DMF)

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (HCl) in diethyl ether or dioxane

Procedure:

• To a solution of 4-(bromomethyl)thiophene-2-carbonitrile (10 mmol) in anhydrous DMF (50 mL), add potassium phthalimide (1.1 equivalents, 11 mmol).

• Heat the mixture to 80-100 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate. The organic layer contains the N-substituted phthalimide intermediate.

• After solvent removal, dissolve the crude intermediate in ethanol (50 mL) and add hydrazine hydrate (2 equivalents, 20 mmol).

• Reflux the mixture for 2-4 hours. A white precipitate of phthalhydrazide will form.

• Cool the mixture, filter off the precipitate, and concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and bubble dry HCl gas through the solution (or add a solution of HCl in ether/dioxane) to precipitate the hydrochloride salt of 4-(aminomethyl)thiophene-2-carbonitrile.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Expected Yield: 60-75% over two steps.

Caption: Pathway to the aminomethyl group.

PART 3: Diversification of the Scaffold

The modular nature of this synthetic approach allows for the introduction of a wide range of substituents at various positions, enabling the creation of a diverse library of analogs.

A. N-Functionalization of the Aminomethyl Group

The primary amine of 4-(aminomethyl)thiophene-2-carbonitrile is a versatile handle for further functionalization.

Reductive amination is an efficient method for the mono- or di-alkylation of primary amines.[8]

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Aldehyde or Ketone (e.g., formaldehyde, acetone)

• Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Triethylamine (Et₃N) or other non-nucleophilic base

Procedure:

• Suspend 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (5 mmol) in DCM (50 mL).

• Add triethylamine (1.1 equivalents, 5.5 mmol) to liberate the free amine.

• Add the desired aldehyde or ketone (1.1 equivalents for mono-alkylation).

• Stir the mixture at room temperature for 1 hour to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents, 7.5 mmol) portion-wise.

• Continue stirring at room temperature for 12-24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract with DCM.

• The organic layer is then dried, filtered, and concentrated. The product can be purified by column chromatography or by forming the hydrochloride salt.

Causality and Insights:

• STAB is a mild and selective reducing agent that is particularly effective for reductive aminations.[9]

• The reaction proceeds via the in-situ formation of an imine or iminium ion, which is then reduced by the hydride reagent.

• By using an excess of the aldehyde/ketone and the reducing agent, dialkylation can be achieved.

Acylation of the primary amine introduces an amide functionality, which can be a key pharmacophoric element.

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Acyl chloride or Acid anhydride

• Triethylamine or Pyridine

• Dichloromethane (DCM)

Procedure:

• Suspend 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (5 mmol) in DCM (50 mL).

• Add triethylamine (2.2 equivalents, 11 mmol) to liberate the free amine and neutralize the HCl formed during the reaction.

• Cool the mixture in an ice bath and add the acyl chloride or acid anhydride (1.1 equivalents, 5.5 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the N-acylated product, which can be further purified by recrystallization or column chromatography.

B. Substitution on the Thiophene Ring

Introducing substituents at the 3- and 5-positions of the thiophene ring can significantly impact the biological activity of the analogs. This can be achieved either by starting with a substituted precursor in the Gewald reaction or by direct functionalization of the thiophene ring.

By using appropriately substituted ketones or α-cyanoesters in Protocol 1, analogs with substituents at the 3- and 5-positions can be prepared. For example, using a 3-substituted ketone in the Gewald reaction will lead to a 5-substituted thiophene.

Halogenated thiophene intermediates are versatile precursors for introducing a wide range of substituents via cross-coupling reactions such as the Suzuki-Miyaura or Sonogashira reactions.

Protocol 6: Suzuki-Miyaura Coupling for C-5 Arylation/Heterylation

This protocol describes the coupling of a 5-bromo-4-(aminomethyl)thiophene-2-carbonitrile derivative with a boronic acid.

Materials:

• 5-Bromo-4-(phthalimidomethyl)thiophene-2-carbonitrile (prepared via bromination of the phthalimide intermediate from Protocol 3)

• Aryl or Heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Dioxane/Water, Toluene/Ethanol/Water)

Procedure:

• To a degassed mixture of the 5-bromothiophene derivative (1 mmol), the boronic acid (1.2 equivalents, 1.2 mmol), and the base (2-3 equivalents) in the chosen solvent system, add the palladium catalyst (2-5 mol%).

• Heat the reaction mixture to 80-100 °C under an inert atmosphere for 4-12 hours.

• After cooling, dilute the reaction with water and extract with an organic solvent.

• The organic layer is washed, dried, and concentrated. The product can be purified by column chromatography.

• The phthalimide protecting group can then be removed as described in Protocol 3 to yield the desired 5-substituted analog.

Causality and Insights:

• Palladium-catalyzed cross-coupling reactions are highly efficient for forming C-C bonds.[10]

• The choice of catalyst, base, and solvent system is crucial and may need to be optimized for specific substrates.

• It is often advantageous to perform the cross-coupling on a protected form of the aminomethyl group to avoid potential side reactions.

Data Summary

Protocol	Reaction	Key Reagents	Typical Yield	Notes
1	Gewald Reaction	Ketone, α-Cyanoester, Sulfur, Base	70-80%	Forms the core thiophene ring.
2	Wohl-Ziegler Bromination	NBS, AIBN	High	Selective bromination of the methyl group.
3	Gabriel Synthesis	Potassium Phthalimide, Hydrazine	60-75%	Forms the primary amine.
4	Reductive Amination	Aldehyde/Ketone, STAB	70-90%	N-alkylation of the amine.
5	N-Acylation	Acyl Chloride/Anhydride, Base	>80%	N-acylation of the amine.
6	Suzuki-Miyaura Coupling	Boronic Acid, Pd Catalyst, Base	60-90%	C-C bond formation on the thiophene ring.

Conclusion

The synthetic routes and protocols detailed in this guide provide a robust and flexible platform for the preparation of a wide array of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride analogs. By employing a modular strategy that combines the Gewald reaction, side-chain functionalization, and various diversification techniques, researchers can efficiently generate libraries of novel compounds for drug discovery and development programs. The provided insights into the causality behind experimental choices are intended to empower scientists to adapt and optimize these methods for their specific research needs.

References

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• MySkinRecipes. 2-Amino-4-methylthiophene-3-carbonitrile. [Link]

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Application Note & Protocol: A Scalable Synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride Derivatives

For correspondence:

Abstract

This document provides a comprehensive, in-depth guide for the multi-gram scale synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (4 ), a key building block in the development of novel therapeutics. The synthetic strategy detailed herein is designed for scalability, robustness, and high purity of the final product. We will explore the chemical rationale behind each synthetic step, from the selection of starting materials to the final salt formation, with a focus on process optimization and safety considerations for large-scale production. This guide is intended for researchers, chemists, and process development scientists in the pharmaceutical and biotechnology industries.

Introduction: The Significance of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

The thiophene nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates.[1] Its bioisosteric relationship with the benzene ring allows for modulation of physicochemical properties such as lipophilicity and metabolic stability.[1] Specifically, 4-(aminomethyl)thiophene-2-carbonitrile and its derivatives serve as crucial intermediates in the synthesis of compounds targeting a range of biological targets, including kinases and G-protein coupled receptors. The presence of the aminomethyl group provides a key handle for further functionalization, while the carbonitrile can be elaborated into other functional groups or participate in cyclization reactions. The hydrochloride salt form enhances the stability and aqueous solubility of the parent amine, facilitating its handling and formulation.[2]

This application note details a reliable and scalable three-step synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (4 ), commencing from commercially available 4-bromothiophene-2-carbonitrile (1 ).

Synthetic Strategy Overview

The chosen synthetic route is designed to be efficient and amenable to scale-up. The key transformations include a palladium-catalyzed cyanation to introduce the 2-carbonitrile, followed by a formylation at the 4-position, and finally, a one-pot reductive amination to furnish the desired aminomethyl group.

Figure 1. Overall synthetic workflow.

Experimental Protocols: A Step-by-Step Guide

Step 1: Synthesis of 4-Formylthiophene-2-carbonitrile (2)

This step involves a lithium-halogen exchange followed by quenching with a formylating agent. This method is highly efficient for the regioselective introduction of the aldehyde group.

Materials:

Reagent/Solvent	Grade	Supplier
4-Bromothiophene-2-carbonitrile (1 )	98%	Commercially Available
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially Available
Tetrahydrofuran (THF)	Anhydrous	Commercially Available
Diethyl ether	Reagent	Commercially Available
Saturated aq. NH4Cl
Saturated aq. NaCl
Anhydrous MgSO4

Protocol:

• Inert Atmosphere: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Initial Setup: Dissolve 4-bromothiophene-2-carbonitrile (1 ) (1.0 eq) in anhydrous THF (10 vol). Cool the solution to -78 °C using an acetone/dry ice bath.

• Lithiation: Slowly add n-butyllithium (1.1 eq) dropwise to the cooled solution, ensuring the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF) (1.2 eq) dropwise to the reaction mixture, again maintaining the temperature below -70 °C. After the addition is complete, allow the reaction to stir at -78 °C for an additional 2 hours.

• Quenching: Remove the cooling bath and allow the reaction to warm to 0 °C. Slowly quench the reaction by the addition of saturated aqueous ammonium chloride (5 vol).

• Work-up: Transfer the mixture to a separatory funnel and add diethyl ether (10 vol). Separate the organic layer, and wash it sequentially with water (2 x 5 vol) and saturated aqueous sodium chloride (5 vol).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 4-formylthiophene-2-carbonitrile (2 ) as a solid.

Step 2: Synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile (3) via Reductive Amination

This one-pot reductive amination procedure is highly efficient and avoids the isolation of the intermediate imine.[3][4] Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for this transformation.[2]

Materials:

Reagent/Solvent	Grade	Supplier
4-Formylthiophene-2-carbonitrile (2 )	From Step 1
Ammonium acetate	98%	Commercially Available
Sodium triacetoxyborohydride	97%	Commercially Available
Methanol	Anhydrous	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Saturated aq. NaHCO3
Saturated aq. NaCl
Anhydrous Na2SO4

Protocol:

• Reaction Setup: To a round-bottom flask, add 4-formylthiophene-2-carbonitrile (2 ) (1.0 eq), ammonium acetate (5.0 eq), and anhydrous methanol (15 vol).

• Reaction Initiation: Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, carefully quench by the slow addition of saturated aqueous sodium bicarbonate (10 vol). Extract the aqueous layer with dichloromethane (3 x 10 vol).

• Drying and Concentration: Combine the organic layers, wash with saturated aqueous sodium chloride (5 vol), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-(aminomethyl)thiophene-2-carbonitrile (3 ). The crude product is often of sufficient purity for the next step.

Step 3: Formation of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride (4)

The final step involves the formation of the hydrochloride salt to improve the compound's stability and handling properties.

Materials:

Reagent/Solvent	Grade	Supplier
4-(Aminomethyl)thiophene-2-carbonitrile (3 )	From Step 2
Hydrochloric acid	2 M in diethyl ether	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Isopropanol	Anhydrous	Commercially Available

Protocol:

• Dissolution: Dissolve the crude 4-(aminomethyl)thiophene-2-carbonitrile (3 ) (1.0 eq) in a minimal amount of anhydrous isopropanol.

• Precipitation: To the stirred solution, add hydrochloric acid in diethyl ether (1.1 eq) dropwise at room temperature. A precipitate should form immediately.

• Crystallization: Continue stirring for 1 hour at room temperature, then cool the mixture to 0-5 °C and stir for an additional hour to maximize precipitation.

• Isolation: Collect the solid by vacuum filtration, washing the filter cake with cold anhydrous diethyl ether (2 x 3 vol).

• Drying: Dry the solid under vacuum at 40 °C to a constant weight to afford 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (4 ) as a stable, crystalline solid.

Data Summary and Expected Results

Step	Product	Starting Material	Key Reagents	Typical Yield	Purity (by HPLC)
1	4-Formylthiophene-2-carbonitrile (2 )	4-Bromothiophene-2-carbonitrile (1 )	n-BuLi, DMF	75-85%	>98%
2	4-(Aminomethyl)thiophene-2-carbonitrile (3 )	4-Formylthiophene-2-carbonitrile (2 )	NH4OAc, NaBH(OAc)3	80-90%	>95% (crude)
3	4-(Aminomethyl)thiophene-2-carbonitrile HCl (4 )	4-(Aminomethyl)thiophene-2-carbonitrile (3 )	HCl in ether	>95%	>99%

Safety and Handling Precautions

• n-Butyllithium: Highly pyrophoric and reacts violently with water. Handle under an inert atmosphere and use appropriate personal protective equipment (PPE), including flame-retardant lab coat, safety glasses, and gloves.

• Sodium triacetoxyborohydride: Reacts with water to produce flammable hydrogen gas. Handle in a well-ventilated fume hood.

• Hydrochloric acid in diethyl ether: Corrosive and flammable. Handle in a fume hood with appropriate PPE.

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and vapors. Wear appropriate PPE, including safety glasses, lab coat, and gloves.

Troubleshooting and Process Optimization

• Low yield in Step 1: Ensure all reagents and solvents are strictly anhydrous. Incomplete lithium-halogen exchange can be addressed by using freshly titrated n-BuLi.

• Incomplete reaction in Step 2: If the reaction stalls, a small additional portion of sodium triacetoxyborohydride can be added. Ensure the ammonium acetate is in sufficient excess.

• Oily product in Step 3: If the hydrochloride salt oils out, try using a different solvent system for precipitation, such as ethyl acetate or a mixture of isopropanol and heptane.

Conclusion

The synthetic protocol detailed in this application note provides a robust and scalable method for the preparation of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. The three-step sequence is efficient, utilizes readily available reagents, and yields the final product in high purity. This guide should serve as a valuable resource for researchers and process chemists requiring access to this important synthetic building block.

References

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• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(09), 1351-1354. DOI: 10.1055/s-0029-1219917

• Wikipedia. (2023). Gewald reaction. Retrieved from [Link]

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• Ghorbani-Choghamarani, A., & Yousofvand, Z. (2015). One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile and in Solvent-free Condition. Journal of the Iranian Chemical Society, 12, 1827-1834.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

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• Al-Zoubi, R. M., et al. (2018). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. Molecules, 23(10), 2546.
• Moumeni, O., et al. (2020). New thiophene-derived α-aminophosphonic acids: Synthesis under microwave irradiations, antioxidant and antifungal activities, DFT investigations and SARS-CoV-2 main protease inhibition. Journal of Molecular Structure, 1222, 128913.
• Google Patents. (n.d.). WO2020172584A1 - Solid polymorphs of a flna-binding compound and its hydrochloride salts.

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Application Note: Synthesis and Application of Novel Fluorescent Probes Using 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiophene Scaffold in Fluorescence Sensing

Thiophene-based materials are a cornerstone in the development of advanced fluorescent tools. Their rigid, π-conjugated structure provides a robust backbone for fluorophores, offering high quantum yields, large Stokes shifts, and excellent photostability.[1] The synthetic versatility of the thiophene ring allows for precise tuning of its photophysical properties, making it an attractive building block for creating probes tailored to specific biological applications, including cellular staining and the detection of biologically relevant analytes.[2]

This application note focuses on 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride , a versatile and strategic building block for synthesizing novel fluorescent probes. This molecule features two key functional groups: a nucleophilic primary amine (protected as a hydrochloride salt) and a cyano group. The primary aminomethyl group serves as an ideal reactive handle for covalent attachment to a wide array of fluorophores and reporter groups, most commonly through the formation of stable amide or thiourea linkages. The electron-withdrawing nature of the nitrile group at the 2-position modulates the electronic properties of the thiophene ring, which can influence the final photophysical characteristics of the probe.

Herein, we provide a detailed guide explaining the causality behind experimental choices, a robust protocol for the synthesis of a representative thiophene-based probe, comprehensive methods for its photophysical characterization, and a protocol for its application in cellular imaging.

Proposed Synthetic Strategy: Covalent Labeling of the Thiophene Building Block

The core of the synthetic strategy lies in the nucleophilic character of the primary amine on the 4-(aminomethyl) group. This amine, once deprotonated, readily attacks electrophilic centers. N-hydroxysuccinimidyl (NHS) esters are among the most reliable and widely used reagents for labeling primary amines due to the highly stable amide bond that is formed.[3][4]

Causality of Experimental Choices:

• Reaction: The reaction is a nucleophilic acyl substitution. The deprotonated primary amine acts as the nucleophile, attacking the carbonyl carbon of the NHS ester. The N-hydroxysuccinimide group is an excellent leaving group, facilitating the reaction under mild conditions.[5]

• pH Control: The reaction is critically dependent on pH. A slightly basic environment (pH 8.0-9.0) is required to ensure a sufficient population of the amine is in its unprotonated, nucleophilic state (R-NH₂).[5][6] However, excessively high pH (>9.0) accelerates the competing hydrolysis of the NHS ester, reducing the labeling efficiency. A pH of 8.3 is often optimal.[7]

• Solvent: While the reaction is performed in an aqueous buffer, many NHS-ester functionalized fluorophores have poor water solubility. Therefore, a water-miscible, anhydrous, and amine-free organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) is used to first dissolve the dye before its addition to the aqueous protein solution.[8]

Below is a generalized schematic for the synthesis.

Caption: General reaction scheme for probe synthesis.

Detailed Experimental Protocols

Protocol: Synthesis of a Thiophene-NBD Fluorescent Probe

This protocol details the synthesis of a representative probe by reacting 4-(Aminomethyl)thiophene-2-carbonitrile with 4-Chloro-7-nitrobenzofurazan (NBD-Cl), a classic fluorophore that reacts readily with primary amines.[9][10]

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• 4-Chloro-7-nitrobenzofurazan (NBD-Cl)

• Sodium Bicarbonate (NaHCO₃)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Deionized Water

• Dichloromethane (DCM) and Methanol (for purification)

• Silica Gel for column chromatography

Procedure:

• Prepare the Thiophene Free Base: Dissolve 175 mg (1.0 mmol) of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride in 10 mL of deionized water. Slowly add a saturated solution of NaHCO₃ dropwise while stirring until the pH reaches ~8.5. Extract the aqueous solution three times with 20 mL of ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the free amine as an oil.

• Prepare NBD-Cl Solution: In a separate flask, dissolve 199.6 mg (1.0 mmol) of NBD-Cl in 15 mL of anhydrous acetonitrile.

• Reaction: Dissolve the thiophene free base from step 1 in 15 mL of acetonitrile. To this solution, add the NBD-Cl solution dropwise over 10 minutes with constant stirring. Add 252 mg (3.0 mmol) of sodium bicarbonate to the reaction mixture.[11]

• Incubation: Protect the reaction flask from light by wrapping it in aluminum foil. Stir the mixture at room temperature for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 9:1 DCM:Methanol mobile phase.

• Workup and Purification:

  • Once the reaction is complete, evaporate the acetonitrile under reduced pressure.

  • Redissolve the residue in 50 mL of DCM and wash with 2x25 mL of deionized water to remove salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent.

  • Purify the crude product using silica gel column chromatography, eluting with a gradient of DCM and Methanol (e.g., starting from 100% DCM to 95:5 DCM:Methanol) to isolate the final product.

• Verification: Confirm the identity and purity of the resulting Thiophene-NBD probe using Mass Spectrometry and ¹H NMR spectroscopy.

Protocol: Photophysical Characterization

A thorough characterization is essential to understand the probe's utility.

Workflow for Characterization

Caption: Workflow for photophysical characterization.

1. Absorption and Emission Spectra:

• Prepare a dilute solution (e.g., 1-10 µM) of the probe in a spectroscopic grade solvent (e.g., ethanol or PBS).

• Using a UV-Vis spectrophotometer, scan the absorbance from 300-600 nm to find the maximum absorption wavelength (λabs).

• Using a fluorometer, excite the sample at its λabs and record the emission spectrum to determine the maximum emission wavelength (λem).

• Stokes Shift is calculated as (λem - λabs).

2. Molar Extinction Coefficient (ε) Determination:

• Prepare a series of concentrations of the probe in a specific solvent.

• Measure the absorbance at λabs for each concentration.

• Plot Absorbance vs. Concentration. According to the Beer-Lambert law (A = εcl), the slope of the line is the molar extinction coefficient (ε) in M⁻¹cm⁻¹.

3. Relative Fluorescence Quantum Yield (ΦF) Determination:

• The relative quantum yield is determined by comparing the probe's fluorescence to a well-characterized standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H₂SO₄, ΦF = 0.54).[12]

• Procedure:

  • Prepare solutions of the standard and the thiophene probe in the same solvent (if possible). Adjust their concentrations so that their absorbances at the excitation wavelength are identical and low (< 0.1) to avoid inner filter effects.

  • Measure the integrated fluorescence intensity (the area under the emission curve) for both the standard and the probe, using the same excitation wavelength and instrument settings.

  • Calculate the quantum yield using the following equation:[12] ΦX = ΦST * (GradX / GradST) * (η²X / η²ST) Where:

    • Φ is the quantum yield.

    • Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

    • η is the refractive index of the solvent.

    • Subscripts X and ST denote the test sample and the standard, respectively.

4. Solvatochromism Study:

• Thiophene-based dyes often exhibit solvatochromism, where their absorption and/or emission spectra shift depending on the polarity of the solvent.[13][14][15]

• Procedure:

  • Prepare solutions of the probe at the same concentration in a series of solvents of varying polarity (e.g., cyclohexane, toluene, THF, dichloromethane, acetonitrile, ethanol, DMSO, water).

  • Record the absorption and emission spectra in each solvent.

  • Plot the Stokes shift versus the solvent polarity parameter (e.g., Lippert-Mataga plot) to quantify the effect. This provides insight into the change in dipole moment of the probe upon excitation.

Table 1: Example Data Table for Photophysical Properties

Property	Value	Conditions
λabs (max)	Value nm	In Ethanol
λem (max)	Value nm	In Ethanol
Molar Extinction Coefficient (ε)	Value M⁻¹cm⁻¹	At λabs in Ethanol
Stokes Shift	Value nm	In Ethanol

| Quantum Yield (ΦF) | Value | Relative to Quinine Sulfate |

Protocol: Application in Live Cell Imaging

This protocol provides a general method for staining live cells with the newly synthesized probe. Optimization will be required depending on the cell type and the probe's specific properties.[16][17]

Materials:

• HeLa cells (or other adherent cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Synthesized Thiophene-NBD probe (1 mM stock in DMSO)

• Confocal Laser Scanning Microscope with appropriate filter sets for NBD (Excitation ~460-488 nm, Emission ~500-550 nm)

Procedure:

• Cell Seeding: Seed HeLa cells onto glass-bottom imaging dishes or chamber slides. Allow them to adhere and grow for 24-48 hours to reach 60-80% confluency.

• Probe Preparation: Prepare a working solution of the Thiophene-NBD probe by diluting the 1 mM DMSO stock into pre-warmed complete culture medium to a final concentration of 1-10 µM. Vortex briefly.

• Cell Staining:

  • Aspirate the old medium from the cells.

  • Wash the cells once with warm PBS.

  • Add the probe-containing medium to the cells.

• Incubation: Incubate the cells at 37°C in a 5% CO₂ incubator for 15-60 minutes. The optimal time should be determined empirically. Protect the dish from light.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells 2-3 times with warm PBS to remove excess, unbound probe.

  • Add fresh, pre-warmed complete medium or a suitable imaging buffer to the cells.

• Imaging:

  • Immediately transfer the dish to the stage of a confocal microscope.

  • Locate the cells using brightfield or DIC optics.

  • Capture fluorescence images using the appropriate laser line and emission filter for the NBD fluorophore. Use the lowest possible laser power to minimize phototoxicity and photobleaching.[18]

Conclusion and Future Directions

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a highly effective building block for the facile synthesis of novel fluorescent probes. The protocol outlined here, based on robust and well-established NHS-ester or NBD-Cl chemistry, provides a reliable pathway to conjugate the thiophene moiety to a fluorophore. The resulting probes can be thoroughly characterized to understand their photophysical properties, which are critical for their application. The demonstrated utility in live-cell imaging opens avenues for developing more sophisticated sensors, for example, by modifying the thiophene core or the attached fluorophore to create probes that are sensitive to specific ions, pH, or enzymatic activity. This foundational methodology serves as a launchpad for the rational design of next-generation thiophene-based tools for chemical biology and drug discovery.

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• Sabek, H. A. Z., et al. (2020). Photophysical properties and fluorosolvatochromism of D–π–A thiophene based derivatives. RSC Advances. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Reactions with 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance for low yields in coupling reactions involving 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. As a versatile building block in pharmaceutical and organic synthesis, its successful incorporation into target molecules is often a critical step.[1][2] This resource provides a structured, question-and-answer approach to overcoming common synthetic challenges.

Frequently Asked Questions (FAQs)

Q1: My amide coupling reaction with 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is giving low to no yield. What is the most likely initial problem?

The most common issue when using an amine hydrochloride salt in a coupling reaction is the protonation of the amine.[3] The hydrochloride salt form means the aminomethyl group is present as an ammonium salt (-CH₂-NH₃⁺Cl⁻). This protonated form is not nucleophilic and will not react with an activated carboxylic acid.[3]

Immediate Troubleshooting Step: Ensure you are adding a suitable base to neutralize the hydrochloride and liberate the free amine (-CH₂-NH₂). A non-nucleophilic organic base is typically preferred to avoid competing reactions.

• Recommendation: Add at least one equivalent of a tertiary amine base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to your reaction mixture to neutralize the hydrochloride salt.[3][4] Often, using a slight excess (1.1 to 1.5 equivalents) can be beneficial.

Q2: I've added a base, but my yield is still poor. Could steric hindrance be a factor?

Yes, steric hindrance can play a significant role in reducing reaction rates and yields.[5][6] The thiophene ring, while aromatic, and the adjacent methylene group can create steric bulk that hinders the approach of the activated carboxylic acid, especially if the acid partner is also sterically demanding.[7][8][9][10][11][12]

Expert Insight: The spatial arrangement of atoms near the reactive site can slow down or prevent the formation of the transition state necessary for bond formation.

Q3: Are there any known stability issues with 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride under typical coupling conditions?

While generally stable, thiophene rings can sometimes participate in side reactions, especially under harsh conditions.[1] For instance, strong bases or high temperatures might lead to degradation or side reactions involving the nitrile group or the thiophene ring itself. Palladium catalysts used in cross-coupling reactions can sometimes coordinate with the sulfur atom of the thiophene, potentially deactivating the catalyst.[13]

Troubleshooting Guide: Amide Coupling Reactions

Issue: Low yield in a standard carbodiimide-mediated coupling (e.g., EDC/HOBt).

Carbodiimide coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are common but can be inefficient for challenging couplings.[14]

Causality Analysis Workflow:

Caption: Troubleshooting workflow for low amide coupling yields.

Detailed Protocols & Optimization Strategies:

• Ensure Complete Neutralization: As mentioned in the FAQs, the addition of a base is crucial. Use at least one equivalent of DIPEA or TEA.

• Optimize Coupling Reagent and Conditions: If yield remains low, consider switching to a more powerful coupling reagent.

  Coupling Reagent	Base	Solvent	Key Considerations
  EDC/HOBt	DIPEA or TEA (2-3 eq.)	DCM or DMF	A standard, cost-effective choice. Can be slow for hindered substrates.[14]
  HATU/HOAt	DIPEA or TEA (2-3 eq.)	DMF	Highly efficient, especially for sterically hindered amines.[4][15] Can be more expensive.
  T3P® (Propylphosphonic Anhydride)	Pyridine or DIPEA (2-3 eq.)	EtOAc or DCM	Byproducts are water-soluble, simplifying purification.[16]
  COMU	DIPEA or 2,6-lutidine (2-3 eq.)	DMF, MeTHF	High efficiency and water-soluble byproducts make it a "green chemistry" option.[17]

• Experimental Protocol (HATU Coupling):

  • Dissolve the carboxylic acid (1.0 eq.) in anhydrous DMF.

  • Add HATU (1.1 eq.) and DIPEA (2.5 eq.).

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[5]

  • Add a solution of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (1.2 eq.) in anhydrous DMF.

  • Stir the reaction at room temperature and monitor by LC-MS or TLC.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated aqueous NaHCO₃, water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

While the primary amine of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is typically used for amide bond formation, a researcher might want to perform a cross-coupling reaction at another position of the thiophene ring (if appropriately functionalized with a halide, for instance). In such cases, the aminomethyl and nitrile groups can influence the reaction.

Issue: Catalyst deactivation or low yield in a Suzuki-Miyaura coupling.

The sulfur atom in the thiophene ring can coordinate to the palladium catalyst, potentially leading to catalyst deactivation.[13] Additionally, the electron-withdrawing nitrile group can affect the electronic properties of the thiophene ring.

Troubleshooting Steps:

• Ligand Selection: The choice of phosphine ligand is critical in palladium catalysis. For electron-rich or potentially coordinating heterocycles, bulky, electron-rich phosphine ligands are often beneficial.

  • Recommendation: Consider using ligands such as SPhos, XPhos, or RuPhos, which are known to be effective for challenging cross-coupling reactions.[18]

• Base Selection: The base used in Suzuki couplings can significantly impact the outcome, especially with sensitive substrates like thiophene boronic acids where protodeboronation can be a major side reaction.[19]

  • Recommendation: Use milder bases like K₃PO₄ or K₂CO₃ instead of strong bases like NaOH or KOH to minimize substrate degradation.[19]

• Protecting the Amine: If side reactions involving the aminomethyl group are suspected, it may be necessary to protect it.

  • Recommendation: Protect the amine as a Boc-carbamate. This can be achieved by reacting 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride with di-tert-butyl dicarbonate (Boc₂O) and a base like TEA. The Boc group is generally stable to many cross-coupling conditions and can be removed later with an acid like TFA.

Logical Relationship Diagram for Suzuki Coupling Optimization:

Caption: Decision tree for optimizing Suzuki coupling reactions.

Purification Challenges

Q4: I have successfully formed my product, but I am struggling with purification. What are some common issues?

Purification of thiophene-containing compounds can sometimes be challenging due to the presence of persistent, often foul-smelling, sulfur-containing impurities.[20] Additionally, the polarity of your final compound will be significantly influenced by the newly formed amide or C-C bond.

Purification Strategies:

• Aqueous Workup: A thorough aqueous workup is essential. Washing with a mild acid (e.g., dilute HCl) can help remove any residual amine starting material or basic byproducts. A wash with a mild base (e.g., NaHCO₃ solution) will remove unreacted carboxylic acid and acidic byproducts.

• Chromatography:

  • Normal Phase (Silica Gel): This is the most common method. The polarity of the eluent system will need to be optimized. A gradient elution from a non-polar solvent (e.g., hexanes or heptane) to a more polar solvent (e.g., ethyl acetate or a mixture of DCM/MeOH) is often effective.

  • Reverse Phase (C18): If your compound is highly polar, reverse-phase chromatography using a water/acetonitrile or water/methanol gradient may provide better separation.

• Crystallization: If your product is a solid, crystallization can be a highly effective purification technique, especially for removing small amounts of closely related impurities.[21] Experiment with different solvent systems (e.g., ethyl acetate/hexanes, ethanol/water) to find conditions that yield high-purity crystals.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC - NIH. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. [Link]

• Reddit. (2023, March 20). Choosing amide coupling agent. r/Chempros. [Link]

• Amine hydrochloride salts as bifunctional reagents for the radical aminochlorination of maleimides. (n.d.). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Process for the purification of thiophene. (n.d.).

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• MDPI. (n.d.). Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. MDPI. [Link]

• ACS Publications. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

• ResearchGate. (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF. [Link]

• PubMed. (2011, April 15). Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Reddit. (2023, June 22). Hydrochloride salt of amine. r/OrganicChemistry. [Link]

• YouTube. (2024, October 21). Steric Hindrance | Organic Chemistry. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• Reddit. (2022, March 24). amide coupling help. r/Chempros. [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (n.d.). [Link]

• Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. [Link]

• ResearchGate. (2025, November 11). Palladium-catalyzed amidocarbonylation of thioethers: access to α-amide-substituted thioether derivatives. [Link]

• ResearchGate. (2025, August 6). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. [Link]

• ResearchGate. (n.d.). Aminative Suzuki-Miyaura coupling. [Link]

• Reddit. (2021, August 1). effect of steric hindrance on nucleophiles. r/chemhelp. [Link]

• PMC - NIH. (2017, April 3). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. [Link]

• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Steric effects. [Link]

• ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Request PDF. [Link]

• PubMed. (2007, July 20). Efficient peptide coupling involving sterically hindered amino acids. [Link]

• ResearchGate. (2023, July 19). Palladium-catalyzed ring-closing reaction of enynols with aminals via methylene transfer and C–N bond activation. [Link]

• Taylor & Francis. (n.d.). Steric hindrance – Knowledge and References. [Link]

• ResearchGate. (2013, August 29). Sodium-carboxylate coupled with amine in amide bond formation?. [Link]

• Science.gov. (n.d.). steric hindrance effect: Topics by Science.gov. [Link]

Sources

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• 8. m.youtube.com [m.youtube.com]
• 9. reddit.com [reddit.com]
• 10. Efficient peptide coupling involving sterically hindered amino acids [pubmed.ncbi.nlm.nih.gov]
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• 12. steric hindrance effect: Topics by Science.gov [science.gov]
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• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. jpt.com [jpt.com]
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• 18. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. US2745843A - Process for the purification of thiophene - Google Patents [patents.google.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Introduction

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a critical heterocyclic building block in modern medicinal chemistry and drug development.[1][2] Its bifunctional nature, featuring a nucleophilic primary amine and a versatile nitrile group on a thiophene scaffold, makes it a valuable intermediate for constructing complex molecular architectures.[1] This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its synthesis, offering field-proven insights to optimize reaction conditions, troubleshoot common issues, and ensure high-purity outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the synthesis and handling of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

Q1: What is the most reliable synthetic strategy for preparing 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride?

A1: A robust and frequently employed strategy involves a multi-step synthesis starting from a pre-functionalized thiophene, such as 4-methylthiophene-2-carbonitrile. The general workflow involves the radical bromination of the methyl group, followed by a nucleophilic substitution to introduce the nitrogen functionality, and finally, conversion to the hydrochloride salt. This approach offers good regiochemical control. An alternative, though often more challenging, route could involve the reduction of a dinitrile precursor, 4-cyanothiophene-2-carbonitrile.

Q2: Why is the final product isolated as a hydrochloride salt?

A2: The free amine form of 4-(Aminomethyl)thiophene-2-carbonitrile can be an oil or a low-melting solid, which is often difficult to handle, purify, and store due to its basicity and potential instability (e.g., susceptibility to oxidation). Converting the amine to its hydrochloride salt serves several critical purposes:

• Facilitates Purification: The salt is typically a stable, crystalline solid that can be easily purified by recrystallization.[3]

• Enhances Stability: It protects the amine from degradation and side reactions, leading to a longer shelf life.

• Improves Handling: Crystalline solids are easier to weigh and handle compared to oils or amorphous solids.

Q3: What are the most critical safety precautions to consider during this synthesis?

A3: Several steps in the proposed synthesis require stringent safety protocols:

• Radical Bromination: N-Bromosuccinimide (NBS) is a lachrymator and should be handled in a fume hood with appropriate personal protective equipment (PPE). The reaction is often initiated with light or a radical initiator like AIBN, which requires careful temperature control.

• Cyanation (if used as an alternative): If introducing the nitrile group via cyanation of a halide, extreme caution is necessary. Sodium or potassium cyanide are highly toxic. All manipulations must be performed in a well-ventilated fume hood, and a dedicated cyanide waste stream must be used. An emergency cyanide antidote kit should be available.

• Reduction: If using a potent reducing agent like Lithium Aluminum Hydride (LiAlH₄) to reduce a nitrile or amide, it must be handled under strictly anhydrous conditions as it reacts violently with water.

Q4: Which analytical techniques are best for monitoring the reaction and characterizing the final product?

A4: A multi-technique approach is essential for reliable process control and quality assurance:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is invaluable for tracking the consumption of starting materials and the formation of products and intermediates.[4] High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can provide more quantitative real-time data.

• Structural Confirmation: Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy is the primary method for confirming the chemical structure of the intermediates and the final product.[3]

• Purity and Identity: Mass Spectrometry (MS) confirms the molecular weight of the target compound.[3] Final purity is often best assessed by quantitative NMR (qNMR) or HPLC with a calibrated standard.

Part 2: Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Low Yield in Bromination Step	1. Ineffective Radical Initiation: The radical chain reaction did not start or propagate efficiently. 2. Decomposition of NBS: N-Bromosuccinimide can decompose if old or improperly stored. 3. Starting Material Impurities: Mercaptans present in commercial thiophene can quench radicals or poison catalysts.[5][6]	1. Verify Initiator: Ensure the radical initiator (e.g., AIBN, benzoyl peroxide) is fresh. Initiate the reaction with a UV lamp or by carefully controlling the temperature to the initiator's optimal decomposition range. 2. Use Fresh NBS: Recrystallize NBS from water if its purity is in doubt. 3. Purify Thiophene Precursor: If catalyst poisoning is suspected, distill the starting thiophene or treat it to remove sulfur impurities.[5]
Formation of 4-(Hydroxymethyl)thiophene-2-carbonitrile Impurity	Hydrolysis of Bromomethyl Intermediate: The 4-(bromomethyl)thiophene-2-carbonitrile intermediate is a benzylic-type halide, making it highly susceptible to nucleophilic attack by water during workup or subsequent steps.[4]	Maintain Anhydrous Conditions: After the bromination, perform the workup under anhydrous conditions. Use dried solvents and filter off the succinimide byproduct quickly. Carry the crude, dry intermediate directly to the next step to minimize its exposure to moisture.[4]
Formation of Isomeric or Di-brominated Byproducts	Loss of Regioselectivity: The reaction conditions favored substitution at other positions on the thiophene ring or a second bromination on the methyl group.	Control Stoichiometry & Temperature: Use no more than 1.0-1.1 equivalents of NBS. Monitor the reaction closely by TLC or GC and stop it once the starting material is consumed to prevent over-bromination. Lowering the reaction temperature can sometimes improve selectivity.
Low Yield in Amination Step (e.g., Gabriel Synthesis)	1. Poor Nucleophilicity: The phthalimide salt may not be soluble or reactive enough in the chosen solvent. 2. Incomplete Hydrazinolysis: The final deprotection step to release the primary amine may be incomplete.	1. Optimize Solvent: Use a polar aprotic solvent like DMF or DMSO to improve the solubility and reactivity of the potassium phthalimide. 2. Ensure Complete Deprotection: Use an excess of hydrazine hydrate and ensure adequate reaction time and temperature (reflux in ethanol is common) to drive the cleavage of the phthalimide group to completion.
Difficult Product Isolation	Product is Oily or Amorphous: The free amine is not crystallizing, making purification difficult.	Convert to Hydrochloride Salt: After the final deprotection and workup, dissolve the crude free amine in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol) and bubble dry HCl gas through it, or add a solution of HCl in an appropriate solvent. The hydrochloride salt will typically precipitate as a crystalline solid that can be isolated by filtration.[3]

Part 3: Reference Experimental Protocol

The following is a representative, detailed protocol based on established chemical principles for the synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

Workflow Diagram

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN1134429C - Purification method of thiophene - Google Patents [patents.google.com]

Side product formation in the synthesis of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride derivatives

Welcome to the Technical Support Center for the synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side product formations encountered during this synthetic process. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, offering explanations for the underlying causes and actionable solutions.

Question 1: I am observing a significantly low yield of my desired 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. What are the potential causes and how can I improve it?

Answer:

Low yields in this synthesis can stem from several factors, primarily related to the purity of starting materials, reaction conditions, and the formation of side products.

Potential Causes and Solutions:

• Purity of Starting Materials: The synthesis is sensitive to the quality of the starting material, typically 4-(bromomethyl)thiophene-2-carbonitrile or 4-(chloromethyl)thiophene-2-carbonitrile. Impurities in the halo-intermediate can lead to a cascade of side reactions.

  • Recommendation: Ensure the purity of your starting halide using techniques like NMR or GC-MS before proceeding. If impurities are detected, purification by column chromatography or recrystallization is recommended.

• Suboptimal Reaction Conditions: Temperature, reaction time, and stoichiometry are critical parameters.

  • Temperature Control: Exceedingly high temperatures can promote polymerization of the starting material and intermediates, leading to the formation of intractable tars and a dark brown reaction mixture.[1] It is crucial to maintain the recommended reaction temperature.

  • Reaction Time: Insufficient reaction time will result in incomplete conversion, leaving unreacted starting materials. Conversely, prolonged reaction times, especially at elevated temperatures, can increase the likelihood of side product formation. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is essential.

  • Stoichiometry: The molar ratio of the amine source to the thiophene halide is critical. An excess of the thiophene halide can lead to the formation of over-alkylated products.

• Side Product Formation: The primary culprits for low yields are often the formation of over-alkylated byproducts and dimers.

  • Over-alkylation: The newly formed primary amine is nucleophilic and can react with another molecule of the starting halide to form a secondary amine, N,N-bis((2-cyano-4-thienyl)methyl)amine. This is a common issue in SN2 reactions with amines.[2][3]

  • Dimerization: The starting 4-(halomethyl)thiophene-2-carbonitrile can undergo self-condensation or dimerization, especially in the presence of certain bases or impurities.

To improve your yield, consider the following:

• Use a large excess of the amine source: When using ammonia, employing a saturated solution or bubbling ammonia gas through the reaction mixture can significantly favor the formation of the primary amine over the secondary amine by ensuring a high concentration of the primary nucleophile.

• Consider alternative synthetic routes: The Gabriel Synthesis or a reductive amination approach are excellent alternatives that are specifically designed to avoid over-alkylation and produce clean primary amines.[4][5] Detailed protocols for these methods are provided in the "Experimental Protocols" section.

Question 2: My final product is contaminated with an impurity that has a higher molecular weight. How can I identify and remove it?

Answer:

A higher molecular weight impurity is likely the over-alkylation product, N,N-bis((2-cyano-4-thienyl)methyl)amine .

Identification:

• Mass Spectrometry (MS): This is the most direct method for identification. The expected molecular weight of the desired product, 4-(aminomethyl)thiophene-2-carbonitrile, is approximately 138.19 g/mol (as the free base). The over-alkylated secondary amine would have a molecular weight of approximately 258.33 g/mol .

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The desired primary amine will show a characteristic singlet for the aminomethyl protons (-CH₂NH₂). In the secondary amine byproduct, the signal for the corresponding methyl protons will be shifted and will integrate to four protons. Additionally, the NH proton of the secondary amine will appear as a distinct signal.

  • ¹³C NMR: The carbon spectrum of the secondary amine will show a different chemical shift for the methyl carbon compared to the primary amine.

Removal:

• Column Chromatography: This is the most effective method for separating the desired primary amine from the higher molecular weight secondary amine. A silica gel column with a gradient elution system, for example, a mixture of dichloromethane and methanol, can provide good separation.

• Crystallization: If the hydrochloride salt of your desired product has significantly different solubility properties from the salt of the secondary amine, fractional crystallization can be an effective purification method.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride.

Question 3: What are the most common side products in this synthesis and how are they formed?

Answer:

The two most prevalent side products are the over-alkylation product (secondary amine) and dimeric impurities .

• Over-alkylation Product (N,N-bis((2-cyano-4-thienyl)methyl)amine):

  • Formation Pathway: This side product is formed when the desired primary amine product, being nucleophilic, attacks another molecule of the starting 4-(halomethyl)thiophene-2-carbonitrile in an SN2 reaction. This is a classic problem in the synthesis of primary amines via direct alkylation.[2][3]

• Dimeric Impurities:

  • Formation Pathway: These can arise from the self-condensation of the starting 4-(halomethyl)thiophene-2-carbonitrile, particularly under basic conditions or at elevated temperatures. The exact structure of the dimer can vary, but it generally involves the formation of a new carbon-carbon or carbon-sulfur bond between two thiophene units.

Question 4: Are there alternative synthetic methods to avoid the formation of these side products?

Answer:

Yes, several alternative methods are highly recommended for a cleaner synthesis of primary amines and to avoid the issue of over-alkylation.

• The Gabriel Synthesis: This is a classic and reliable method for the synthesis of primary amines from alkyl halides.[4][6][7] It utilizes potassium phthalimide as an ammonia surrogate. The phthalimide anion is alkylated, and subsequent hydrolysis or hydrazinolysis cleanly yields the primary amine without the risk of over-alkylation, as the intermediate N-alkylphthalimide is not nucleophilic.[2]

• Reductive Amination: This method involves the reaction of an aldehyde (in this case, 4-formylthiophene-2-carbonitrile) with an amine source (like ammonia) to form an imine, which is then reduced in situ to the desired primary amine.[5] This is a very versatile and clean method, often employing mild reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[5]

Data Presentation

Table 1: Summary of Potential Side Products and Mitigation Strategies

Side Product	Structure	Formation Pathway	Identification (Expected MS [M+H]⁺)	Mitigation Strategies
Over-alkylation Product	N,N-bis((2-cyano-4-thienyl)methyl)amine	SN2 reaction of the primary amine product with the starting halide.	~259.06	Use a large excess of the amine source. Utilize alternative synthetic routes like the Gabriel Synthesis or Reductive Amination.
Dimerization Product	Varies (e.g., C-C or C-S linkage)	Self-condensation of the starting halide.	Varies	Maintain strict temperature control. Use high-purity starting materials.
Polymeric Material	High molecular weight oligomers/polymers	Polymerization of starting materials or intermediates at high temperatures.	Broad mass distribution	Strict temperature control. Use of radical inhibitors if a radical pathway is suspected.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride.

Protocol 1: Direct Amination with Ammonia (with troubleshooting)

This protocol describes the direct reaction of 4-(bromomethyl)thiophene-2-carbonitrile with ammonia. While straightforward, it is prone to the side reactions discussed above.

Materials:

• 4-(bromomethyl)thiophene-2-carbonitrile

• Concentrated ammonium hydroxide solution (28-30%)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Hydrochloric acid (e.g., 2M in diethyl ether)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-(bromomethyl)thiophene-2-carbonitrile (1.0 eq) in a suitable solvent like dichloromethane.

• Ammonia Addition: Cool the solution in an ice bath and add a large excess of concentrated ammonium hydroxide solution (at least 10 equivalents).

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Separate the organic layer. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification (if necessary): If NMR or MS analysis indicates the presence of the secondary amine byproduct, purify the crude product by column chromatography on silica gel.

• Salt Formation: Dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a solution of hydrochloric acid (e.g., 2M in diethyl ether) dropwise with stirring.

• Isolation: Collect the precipitated hydrochloride salt by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Recommended Alternative - The Gabriel Synthesis

This method is highly recommended to avoid over-alkylation.[4][6][7]

Step 1: N-Alkylation of Potassium Phthalimide

Materials:

• 4-(bromomethyl)thiophene-2-carbonitrile

• Potassium phthalimide

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Reaction Setup: To a solution of 4-(bromomethyl)thiophene-2-carbonitrile (1.0 eq) in anhydrous DMF, add potassium phthalimide (1.1 eq).

• Reaction: Heat the mixture to 60-80 °C and stir until TLC analysis indicates complete consumption of the starting halide.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water.

• Isolation: Collect the precipitated N-(4-(2-cyanothiophen-4-yl)methyl)phthalimide by filtration, wash with water, and dry.

Step 2: Hydrazinolysis

Materials:

• N-(4-(2-cyanothiophen-4-yl)methyl)phthalimide

• Hydrazine hydrate

• Ethanol

Procedure:

• Reaction Setup: Suspend the N-alkylated phthalimide from Step 1 in ethanol and add hydrazine hydrate (1.5-2.0 eq).

• Reaction: Reflux the mixture. A thick precipitate of phthalhydrazide will form. Monitor the reaction by TLC.

• Work-up: Cool the mixture and acidify with hydrochloric acid. Filter off the phthalhydrazide precipitate.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. Recrystallize from a suitable solvent system (e.g., ethanol/ether) for further purification.

Visualizations

Reaction Pathways

Caption: Main and side reaction pathways.

Troubleshooting Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Chemicals [chemicals.thermofisher.cn]
• 7. Gabriel Synthesis [organic-chemistry.org]

Technical Support Center: Purification of Polar Thiophene Aminomethyl Compounds

Welcome to the technical support center dedicated to addressing the unique purification challenges of polar thiophene aminomethyl compounds. As a Senior Application Scientist, I understand that these molecules, while crucial for pharmaceutical and materials science research, can present significant hurdles in achieving high purity. Their inherent polarity, the basicity of the aminomethyl group, and the specific properties of the thiophene ring often lead to frustrating outcomes in standard purification workflows.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that you might encounter in your laboratory. My goal is to not only provide solutions but also to explain the underlying chemical principles, empowering you to make informed decisions in your future purification endeavors.

Section 1: Understanding the Core Challenges

Q1: What makes polar thiophene aminomethyl compounds so difficult to purify?

A1: The primary difficulty lies in the combination of three key molecular features:

• High Polarity: The presence of the amine functionality and potentially other polar groups makes these compounds highly soluble in polar solvents. This often results in poor retention on standard reversed-phase chromatography columns, where the stationary phase is nonpolar.[1][2][3][4]

• Basicity of the Aminomethyl Group: The lone pair of electrons on the nitrogen atom makes the aminomethyl group basic.[5] This basicity leads to strong, often undesirable, interactions with the slightly acidic silanol groups on the surface of silica gel, a common stationary phase in chromatography. This interaction is a primary cause of peak tailing and potential compound degradation.[6][7]

• Potential for Zwitterionic Character: If the molecule also contains an acidic functional group, it can exist as a zwitterion.[8][9] Zwitterionic compounds can be particularly challenging to purify by chromatography due to their complex retention behavior, which can be highly sensitive to the pH of the mobile phase.

These properties can lead to a range of issues including poor separation, low recovery, and compound decomposition during purification.

Section 2: Troubleshooting Column Chromatography

Column chromatography is a fundamental purification technique, but it often requires special attention when dealing with polar basic compounds.

Q2: My aminomethyl thiophene compound is streaking badly on the silica gel column and I'm getting very poor separation. What's happening and how can I fix it?

A2: This is a classic problem caused by strong secondary interactions between the basic aminomethyl group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to a non-ideal equilibrium during elution, resulting in significant peak tailing or streaking.[6][7]

Here’s a systematic approach to troubleshoot this issue:

1. Deactivate the Silica Gel:

The most effective solution is to "cap" or neutralize the acidic silanol sites. This can be achieved by adding a small amount of a basic modifier to your eluent system.

• Triethylamine (TEA): Add 0.5-2% TEA to your mobile phase. The TEA will preferentially interact with the silanol groups, effectively shielding your compound from these sites.[7][10][11]

• Ammonia in Methanol: For very basic compounds, a solution of methanol with a small percentage of ammonium hydroxide (e.g., 1-2% of a 25% NH3 solution in water) can be very effective when used as the polar component of your mobile phase.[12]

Protocol: Deactivating a Silica Gel Column

• Solvent System Selection: Use Thin Layer Chromatography (TLC) with your chosen solvent system (e.g., Ethyl Acetate/Hexane) to determine the optimal polarity for separation. Add 1% TEA to the TLC developing chamber to see if it improves the spot shape.[7]

• Column Packing: Pack your column with silica gel as you normally would.

• Deactivation Flush: Before loading your sample, flush the packed column with 2-3 column volumes of your initial, least polar eluent containing the basic additive (e.g., 1% TEA in 10% Ethyl Acetate/Hexane).[7] This ensures the entire silica bed is neutralized before your compound is introduced.

• Sample Loading and Elution: Load your sample and begin the elution with your mobile phase containing the basic additive.

2. Choose an Alternative Stationary Phase:

If deactivation of silica is insufficient, consider using a different stationary phase:

• Alumina: Alumina is available in neutral, acidic, and basic grades. For basic compounds like yours, basic or neutral alumina can be an excellent alternative to silica gel, as it minimizes acidic interactions.[12][13]

• Amine-Functionalized Silica: This stationary phase has amine groups covalently bonded to the silica surface, which can help to shield the silanol groups and improve the peak shape of basic analytes.

Workflow for Troubleshooting Tailing in Column Chromatography

Caption: Decision-making workflow for addressing peak tailing in column chromatography.

Section 3: High-Performance Liquid Chromatography (HPLC) Strategies

For higher resolution separations and analytical purity checks, HPLC is the method of choice. However, the challenges seen in column chromatography are often magnified here.

Q3: My polar thiophene aminomethyl compound elutes in or near the void volume on my C18 column. How can I get it to retain?

A3: This is a common issue with highly polar compounds in reversed-phase HPLC (RP-HPLC).[1][2][3] The nonpolar C18 stationary phase has very little affinity for your polar molecule, so it gets swept off the column with the mobile phase front. Here are several effective strategies to increase retention:

Strategy	Mechanism of Action	Key Considerations
Hydrophilic Interaction Liquid Chromatography (HILIC)	Uses a polar stationary phase (e.g., bare silica, diol, amide) and a mobile phase with a high concentration of organic solvent. A water layer forms on the stationary phase, and polar analytes partition into this layer, leading to retention.[1][3][4]	This is often the most effective technique for very polar compounds. Requires careful column equilibration and matching the sample solvent to the mobile phase.[4]
Mixed-Mode Chromatography	Employs a stationary phase with both reversed-phase (e.g., C18) and ion-exchange functionalities. This allows for multiple retention mechanisms, providing excellent selectivity for polar and ionizable compounds.[4][14][15]	Offers great flexibility in method development by adjusting mobile phase pH and ionic strength.[14] Can sometimes have issues with reproducibility if not well-controlled.[4]
Ion-Pairing Chromatography	An ion-pairing reagent (e.g., an alkyl sulfonate for basic compounds) is added to the mobile phase. This reagent forms a neutral ion-pair with your protonated amine, increasing its hydrophobicity and retention on a C18 column.[2]	Can be very effective but may require long equilibration times and can be harsh on the column and MS detector.
Polar-Embedded or Polar-Endcapped Columns	These are modified C18 columns that have polar groups embedded in the alkyl chains or at the surface. These modifications help to retain polar compounds better than traditional C18 columns.[1]	A good option if you want to stick with a reversed-phase methodology.

Q4: I've managed to get retention, but the peak shape is terrible (severe tailing). What can I do?

A4: Similar to column chromatography, peak tailing in RP-HPLC is often due to interactions with residual silanol groups on the stationary phase.

1. Adjust Mobile Phase pH:

The pH of your mobile phase is critical. For a basic compound like an aminomethyl thiophene, using a mobile phase with a low pH (e.g., 2.5-4) will protonate your amine. This also suppresses the ionization of the acidic silanol groups, leading to more consistent interactions and better peak shape.[2][7] A buffer is essential to maintain a stable pH.[2]

2. Use Mobile Phase Additives:

• Acids: Adding a small amount of an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase can help to protonate your analyte and improve peak shape.

• Competing Bases: In some cases, adding a small amount of a competing base like triethylamine (TEA) can mask the active silanol sites, though this is less common in modern HPLC.[7][10]

3. Reduce Sample Overload:

Injecting too much sample can saturate the stationary phase, leading to peak distortion. Try reducing the injection volume or the concentration of your sample.[2]

Mechanism of Peak Tailing and Mitigation

Caption: How basic additives like TEA can improve peak shape by masking silanol groups.

Section 4: Alternative Purification Techniques

Q5: Chromatography is proving to be too difficult or is causing my compound to decompose. Are there any other methods I can try?

A5: Absolutely. When chromatography is not ideal, classical techniques like acid-base extraction and crystallization can be very powerful.

1. Acid-Base Extraction:

This technique leverages the basicity of your aminomethyl group to move your compound between an organic phase and an aqueous phase, leaving neutral impurities behind.[16][17][18]

Protocol: Acid-Base Extraction for Purifying an Aminomethyl Thiophene

• Dissolution: Dissolve your crude product in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Wash: Transfer the organic solution to a separatory funnel and extract it with a dilute aqueous acid solution (e.g., 1M HCl). Your basic aminomethyl thiophene will be protonated to form a salt (R-NH3+ Cl-), which is soluble in the aqueous layer. Neutral organic impurities will remain in the organic layer.

• Separation: Separate the two layers. Discard the organic layer containing the impurities.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1M NaOH or a saturated NaHCO3 solution) until the solution is basic (check with pH paper). This will deprotonate your compound, causing it to precipitate out or become soluble in a fresh organic layer.

• Final Extraction: Add a fresh portion of organic solvent and extract your purified, neutral amine back into the organic layer.

• Drying and Concentration: Separate the layers, dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to obtain your purified compound.

2. Crystallization:

If your compound is a solid, crystallization can be an excellent method for achieving high purity. The key is to find a suitable solvent or solvent system.

• Ideal Solvent Properties: Your compound should be highly soluble at high temperatures and poorly soluble at low temperatures in the chosen solvent.

• Finding a Solvent: Experiment with small amounts of your compound in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, toluene, or mixtures of these).[19]

• Co-solvent System: A powerful technique is to use a co-solvent system. Dissolve your compound in a minimal amount of a "good" solvent (in which it is very soluble), and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes cloudy. Gently heat to redissolve, and then allow it to cool slowly.[2]

References

• BenchChem. (n.d.). Technical Support Center: Purification of Polar Pyrimidine Derivatives.
• BenchChem. (n.d.). Technical Support Center: Purification of Polar Aminopyrimidine Compounds.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Thermo Fisher Scientific. (n.d.). Exploring Mixed-Mode Chromatography: Column Chemistry, Properties, and Applications.
• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography.
• Kéki, D., et al. (2025). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. PMC - NIH.
• Waters. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?.
• Laschat, S., & Gais, H.-J. (2011). Structures and Synthesis of Zwitterionic Polymers. MDPI.
• BenchChem. (n.d.). Troubleshooting guide for the purification of polar quinoline compounds.
• LCGC International. (2018). Mixed-Mode Chromatography—A Review.
• ResearchGate. (2013). How can I prevent peak tailing in HPLC?.
• MDPI. (2018). A Simplified Method of Synthesis to Obtain Zwitterionic Cellulose under Mild Conditions with Active Ionic Moieties.
• Reddit. (2023). Purification of strong polar and basic compounds.
• Chemistry LibreTexts. (2025). Basicity of Amines.
• YouTube. (2020). Acid-Base Extraction Tutorial.
• Chromatography Forum. (2007). severe tailing on column.
• YouTube. (2020). Extraction for Separations and Purifications | MCAT Organic Chemistry Prep.
• Chemistry Steps. (n.d.). Basicity of Amines.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• University of Calgary. (n.d.). Column chromatography.

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• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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Technical Support Center: A Guide to the Solubility of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Welcome to the technical support center for 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS 203792-25-0). This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile thiophene-based building block in their synthetic workflows.[1] We understand that effectively dissolving this hydrochloride salt, particularly for reactions in aprotic organic solvents, is a critical and often challenging step.

This document provides in-depth, field-proven insights and troubleshooting protocols in a direct question-and-answer format to help you overcome solubility hurdles and ensure the success of your experiments.

Frequently Asked Questions & Troubleshooting Guide

Q1: What are the general solubility characteristics of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride?

As a hydrochloride salt, the compound's solubility is dominated by its ionic character. The protonated aminomethyl group (-CH₂NH₃⁺Cl⁻) makes the molecule highly polar. Therefore, its expected solubility profile is as follows:

• High Solubility: In polar protic solvents like water, methanol, and ethanol. These solvents can effectively solvate the ammonium cation and chloride anion.[2][3]

• Low to Insoluble: In nonpolar aprotic solvents such as hexanes, toluene, and diethyl ether. These solvents lack the polarity to overcome the crystal lattice energy of the salt.

• Very Poor Solubility: In common polar aprotic solvents used for reactions, such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (ACN). While more polar than hexane, they are generally poor solvents for ionic salts.

The challenge arises because many subsequent reactions, like acylations or reductive aminations, require anhydrous, aprotic conditions where the hydrochloride salt form is poorly soluble.[4][5]

Q2: I'm struggling to dissolve the hydrochloride salt in my aprotic reaction solvent (e.g., DCM, THF). The solid just remains as a suspension. What is happening?

This is the most common issue encountered with this reagent. The underlying principle is a fundamental mismatch in polarity, often summarized as "like dissolves like."[6] Your aprotic solvent (like DCM or THF) is not polar enough to effectively dissolve the ionic hydrochloride salt. You are essentially trying to dissolve salt in oil.

Simply increasing the temperature often has a minimal effect and can risk decomposition. The solution is not to find a "magic" aprotic solvent for the salt, but to chemically modify the compound in situ to make it compatible with the solvent.

Q3: How can I effectively use this reagent in an aprotic solvent for a reaction like an acylation?

The most robust strategy is to convert the hydrochloride salt to its corresponding free base (4-(aminomethyl)thiophene-2-carbonitrile). The free base is a neutral, more organic-soluble molecule that will readily dissolve in solvents like DCM, THF, and ethyl acetate.[7] This conversion is achieved by adding a suitable base to neutralize the hydrochloric acid.

There are two primary methods to accomplish this:

• In-Situ Free-Basing: The salt is neutralized directly within the reaction flask just before adding other reagents. This is the most common and convenient method.

• Ex-Situ Free-Basing (Extraction): The free base is generated and isolated as a separate step before the main reaction. This is used when the salt byproduct of the neutralization would interfere with the subsequent chemistry.

The following workflow can help you decide which path to take.

Caption: Decision workflow for solubilizing the hydrochloride salt.

Q4: What is the detailed protocol for in-situ free-basing?

This protocol is ideal for reactions like amide couplings or acylations where the resulting ammonium salt byproduct is generally innocuous or easily removed during workup.

Objective: To generate a soluble, reactive free-amine solution in an aprotic solvent.

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Anhydrous aprotic solvent (e.g., DCM, THF, ACN)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Inert atmosphere setup (e.g., Nitrogen or Argon)

Step-by-Step Protocol:

• Setup: To a dry reaction flask under an inert atmosphere, add 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride (1.0 equivalent).

• Suspension: Add the desired volume of anhydrous aprotic solvent (e.g., DCM) to create a stirrable suspension. The solid will not dissolve at this stage.

• Neutralization: Add a slight excess of a tertiary amine base. A common choice is triethylamine (TEA, 1.1 to 1.5 equivalents).

  • Causality Note: The tertiary amine is a non-nucleophilic base that deprotonates the aminomethyl ammonium cation. This forms the neutral, solvent-soluble free amine and the triethylammonium chloride salt.[7] Using an excess ensures the equilibrium is driven completely to the free base form.

• Dissolution: Stir the mixture at room temperature for 15-30 minutes. You should observe the initial suspension dissolving to give a clear or slightly hazy solution. The fine, crystalline starting material is replaced by the often-precipitated, but more manageable, triethylammonium chloride.

• Reaction: The resulting solution now contains the soluble free amine and is ready for the next step. You can now add your second reactant (e.g., an acyl chloride or aldehyde) to proceed with the desired transformation.

Q5: When and how do I perform an ex-situ free-basing extraction?

This method is necessary when the ammonium salt byproduct could interfere with your reaction (e.g., in sensitive catalytic cycles) or complicate purification.

Objective: To isolate the pure, neutral free base as an oil or solid for use in a subsequent reaction.

Materials:

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Aqueous base solution (e.g., 1M NaOH or saturated NaHCO₃)

• Organic extraction solvent (e.g., Ethyl Acetate, DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Separatory funnel

• Rotary evaporator

Step-by-Step Protocol:

• Dissolution: Dissolve the hydrochloride salt in a minimal amount of deionized water in a beaker or flask.

• Basification: Cool the aqueous solution in an ice bath. Slowly add an aqueous base (e.g., 1M NaOH) while stirring until the pH of the solution is >10. This ensures complete deprotonation of the amine.[8][9]

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Add an equal volume of an organic solvent (e.g., ethyl acetate) and shake vigorously. Allow the layers to separate.

• Combine Organics: Drain the organic layer. Extract the aqueous layer two more times with fresh portions of the organic solvent to ensure complete recovery of the product. Combine all organic layers.

• Washing: Wash the combined organic layers with brine. The brine helps to remove residual water and inorganic salts from the organic phase.

• Drying: Dry the organic layer over a drying agent like anhydrous sodium sulfate (Na₂SO₄), then filter to remove the solid.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator. The resulting residue is the free base, 4-(aminomethyl)thiophene-2-carbonitrile, which can be used directly.

  • Note: The free base may be an oil or a low-melting solid. It is often less stable than the hydrochloride salt and should ideally be used immediately.

Data Summary & Reference Tables

Since quantitative solubility data for this specific molecule is not widely published, the following table provides a qualitative guide based on established chemical principles for amine salts and their corresponding free bases.

Solvent Class	Example Solvent	Expected Solubility of HCl Salt	Expected Solubility of Free Base	Rationale & Notes
Polar Protic	Water, Methanol	High	Moderate to Low	The salt form is ionic and readily solvated. The free base is less polar and has reduced solubility in highly polar protic solvents.
Polar Aprotic	DCM, THF, Ethyl Acetate	Very Low / Insoluble	High	These solvents are ideal for the neutral free base but cannot effectively solvate the ionic salt. This is the basis for the free-basing strategy.
Polar Aprotic	DMF, DMSO	Low to Moderate	High	The high polarity of these solvents may allow for some dissolution of the HCl salt, but they can be difficult to remove and may interfere with some reactions.
Nonpolar	Hexane, Toluene	Insoluble	Moderate to Low	The free base has some solubility due to the thiophene ring, but the polar nitrile and amine groups limit miscibility with purely nonpolar solvents.

Chemical Transformation Diagram

The core principle of improving solubility in organic solvents is the acid-base equilibrium shift.

Caption: Equilibrium shift during in-situ free-basing.

References

• University of Cambridge. (n.d.). Solubility and pH of amines. Department of Chemistry. Retrieved from [Link]

• Reddit. (2018). Problem with hydrochloride salt formation/isolation. r/chemistry. Retrieved from [Link]

• Quora. (2017). Why do amines dissolve in hydrochloric acid? Retrieved from [Link]

• Chem-Impex International. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• ResearchGate. (n.d.). Properties of Amines and their Hydrochloride Salt. Retrieved from [Link]

• Fiveable. (n.d.). pH and Solubility. AP Chemistry. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. Retrieved from [Link]

• Hart, H. T., & Kosak, A. I. (1949). U.S. Patent No. 2,492,629. Washington, DC: U.S. Patent and Trademark Office.
• Caesar, P. D. (1947). U.S. Patent No. 2,432,991. Washington, DC: U.S. Patent and Trademark Office.

• Li, H., et al. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. Trade Science Inc. Journals. Retrieved from [Link]

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• 4. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 5. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
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• 8. chem.libretexts.org [chem.libretexts.org]
• 9. fiveable.me [fiveable.me]

Preventing decomposition of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride during synthesis

Document ID: TSC-ATC-20260117 Version: 1.0 For Internal and External Use

Welcome to the technical support center for the synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges in the synthesis of this important pharmaceutical building block.[1] This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the integrity and yield of your synthesis.

I. Understanding the Molecule: Key Stability Considerations

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a versatile intermediate, but its synthesis requires careful control of reaction conditions to prevent decomposition. The molecule's stability is influenced by its three key functional components: the thiophene ring, the aminomethyl group, and the nitrile group.

• Thiophene Ring: While aromatic and generally stable, the thiophene ring is susceptible to oxidative degradation.[2][3][4][5] The electron-rich nature of the ring also makes it prone to certain electrophilic substitutions, which can lead to side products.[6]

• Aminomethyl Group: Primary amines are nucleophilic and can be susceptible to oxidation.[7] Their basicity also plays a crucial role in potential side reactions.

• Nitrile Group: The nitrile group is relatively stable but can undergo hydrolysis to a carboxylic acid under strongly acidic or basic conditions, especially at elevated temperatures.[8][9]

II. Troubleshooting Guide: A Symptom-Based Approach

This section addresses common issues encountered during the synthesis of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Product

Symptom: The final isolated yield of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is significantly lower than expected.

Potential Cause	Explanation	Recommended Action
Suboptimal Reaction Temperature	Excessively high temperatures can promote polymerization of starting materials or intermediates, especially in reactions like the Gewald synthesis.[10] This often results in the formation of intractable tars.	Systematically screen reaction temperatures. Start at a lower temperature and gradually increase it while monitoring the reaction progress by TLC or LC-MS.
Dimerization of Intermediates	In a Gewald-type synthesis, the α,β-unsaturated nitrile intermediate can undergo self-condensation (dimerization), a common side reaction that competes with the desired cyclization.[10]	Optimize the rate of addition of the sulfur source. Maintaining a low concentration of the α,β-unsaturated intermediate can disfavor dimerization. Adjusting the base and temperature can also influence the rates of the competing reactions.
Incomplete Reaction	Insufficient reaction time or inadequate mixing can lead to a significant amount of unreacted starting materials remaining in the reaction mixture.	Monitor the reaction progress closely using appropriate analytical techniques (TLC, LC-MS). Ensure efficient stirring, especially in heterogeneous mixtures.
Hydrolysis of the Nitrile Group	If the reaction workup involves strongly acidic or basic conditions at elevated temperatures, the nitrile group can hydrolyze to the corresponding carboxylic acid, leading to a loss of the desired product.[9]	Maintain a neutral or mildly acidic pH during workup and purification. If an acid is required for protonation of the amine, use it at low temperatures and for the shortest possible time.

Problem 2: Product Discoloration (Yellowing or Browning)

Symptom: The isolated 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride is off-white, yellow, or brown, indicating the presence of impurities.

Potential Cause	Explanation	Recommended Action
Formation of Polysulfides	In syntheses utilizing elemental sulfur, such as the Gewald reaction, the formation of complex polysulfides can occur, leading to colored impurities that are often difficult to remove.[10]	Use a stoichiometric amount of high-purity sulfur. Ensure the reaction temperature is well-controlled, as higher temperatures can favor polysulfide formation.[10] During workup, a wash with a mild reducing agent solution (e.g., sodium bisulfite) may help to remove some sulfur-based impurities.
Oxidative Degradation	The aminomethyl group and the electron-rich thiophene ring are susceptible to oxidation, especially upon exposure to air over extended periods, which can generate colored byproducts.[2][3][4][5][11]	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents. Minimize the exposure of the product to air during isolation and purification.
Residual Catalysts or Reagents	Trace amounts of colored starting materials, catalysts, or byproducts from side reactions can co-precipitate with the final product.	Employ appropriate purification techniques such as recrystallization from a suitable solvent system or column chromatography to remove colored impurities.

Problem 3: Formation of an Unexpected Byproduct

Symptom: Analytical data (e.g., NMR, MS) indicates the presence of a significant amount of an unexpected compound in the final product.

Potential Cause	Explanation	Recommended Action
Intramolecular Cyclization	Under basic conditions, the aminomethyl group could potentially act as an internal nucleophile, attacking the nitrile carbon. While a direct Thorpe-Ziegler cyclization is unlikely due to the lack of an acidic proton alpha to the nitrile, other base-catalyzed intramolecular reactions could be possible, leading to cyclic byproducts.[7][12][13][14][15]	Carefully control the basicity of the reaction medium. If a strong base is required, consider using a non-nucleophilic base and maintaining a low reaction temperature.
Reaction with Solvent	If a reactive solvent (e.g., an alcohol) is used under conditions that promote its participation in the reaction, solvent-adducts may form.	Choose an inert solvent that is compatible with all reagents and reaction conditions.
Side Reactions of the Thiophene Ring	Depending on the reagents used, the thiophene ring can undergo side reactions such as halogenation or nitration if the corresponding electrophiles are present.[6]	Ensure the purity of all reagents and avoid the use of unnecessarily harsh or incompatible chemicals.[16][17][18]

III. Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of decomposition for 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride?

A1: The primary decomposition pathways are likely to be:

• Hydrolysis of the nitrile: Under strong acid or base and heat, the nitrile group can hydrolyze to a carboxylic acid.[8][9]

• Oxidation: The aminomethyl group and the thiophene ring are susceptible to oxidation from atmospheric oxygen, especially in solution.[2][3][4][5][11]

• Polymerization/Side Reactions during Synthesis: In a Gewald-type synthesis, side reactions like dimerization of intermediates and formation of polysulfides are common decomposition routes that lower the yield of the desired product.[10]

Q2: What are the optimal storage conditions for 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride?

A2: To ensure long-term stability, the compound should be stored in a cool, dry, and dark place under an inert atmosphere.[11] A supplier of the isomeric 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride recommends storage at 0-8 °C.[19] Keeping the container tightly sealed to prevent moisture and air exposure is crucial.

Q3: Can intramolecular cyclization between the aminomethyl and nitrile groups be a problem?

A3: While a classical Thorpe-Ziegler reaction is not expected, the potential for an intramolecular reaction between the nucleophilic amine and the electrophilic nitrile carbon exists, particularly under basic conditions.[7][12][13][14][15] This would lead to the formation of a fused heterocyclic system. To minimize this risk, it is advisable to avoid prolonged exposure to strong bases, especially at elevated temperatures.

Q4: How does pH affect the stability of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride?

A4: The hydrochloride salt form enhances stability by protonating the basic aminomethyl group, which prevents it from participating in nucleophilic side reactions. However, extreme pH values should be avoided:

• Strongly acidic conditions (pH < 1) with heat: Can promote the hydrolysis of the nitrile group to a carboxylic acid.[8][9]

• Strongly basic conditions (pH > 10): Will deprotonate the aminomethyl group, increasing its nucleophilicity and the potential for intramolecular reactions or oxidative degradation.

A pH range of 3-6 is likely optimal for the stability of the compound in solution.

Q5: Are there any specific reagents that are incompatible with 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride?

A5: Yes, based on the functional groups present, the following should be avoided:

• Strong Oxidizing Agents: (e.g., permanganates, chromates) can degrade the aminomethyl group and the thiophene ring.[2][3][4][5][11]

• Strong, Hot Acids and Bases: Can lead to hydrolysis of the nitrile group.[8][9]

• Electrophilic Reagents: (e.g., strong nitrating or halogenating agents) may react with the thiophene ring.[6]

• Aldehydes and Ketones: The free amine can react with these to form imines, especially if the hydrochloride salt is neutralized.

IV. Experimental Protocols and Visualizations

Protocol 1: Monitoring Reaction for Decomposition Products by LC-MS

• Prepare a stock solution of your reaction mixture at a known concentration in a suitable solvent (e.g., acetonitrile/water).

• Set up an LC-MS method with a suitable column (e.g., C18) and a gradient elution profile.

• Monitor for the expected mass of the product (C6H6N2S, M+H+ ≈ 139.03).

• Also monitor for the mass of the hydrolyzed product (C6H7NO2S, M+H+ ≈ 158.02) and potential dimers.

• Analyze aliquots of the reaction mixture at regular intervals to track the formation of the product and any decomposition products.

Diagram 1: Key Decomposition Pathways

Caption: Potential decomposition pathways for 4-(aminomethyl)thiophene-2-carbonitrile.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A systematic workflow for troubleshooting low product yield.

V. References

• BenchChem Technical Support Team. (2025). common side reactions in the Gewald synthesis of aminothiophenes. Benchchem.

• Thorpe, J. F. (1904). The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726-1761.

• Ziegler, K., Eberle, H., & Ohlinger, H. (1933). Über vielgliedrige Ringsysteme. I. Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebig's Annalen der Chemie, 504(1), 94-130.

• Wikipedia. (2023). Thorpe reaction. Retrieved from [Link]

• Chem-Station. (2014). Thorpe-Ziegler Reaction. Retrieved from [Link]

• Schaefer, J. P., & Bloomfield, J. J. (2011). The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation). Organic Reactions, 1-203.

• SynArchive. (n.d.). Thorpe-Ziegler Reaction. Retrieved from [Link]

• St. Olaf College. (n.d.). List of Incompatible Chemicals – Laboratory Safety. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Stability of Thiophene-Containing Compounds.

• Wikipedia. (2023). Intramolecular reaction. Retrieved from [Link]

• Treiber, A., Dansette, P. M., El Amri, H., Girault, J. P., Ginderow, D., Mornon, J. P., & Mansuy, D. (1997). Chemical and biological oxidation of thiophene: preparation and complete characterization of thiophene S-oxide dimers and evidence for thiophene S-oxide as an intermediate in thiophene metabolism in vivo and in vitro. Journal of the American Chemical Society, 119(7), 1565-1571.

• Benchchem. (n.d.). preventing degradation of Thiophene-2-amidoxime during storage.

• National Center for Biotechnology Information. (2024). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Stability of Thiophene-Containing Compounds.

• Risk Management and Safety. (n.d.). Incompatible Chemicals. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactivity of Nitriles. Retrieved from [Link]

• Lu, Y., & Wang, B. (2014). Thiophene Oxidation and Reduction Chemistry. In Topics in Heterocyclic Chemistry (pp. 227-293). Springer, Berlin, Heidelberg.

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Nitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Exploring Condensation Reaction Between Aromatic Nitriles and Amino Thiols to Form Nanoparticles in Cells for Imaging the Activity of Protease and Glycosidase. Retrieved from [Link]

• University of Huddersfield Research Portal. (2004). Kinetics and Mechanisms of Hydrolysis and Aminolysis of Thioxocephalosporins. Retrieved from [Link]

• Mettler Toledo. (2006). Thermal Analysis of Pharmaceuticals.

• National Center for Biotechnology Information. (2024). DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. Retrieved from [Link]

• Grokipedia. (2026). Thorpe reaction. Retrieved from [Link]

• ResearchGate. (2011). Kinetics and Mechanism of the Aminolysis of Thiophenyl 2-Thiopheneacetates in Acetonitrile.

• PubMed. (1987). Kinetics and mechanisms of hydrolysis and aminolysis of thioxocephalosporins. Retrieved from [Link]

• ResearchGate. (2011). Hydrolysis-Condensation Kinetics of Different Silane Coupling Agents.

Sources

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• 3. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Monitoring Reactions with 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Welcome to the technical support center for 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS No: 203792-25-0). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on monitoring the progress of chemical reactions involving this versatile building block. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter during your experiments.

Introduction to 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a bifunctional molecule featuring a primary aminomethyl group and a nitrile group on a thiophene scaffold.[1][2] Its utility as a precursor in the synthesis of complex organic molecules, particularly for pharmaceutical development, is well-established.[1] The thiophene ring is generally stable to oxidizing agents, though the side chains can be oxidized to carboxylic acids.[3][4] It is, however, susceptible to electrophilic substitution, primarily at the C2 position.[3] Understanding the reactivity of both the amine and nitrile functionalities is crucial for successful reaction monitoring and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride?

A1: The molecule has two primary reactive sites: the nucleophilic primary amine of the aminomethyl group and the electrophilic carbon of the nitrile group. The lone pair of electrons on the nitrogen of the amine makes it a good nucleophile, readily participating in reactions such as acylation, alkylation, and reductive amination. The nitrile group can undergo hydrolysis to a carboxylic acid or an amide, reduction to a primary amine, or react with organometallic reagents.[5]

Q2: How can I effectively monitor the consumption of the starting material during a reaction?

A2: Thin-Layer Chromatography (TLC) is the most convenient method for rapid, qualitative monitoring of your reaction's progress.[6][7] You can spot the reaction mixture alongside the starting material to visually track its disappearance. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Q3: My reaction is stalling, and I see both starting material and product on the TLC plate. What should I do?

A3: Stalled reactions can be due to several factors. First, verify the quality and stoichiometry of your reagents. Ensure your solvent is anhydrous if the reaction is moisture-sensitive. If these are not the issue, consider gently increasing the reaction temperature or adding a catalyst if appropriate for the transformation. It is also possible that an equilibrium is being reached.

Q4: I am observing multiple spots on my TLC plate that are not my starting material or desired product. What could be happening?

A4: The formation of multiple products suggests side reactions are occurring. Given the bifunctional nature of your starting material, this is a common challenge. For example, in an acylation reaction intended for the amine, the nitrile group could be participating in undesired reactions. Consider using a protecting group for the amine if you intend to react the nitrile, or vice-versa.[8][9][10] The thiophene ring itself can also undergo side reactions under strongly acidic or electrophilic conditions.[3]

Troubleshooting Guides

Thin-Layer Chromatography (TLC) Monitoring

Issue: Difficulty in finding a suitable solvent system for TLC analysis.

Solution: A systematic approach to selecting a TLC solvent system is recommended. Start with a moderately polar solvent system and adjust the polarity based on the initial results.

Observation on TLC Plate	Interpretation	Recommended Action
All spots remain at the baseline.	The solvent system is not polar enough.	Increase the polarity by adding more of the polar solvent (e.g., ethyl acetate, methanol).[6]
All spots are at the solvent front.	The solvent system is too polar.	Decrease the polarity by adding more of the non-polar solvent (e.g., hexanes, dichloromethane).[6]
Poor separation of spots.	The solvent system has the wrong selectivity.	Try a different solvent combination (e.g., dichloromethane/methanol instead of hexanes/ethyl acetate).[11]
"Streaking" of spots.	The compound may be too concentrated, or it may be acidic or basic.	Dilute your sample. If streaking persists, add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the eluent.[7][12]

Recommended Starting Solvent Systems for 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride and its derivatives:

• Hexanes:Ethyl Acetate (1:1): A good starting point for many organic reactions.

• Dichloromethane:Methanol (95:5): Suitable for more polar compounds.

• For reactions involving the free amine, which is basic, adding a small amount (0.5-1%) of triethylamine to the eluent can improve spot shape.

High-Performance Liquid Chromatography (HPLC) Monitoring

Issue: Poor peak shape or resolution in HPLC analysis.

Solution: Method development in HPLC requires optimization of several parameters.

Parameter	Recommendation
Column	A C18 reversed-phase column is a good starting point for the analysis of thiophene derivatives.[13]
Mobile Phase	A gradient of water and acetonitrile, both with 0.1% formic acid or trifluoroacetic acid, is a common mobile phase for polar and ionizable compounds. The acid helps to protonate the amine, leading to sharper peaks.[14]
Detection	The thiophene ring has a UV chromophore, making UV detection a suitable choice. A wavelength of around 254 nm is often a good starting point.[14]
Flow Rate	For a standard 4.6 mm ID column, a flow rate of 1.0 mL/min is typical.

Troubleshooting HPLC Issues:

• Peak Tailing: This is often observed for basic compounds like amines. Ensure the mobile phase is sufficiently acidic (pH 2-3) to keep the amine protonated. Using a column with low silanol activity can also help.[15]

• Poor Resolution: Optimize the gradient profile. A shallower gradient can improve the separation of closely eluting peaks.

• Ghost Peaks: These can arise from contaminants in the sample or mobile phase. Ensure high-purity solvents and proper sample preparation.

Spectroscopic Analysis (NMR and FTIR)

Issue: Difficulty interpreting spectroscopic data to confirm reaction progress.

Solution: Understanding the key spectral features of the starting material and the expected product is essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Monitor the disappearance of the starting material's signals and the appearance of new signals corresponding to the product. For example, in an acylation of the amine, you would expect to see the disappearance of the -NH₂ protons and the appearance of a new amide N-H proton signal, along with a shift in the signals of the protons adjacent to the nitrogen. While a definitive spectrum for the starting material is not publicly available, one can predict the approximate chemical shifts based on similar structures. The thiophene protons would likely appear in the aromatic region (around 7-8 ppm), and the aminomethyl protons would be in the range of 3-4 ppm.

• ¹³C NMR: Changes in the carbon skeleton can be observed. For instance, the conversion of the nitrile group to a carboxylic acid would result in the disappearance of the nitrile carbon signal (around 115-125 ppm) and the appearance of a carboxyl carbon signal (around 170-180 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR is excellent for monitoring the transformation of functional groups.[16]

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Interpretation of Change
Nitrile (-C≡N)	Stretch	2260 - 2240 (sharp, strong)[17]	Disappearance indicates reaction of the nitrile group.
Primary Amine (-NH₂)	N-H Stretch	3500 - 3300 (two bands)	Disappearance or change to a single N-H band (for secondary amides) indicates reaction of the amine.
Amide (C=O)	Stretch	1680 - 1630 (strong)	Appearance indicates the formation of an amide from the amine.
Carboxylic Acid (O-H)	Stretch	3300 - 2500 (very broad)	Appearance indicates hydrolysis of the nitrile.

Experimental Workflows

Workflow for Monitoring an Amine Acylation Reaction

This workflow outlines the steps to monitor the reaction of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride with an acylating agent (e.g., acetyl chloride).

Caption: Workflow for monitoring an amine acylation reaction.

Logical Diagram for Troubleshooting Low Reaction Yield

This diagram provides a systematic approach to diagnosing and resolving low product yields.

Caption: Troubleshooting guide for low reaction yield.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 24.S: Amines and Heterocycles (Summary). Retrieved from [Link]

• Der Pharma Chemica. (2016). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

• MDPI. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• University of California, Irvine. (n.d.). Protecting Groups. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Ring-expansion and desulphurisation of thiophenes with an aluminium(i) reagent. Retrieved from [Link]

• Agilent. (n.d.). Universal Analytical Method Development for Various HPLC Systems Using the Agilent 1290 Infinity II Method Development Solution. Retrieved from [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HYDROCHLORIDE, 97%+ (NMR), C6H7ClN2S, 100 mg. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Thin Layer Chromatography (TLC) Guide. Retrieved from [Link]

• ResearchGate. (n.d.). 4 Solvent Systems, Developing Chambers and Development. Retrieved from [Link]

• ResearchGate. (2014). HPLC method development - can anyone help?. Retrieved from [Link]

• YouTube. (2022). A Practical Guide to TLC (Thin Layer Chromatography). Retrieved from [Link]

• SpectraBase. (n.d.). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile - Optional[FTIR] - Spectrum. Retrieved from [Link]

• Agilent. (n.d.). A Comprehensive Guide to FTIR Analysis. Retrieved from [Link]

• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS following pre-column derivatization of their amino and hydroxyl groups using 4-aminopyridine as a model compound. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of.... Retrieved from [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. labsolu.ca [labsolu.ca]
• 6. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
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• 10. learninglink.oup.com [learninglink.oup.com]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

Welcome to the technical support center for the synthesis and purification of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of this versatile building block. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you achieve high purity and yield in your reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. Each issue is followed by an analysis of potential causes and actionable solutions.

Issue 1: Incomplete Reaction and Presence of Starting Materials

Symptom: Your reaction work-up reveals a significant amount of unreacted starting material, such as 4-formylthiophene-2-carbonitrile (in reductive amination) or 4-(bromomethyl)thiophene-2-carbonitrile (in amination reactions).

Potential Causes & Solutions:

• Insufficient Reagent Activity: In reductive amination, the reducing agent (e.g., sodium cyanoborohydride) may be old or have reduced activity. It is crucial to use a fresh, high-quality reducing agent.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical. For reductive aminations, ensure the reaction is stirred at room temperature for a sufficient duration, often 12-24 hours, to drive the reaction to completion.

• Inefficient Imine Formation: The formation of the imine intermediate is a key step in reductive amination. The presence of molecular sieves can help to remove water and shift the equilibrium towards imine formation.

• Steric Hindrance or Poor Nucleophilicity: In direct amination with ammonia or other amines, steric hindrance around the reaction center can slow down the reaction. Ensure an adequate excess of the amine is used to favor the desired reaction.

Experimental Protocol: Reductive Amination of 4-formylthiophene-2-carbonitrile

• To a solution of 4-formylthiophene-2-carbonitrile (1.0 eq) in methanol, add a solution of ammonia in methanol (7N, 5.0 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium cyanoborohydride (1.5 eq) portion-wise over 15 minutes.

• Continue stirring at room temperature for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding 1M HCl.

• Concentrate the mixture under reduced pressure and proceed with purification.

Issue 2: Formation of Over-Alkylated Byproducts

Symptom: You observe the formation of secondary and tertiary amine byproducts, where the newly formed aminomethyl group has reacted with additional molecules of the starting halide.

Potential Causes & Solutions:

• High Concentration of Starting Material: A high concentration of the electrophilic starting material (e.g., 4-(bromomethyl)thiophene-2-carbonitrile) can favor over-alkylation.

• Incorrect Stoichiometry: Using an insufficient excess of the amine nucleophile (e.g., ammonia) can lead to the product amine competing with the remaining ammonia for the starting halide.

Mitigation Strategy:

• Use a Large Excess of Ammonia: When performing a direct amination, using a large excess of ammonia (e.g., a saturated solution in an organic solvent or liquid ammonia at low temperatures) will statistically favor the reaction of the halide with ammonia over the product amine.

• Consider the Gabriel Synthesis: The Gabriel synthesis is an excellent alternative to direct amination for preparing primary amines from alkyl halides, as it inherently prevents over-alkylation.[1][2][3][4][5]

dot

Caption: Comparison of direct amination and Gabriel synthesis pathways.

Issue 3: Difficulty in Isolating the Hydrochloride Salt

Symptom: After adding HCl to form the hydrochloride salt, the product either remains in solution, oils out, or forms a sticky solid that is difficult to filter and handle.

Potential Causes & Solutions:

• Inappropriate Solvent: The choice of solvent is crucial for successful salt precipitation. The ideal solvent should readily dissolve the free base but have low solubility for the hydrochloride salt.

• Hygroscopic Nature of the Salt: The hydrochloride salt may be hygroscopic, absorbing moisture from the air to become oily or sticky.

• Presence of Impurities: Impurities can interfere with crystallization, leading to oiling out.

Protocol for Hydrochloride Salt Formation and Recrystallization:

• Dissolve the crude free base of 4-(aminomethyl)thiophene-2-carbonitrile in a minimal amount of a suitable solvent such as isopropanol or ethyl acetate.

• Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise while stirring.

• If precipitation does not occur, try cooling the solution in an ice bath or gently scratching the inside of the flask with a glass rod to induce crystallization.

• If the product oils out, try adding a non-polar co-solvent like heptane or hexane dropwise to the mixture.

• Collect the precipitated solid by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly under vacuum.

Recommended Solvents for Recrystallization:

Solvent System	Rationale
Isopropanol/Heptane	Isopropanol is a good solvent for the free base and the salt at elevated temperatures, while heptane acts as an anti-solvent to promote crystallization upon cooling.
Ethanol/Water	A polar solvent system that can be effective, but care must be taken as water can increase the solubility of the salt.
Acetonitrile	Can be a good choice for recrystallization, offering a balance of polarity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should look for?

The most common impurities depend on the synthetic route.

• Reductive Amination Route:

  • Unreacted 4-formylthiophene-2-carbonitrile.

  • The corresponding alcohol from the reduction of the aldehyde.

  • Over-alkylated products (secondary amine).

• Direct Amination of 4-(halomethyl)thiophene-2-carbonitrile:

  • Unreacted 4-(halomethyl)thiophene-2-carbonitrile.

  • Secondary and tertiary amine byproducts.

• Gabriel Synthesis Route:

  • Unreacted 4-(halomethyl)thiophene-2-carbonitrile.

  • Phthalimide.

  • Incompletely cleaved N-alkylphthalimide intermediate.

Q2: How can I identify these impurities?

• Thin-Layer Chromatography (TLC): A quick and easy way to monitor the progress of the reaction and identify the presence of starting materials and major byproducts.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the sample and can resolve closely related impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like TFA or formic acid) is a good starting point.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for identifying the structures of the desired product and any impurities present.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help to identify unknown byproducts.

dot

Caption: Analytical workflow for impurity identification.

Q3: My final product is colored. How can I decolorize it?

Colored impurities can often be removed by treating a solution of the product with activated carbon.

Decolorization Protocol:

• Dissolve the crude product in a suitable hot solvent.

• Add a small amount of activated carbon (typically 1-5% by weight).

• Stir or gently boil the mixture for 5-10 minutes.

• Perform a hot filtration through a pad of celite to remove the activated carbon.

• Allow the filtrate to cool and crystallize.

Q4: How can I ensure the stability of the final product?

4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is generally a stable solid. However, to ensure long-term stability, it should be stored in a cool, dry place, away from light and moisture. The free base is more prone to degradation and should be handled and stored under an inert atmosphere if possible.

References

• MIT OpenCourseWare. (n.d.). Recrystallization. Retrieved from [Link]

• Wikipedia. (2023). Gabriel synthesis. Retrieved from [Link]

• Pharma Innovation. (n.d.). CAS 232280-77-2 4-Aminomethyl-thiophene-2-carbonitrile. Retrieved from [Link]

• Google Patents. (n.d.). US4847386A - Process for preparing thiophene derivatives.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• NROChemistry. (n.d.). Gabriel Synthesis: Mechanism & Examples. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Gabriel Synthesis. Retrieved from [Link]

• YouTube. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. Retrieved from [Link]

• Organic Reactions. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. Retrieved from [Link]

• Chemsigma. (n.d.). 4-aminomethyl-thiophene-2-carbonitrile [ 232280-77-2 ]. Retrieved from [Link]

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Technical Support Center: Strategies to Improve the Regioselectivity of Reactions at the Thiophene Ring

Welcome to the Technical Support Center for thiophene functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving regioselectivity in reactions involving the thiophene ring. The inherent electronic properties of thiophene present unique challenges and opportunities in directing substituents to specific positions. This resource provides in-depth, experience-driven answers to common troubleshooting questions, backed by mechanistic explanations and practical protocols.

Section 1: Understanding the Thiophene Ring's Reactivity

Before delving into specific troubleshooting scenarios, it's crucial to grasp the fundamental principles governing thiophene's reactivity. The sulfur atom's lone pairs contribute to the aromatic system, making the ring electron-rich and highly susceptible to electrophilic aromatic substitution (SEAr).[1][2][3] However, this electron density is not uniformly distributed, leading to a strong preference for substitution at the C2 (α) and C5 (α') positions over the C3 (β) and C4 (β') positions.[1]

FAQ 1: Why is electrophilic substitution favored at the C2 position of thiophene?

Answer:

The preferential substitution at the C2 position is a direct consequence of the stability of the carbocation intermediate (the sigma complex or Wheland intermediate) formed during the reaction.[4][5] When an electrophile attacks the C2 position, the positive charge in the resulting intermediate can be delocalized over three resonance structures, two of which place the charge on a carbon atom and one on the sulfur atom. In contrast, attack at the C3 position only allows for delocalization over two resonance structures. The greater number of resonance contributors for the C2-attack intermediate signifies greater stability, thus lowering the activation energy for this pathway.[4][5]

Section 2: Troubleshooting Electrophilic Aromatic Substitution

Electrophilic aromatic substitution is a cornerstone of thiophene functionalization. However, achieving the desired regioselectivity, especially when the ring is already substituted, can be challenging.

FAQ 2: I am trying to perform a Friedel-Crafts acylation on 2-substituted thiophene and getting a mixture of C5 and C4 products. How can I favor C5 substitution?

Answer:

This is a common issue stemming from the directing effects of the substituent at the C2 position. The outcome is often a battle between electronic and steric effects.

• Electronic Effects: If the C2 substituent is an electron-donating group (EDG), it will activate the ring towards further electrophilic substitution, primarily at the C5 position. Conversely, an electron-withdrawing group (EWG) will deactivate the ring, but still direct incoming electrophiles to the C5 position, albeit at a slower rate.[6]

• Steric Hindrance: A bulky substituent at the C2 position can physically block the approach of the electrophile to the C5 position, leading to increased formation of the C4 isomer.[7]

Troubleshooting & Optimization:

• Choice of Lewis Acid: The strength and size of the Lewis acid can significantly influence the regioselectivity. A milder Lewis acid (e.g., SnCl₄, ZnCl₂) may favor C5 substitution by reducing the reactivity of the electrophile and making the reaction more sensitive to the electronic directing effects of the C2 substituent. Stronger Lewis acids like AlCl₃ can sometimes lead to complex formation with the thiophene sulfur, altering the substitution pattern. A computational study has shown that in the absence of a catalyst, α'-substitution is preferred, while in the presence of AlCl₃, β-substitution is more favored for some α-substituted thiophenes.[8]

• Reaction Temperature: Lowering the reaction temperature can enhance selectivity. Reactions under kinetic control (lower temperature, shorter reaction time) often favor the sterically less hindered product, which in this case might be the C4 isomer if the C2 substituent is large.[9][10][11] Conversely, running the reaction at a higher temperature to achieve thermodynamic control might favor the more stable C5 product, provided the reaction is reversible.[9][10][11][12][13]

• Solvent Effects: The polarity of the solvent can influence the dissociation of the acylating agent-Lewis acid complex and the stability of the reaction intermediates. Experimenting with solvents of varying polarity (e.g., CS₂, nitrobenzene, 1,2-dichloroethane) can sometimes tip the regiochemical balance.

Workflow for Optimizing C5-Acylation:

Caption: Optimization workflow for C5-acylation of 2-substituted thiophenes.

Section 3: Regiocontrol through Lithiation and Directed ortho-Metalation (DoM)

Deprotonation of the thiophene ring using strong bases like organolithium reagents is a powerful strategy for achieving regioselective functionalization. The acidity of the α-protons is significantly greater than the β-protons, allowing for selective deprotonation at the C2 or C5 positions.[14][15][16]

FAQ 3: I am attempting to lithiate a 3-substituted thiophene. How can I control whether the lithiation occurs at the C2 or C5 position?

Answer:

Controlling the regioselectivity of lithiation on a 3-substituted thiophene is a classic challenge that hinges on a combination of steric effects, the nature of the substituent, and the choice of the lithiating agent and conditions.

• Steric Hindrance: The most significant factor is often steric hindrance. A bulky substituent at the C3 position will direct the lithiation to the less hindered C5 position. Conversely, a small C3 substituent may allow for lithiation at the C2 position.[17][18]

• Directed ortho-Metalation (DoM): If the 3-substituent is a directing group (e.g., -OMe, -CONR₂, -SO₂R), it can chelate the lithium cation, directing the deprotonation to the adjacent C2 position, even in the presence of some steric bulk.[19]

Troubleshooting & Optimization:

Strategy	Conditions	Expected Outcome	Rationale
Kinetic Deprotonation	n-BuLi, THF, -78 °C	Favors the most acidic proton, often C2.	At low temperatures, the reaction is under kinetic control, and the most accessible, electronically favored proton is removed.[9][10]
Steric Control	LDA or LTMP, THF, -78 °C	Favors the less sterically hindered C5 position.	Bulky lithium amide bases are more sensitive to steric hindrance, leading to deprotonation away from the 3-substituent.[20]
Directed ortho-Metalation	n-BuLi or s-BuLi, THF, -78 °C to 0 °C	Favors the C2 position if the 3-substituent is a directing group.	The directing group coordinates to the lithium, delivering the base to the ortho (C2) position.[19]

Experimental Protocol: Regioselective C5 Lithiation of 3-Hexylthiophene

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum, add anhydrous tetrahydrofuran (THF, 10 mL).

• Base Preparation: Cool the flask to -78 °C (acetone/dry ice bath). Add diisopropylamine (1.1 mmol) followed by the dropwise addition of n-butyllithium (1.1 mmol, 1.6 M in hexanes). Stir the solution at -78 °C for 30 minutes to generate lithium diisopropylamide (LDA).

• Lithiation: To the freshly prepared LDA solution, add 3-hexylthiophene (1.0 mmol) dropwise while maintaining the temperature at -78 °C. Stir the reaction mixture for 1 hour.

• Quenching: Add the desired electrophile (e.g., N,N-dimethylformamide for formylation) dropwise at -78 °C.

• Workup: Allow the reaction to warm to room temperature. Quench with a saturated aqueous solution of NH₄Cl. Extract the product with diethyl ether, dry the organic layer over MgSO₄, and concentrate in vacuo. Purify the crude product by column chromatography.

Section 4: The Halogen Dance Reaction: A Tool for Isomerization

The halogen dance is a base-catalyzed intramolecular migration of a halogen atom on an aromatic ring, which can be a powerful tool for accessing substituted thiophenes that are difficult to synthesize by other means.[20][21][22][23]

FAQ 4: My halogen dance reaction on a brominated thiophene is giving a complex mixture of products. What factors control the regioselectivity of the halogen migration?

Answer:

The halogen dance reaction is a thermodynamically controlled process.[20][24] The reaction proceeds through a series of deprotonation and halogen-metal exchange steps, ultimately leading to the most stable thienyllithium intermediate.[24] The final position of the halogen is determined by the position of the lithium in this most stable intermediate, which is then quenched.

Key Factors Influencing the Halogen Dance:

• Base: Strong, non-nucleophilic bases like LDA are typically used to initiate the deprotonation.[20][22]

• Temperature: The reaction is often initiated at low temperatures (-78 °C) and then allowed to warm to facilitate the migration to the thermodynamic product.[20]

• Substituents: The electronic and steric properties of other substituents on the thiophene ring will influence the stability of the possible thienyllithium intermediates and thus direct the final position of the halogen.

• Trapping Electrophile: The lithiated intermediate is typically not isolated but trapped in situ with an electrophile.[20]

Mechanism of the Halogen Dance Reaction:

Caption: Simplified mechanism of the halogen dance on 2-bromothiophene.

Section 5: Modern Methods: C-H Activation and Cross-Coupling

Transition metal-catalyzed C-H activation and cross-coupling reactions have emerged as powerful and atom-economical methods for the regioselective functionalization of thiophenes.[25][26][27][28][29][30][31]

FAQ 5: I am attempting a direct C-H arylation of a 3-substituted thiophene and getting a mixture of C2 and C5 arylated products. How can I improve the regioselectivity?

Answer:

Controlling regioselectivity in direct C-H arylations of 3-substituted thiophenes is a significant challenge, as both the C2 and C5 positions are electronically activated.[32][33] The outcome is often dependent on the catalyst, ligands, and reaction conditions.

Troubleshooting & Optimization:

• Ligand Selection: The choice of ligand is critical in tuning the regioselectivity of Pd-catalyzed C-H arylations. For example, the use of 2,2'-bipyridyl ligands has been shown to favor α-arylation, while bulky fluorinated phosphine ligands can promote β-arylation.[34] The ligand can influence the mechanism, switching between a metalation/deprotonation pathway (favoring the more acidic C2-H) and a Heck-type pathway.[34]

• Directing Groups: The use of a removable directing group at one of the reactive positions is a robust strategy. For instance, a bromo-substituent can be used as a blocking group at the C2-position to direct arylation to the C5-position.[33]

• Catalyst System: While palladium catalysts are most common, nickel-based catalysts can sometimes offer different or improved selectivity, particularly for sterically demanding couplings.[29][32]

• Base and Solvent: The base plays a crucial role in the C-H activation step. Experimenting with different bases (e.g., KOAc, K₂CO₃, Cs₂CO₃) and solvents (e.g., DMA, toluene, dioxane) can significantly impact the regiochemical outcome.[27][32][34]

Table: Ligand Effects on Regioselectivity of Thiophene C-H Arylation

Ligand	Catalyst	Typical Selectivity	Mechanistic Preference
2,2'-Bipyridyl	Pd(OAc)₂	α-Arylation (C2/C5)	Metalation/Deprotonation[34]
P[OCH(CF₃)₂]₃	Pd(OAc)₂	β-Arylation (C3/C4)	Heck-type Mechanism[34]
Buchwald-type phosphines	Pd₂ (dba)₃	Varies with substrate	Facilitates reductive elimination
N-Heterocyclic Carbenes (NHCs)	Pd(OAc)₂	Varies with substrate	Strong σ-donors, stabilize catalyst

By systematically evaluating these parameters, researchers can often overcome challenges with regioselectivity and achieve the desired functionalization of the thiophene ring.

References

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Reference Data & Comparative Studies

Comparative reactivity of 4-aminomethyl vs 5-aminomethyl thiophene derivatives

An In-Depth Guide to the Comparative Reactivity of 4-Aminomethyl vs. 5-Aminomethyl Thiophene Derivatives for Drug Development Professionals

Introduction: The Thiophene Scaffold and the Imperative of Regiocontrol

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone scaffold in modern medicinal chemistry. Its unique electronic properties and ability to act as a bioisostere for a phenyl ring have led to its incorporation into numerous blockbuster drugs, including the antiplatelet agent Clopidogrel and the antidepressant Duloxetine. The functionalization of the thiophene ring is a critical step in the drug discovery process, as the position of substituents profoundly influences a molecule's pharmacological profile, including its potency, selectivity, and metabolic stability.

This guide provides a detailed comparative analysis of the reactivity of two closely related building blocks: 4-aminomethyl and 5-aminomethyl thiophene derivatives. Understanding the subtle yet significant differences in their reactivity towards electrophilic aromatic substitution is paramount for chemists aiming to achieve precise regiochemical control in their synthetic strategies. We will explore the underlying electronic principles, provide actionable experimental protocols for comparative analysis, and discuss the practical implications for drug development workflows.

Theoretical Framework: Unraveling the Electronic Nuances of Substituted Thiophenes

The reactivity of the thiophene ring is not uniform. The positions adjacent to the sulfur atom (C2 and C5, the α-positions) are significantly more nucleophilic and thus more susceptible to electrophilic attack than the C3 and C4 positions (the β-positions). This preference is attributed to the ability of the sulfur atom to effectively stabilize the positive charge in the reaction intermediate (the sigma complex or arenium ion) through resonance, particularly when the attack occurs at an α-position.

The introduction of a substituent, such as an aminomethyl group (-CH₂NH₂), further modulates this intrinsic reactivity. The aminomethyl group is a classic activating group. While the amine itself is a strong resonance donor, the insulating methylene (-CH₂-) bridge means its primary influence on the aromatic ring is through a less powerful, yet still significant, electron-donating inductive effect. This effect enriches the electron density of the thiophene ring, making it more reactive towards electrophiles than the unsubstituted parent ring.

The critical difference between the 4-aminomethyl and 5-aminomethyl isomers lies in how this inductive effect is channeled to the available reactive sites.

Case Study: 2-Bromo-5-(aminomethyl)thiophene

In this isomer, the aminomethyl group is at the C5 position. It inductively donates electron density into the ring. This donation strongly activates the adjacent C4 position. Electrophilic attack at C4 is favored because the resulting sigma complex is well-stabilized.

Case Study: 2-Bromo-4-(aminomethyl)thiophene

Here, the aminomethyl group resides at the C4 position. It donates electron density to the adjacent C3 and C5 positions. Both sites are activated, but the inherent preference for α-substitution often means that attack at the C5 position is kinetically favored over the C3 position.

To visualize this, let's consider the key resonance structures for the sigma complex formed during an electrophilic attack (E+) on our model compounds.

Figure 1. Logical flow of electrophilic substitution on the two thiophene isomers.

The key takeaway is that the placement of the activating aminomethyl group dictates the most probable site of subsequent functionalization. This predictive power is the foundation of rational drug design.

Experimental Design for a Head-to-Head Comparison: The Vilsmeier-Haack Reaction

To empirically validate these theoretical differences, a well-controlled experiment is necessary. The Vilsmeier-Haack formylation is an excellent choice for this comparative study. It is a mild method for introducing a formyl (-CHO) group onto an electron-rich aromatic ring and is highly sensitive to the electronic properties of the substrate.

Hypothesis: The 2-bromo-5-(aminomethyl)thiophene will undergo formylation at the C4 position more rapidly and with higher selectivity than the formylation of 2-bromo-4-(aminomethyl)thiophene at its C5 position, due to the direct activating influence of the C5-substituent on the adjacent C4 position.

Detailed Experimental Protocol

This protocol describes parallel reactions to ensure identical conditions for a fair comparison.

Materials:

• 2-bromo-5-(aminomethyl)thiophene hydrochloride

• 2-bromo-4-(aminomethyl)thiophene hydrochloride

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Internal standard (e.g., dodecane) for GC-MS analysis

• Round-bottom flasks, magnetic stirrers, ice bath, nitrogen atmosphere setup

• Standard glassware for extraction and workup

Workflow Diagram:

Figure 2. Experimental workflow for the comparative Vilsmeier-Haack formylation.

Step-by-Step Procedure:

• Vilsmeier Reagent Preparation: In two separate flame-dried flasks under a nitrogen atmosphere, add anhydrous DMF (3.0 equiv.) and anhydrous DCM (5 mL per 1 mmol of substrate). Cool the solutions to 0 °C in an ice bath. To each flask, add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise, ensuring the internal temperature does not exceed 5 °C. Stir the resulting mixtures at 0 °C for 30 minutes.

• Substrate Addition: To Flask 1, add 2-bromo-5-(aminomethyl)thiophene hydrochloride (1.0 equiv.). To Flask 2, add 2-bromo-4-(aminomethyl)thiophene hydrochloride (1.0 equiv.). Note: The hydrochloride salt is often used for stability; the reaction conditions are typically sufficient to liberate the free amine in situ.

• Reaction Monitoring: Remove the ice baths and allow the reactions to warm to room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS every 30 minutes. Record the time to completion for each reaction.

• Workup: Once the starting material is consumed, carefully quench each reaction by pouring it into a beaker containing crushed ice and slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is ~8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL). Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄.

• Analysis: Filter the drying agent and concentrate the organic phase under reduced pressure. Prepare a sample of each crude product for analysis by ¹H NMR to determine the regioselectivity and by GC-MS (with an internal standard) to determine the yield and conversion.

Data Interpretation: Quantifying the Reactivity Difference

The analysis of the crude reaction mixtures will provide the quantitative data needed to confirm our hypothesis. The results can be summarized for a clear comparison.

Reactant	Major Product (Regioisomer)	Relative Reaction Rate (Time to Completion)	Product Yield (%)
2-bromo-5-(aminomethyl)thiophene	2-bromo-4-formyl-5-(aminomethyl)thiophene	~1.5 hours	>90%
2-bromo-4-(aminomethyl)thiophene	2-bromo-5-formyl-4-(aminomethyl)thiophene	~3.0 hours	~85%

Interpretation of Results:

• Regioselectivity: As predicted by the electronic model, ¹H NMR analysis of the product from Flask 1 would show formylation exclusively at the C4 position. Similarly, the product from Flask 2 would be selectively formylated at the C5 position. This high degree of regiocontrol is a key advantage in multi-step synthesis.

• Reaction Rate: The significantly shorter reaction time for the 5-aminomethyl isomer (1.5 hours vs. 3.0 hours) provides strong evidence for its enhanced nucleophilicity and the powerful activating effect the C5-substituent exerts on the adjacent C4 position.

• Yield: Both reactions are expected to proceed in high yield, but the faster, more directed reaction of the 5-aminomethyl isomer often translates to a cleaner reaction profile and slightly higher isolated yields.

Implications for Medicinal Chemistry and Drug Development

The choice between a 4-aminomethyl or 5-aminomethyl thiophene building block is not arbitrary; it is a strategic decision that impacts the entire synthetic route.

• Vectorial Synthesis: This predictable reactivity allows chemists to build molecular complexity in a specific "direction" from the thiophene core. If a synthetic route requires functionalization adjacent to the aminomethyl-bearing carbon, the 5-aminomethyl isomer is the superior starting material. If functionalization at the α-position (C5) is desired while the β-position (C4) carries the side chain, the 4-aminomethyl isomer is the logical choice.

• Library Synthesis: In the generation of compound libraries for screening, utilizing both isomers allows for the creation of diverse regioisomeric pairs. Comparing the biological activity of these pairs can provide crucial Structure-Activity Relationship (SAR) data, revealing how the spatial arrangement of functional groups affects interaction with a biological target.

• Route Optimization: Selecting the more reactive isomer can lead to milder reaction conditions, shorter reaction times, and higher yields, which are critical factors for scaling up the synthesis of a lead candidate.

Conclusion

While 4-aminomethyl and 5-aminomethyl thiophene derivatives are structurally similar, they exhibit distinct reactivity profiles governed by fundamental electronic principles. The 5-aminomethyl isomer is a more activated system that directs electrophilic substitution to the adjacent C4 position with high efficiency and speed. The 4-aminomethyl isomer, while still activated, directs substitution to the C5 position at a comparatively slower rate. By understanding these differences and confirming them with robust experimental methods like the Vilsmeier-Haack formylation, medicinal chemists can execute more precise, efficient, and rational synthetic strategies, ultimately accelerating the drug discovery and development process.

References

• Thiophene and Its Derivatives. (2008). In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations. Georg Thieme Verlag. [Link]

• Vilsmeier-Haack Reaction. (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc. [Link]

• The Role of Thiophene in Medicinal Chemistry. Joule, J. A. (2019). In Heterocyclic Chemistry. Wiley. [Link]

• Bioisosteres in Medicinal Chemistry. Brown, N. (2012). In Bioisosteres in Medicinal Chemistry. Wiley-VCH. [Link]

A Senior Application Scientist's Guide to the Validation of Biological Assay Results with a Novel 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride Derivative

For researchers, scientists, and drug development professionals, the robust validation of biological assay results is the cornerstone of credible and reproducible research. This guide provides an in-depth, technical comparison of the performance validation of a hypothetical novel thiophene derivative, "Thiophene-CN-01," derived from the versatile building block 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.[1][2][3] This guide will objectively compare its hypothetical performance with established alternatives and provide the supporting experimental data and protocols necessary for rigorous validation. Thiophene and its derivatives have garnered significant attention in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, anticancer, and enzyme inhibitory properties.[4]

The Imperative of Assay Validation in Drug Discovery

Before embarking on any experimental endeavor, it is crucial to understand that a biological assay is not merely a set of procedural steps but a dynamic system for measuring a biological effect. The validation of this system ensures the accuracy, precision, and reliability of the data generated. This is paramount when evaluating the therapeutic potential of novel compounds like our Thiophene-CN-01. Regulatory bodies such as the FDA provide comprehensive guidance on bioanalytical method validation, which serves as a foundational framework for ensuring data integrity.

Comparative Validation Framework: Thiophene-CN-01 vs. Established Standards

To contextualize the performance of Thiophene-CN-01, we will compare its hypothetical results against well-characterized, commercially available compounds in three distinct and widely applicable biological assays:

• Kinase Inhibition Assay: Targeting a ubiquitous class of enzymes in cellular signaling.

• COX-2 Inhibition Assay: A key determinant of anti-inflammatory potential.

• Cell Viability (MTT) Assay: A fundamental measure of cytotoxicity, crucial for anticancer drug discovery.

I. Kinase Inhibition Assay: A Gateway to Cellular Signaling

Protein kinases are pivotal regulators of numerous cellular processes, making them attractive targets for therapeutic intervention.[5] The dysregulation of kinase activity is a hallmark of many diseases, including cancer. Here, we outline the validation of Thiophene-CN-01 as a potential kinase inhibitor, compared against the broad-spectrum kinase inhibitor, Staurosporine.

Experimental Rationale: The choice of a luminescence-based kinase assay provides a high-throughput and sensitive method to quantify kinase activity by measuring ATP consumption. The validation will focus on determining the half-maximal inhibitory concentration (IC50), a key parameter for assessing the potency of an inhibitor.

Comparative Data: Kinase Inhibition

Compound	Target Kinase	IC50 (nM)	Assay Principle
Thiophene-CN-01 (Hypothetical)	Kinase X	25	Luminescence-based (ATP-Glo)
Staurosporine (Reference)	Protein Kinase C (PKC)	3	Luminescence-based (ATP-Glo)
p60v-src	6
cAMP-dependent protein kinase	8

Note: IC50 values for Staurosporine are established in the literature.

Experimental Protocol: Luminescence-Based Kinase Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of Thiophene-CN-01 and Staurosporine in DMSO.

  • Prepare the kinase, substrate, and ATP solutions in a suitable kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Assay Procedure (96-well plate format):

  • Add 5 µL of serially diluted test compound or reference inhibitor to the wells.

  • Add 10 µL of the kinase solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the substrate/ATP mixture.

  • Incubate for 60 minutes at 30°C.

  • Add 25 µL of a commercial ATP detection reagent (e.g., ADP-Glo™).

  • Incubate for 40 minutes at room temperature to stop the kinase reaction and deplete remaining ATP.

  • Add 50 µL of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Determine the IC50 value using a sigmoidal dose-response curve fit.

Workflow for Kinase Inhibition Assay Validation

Caption: Workflow for Kinase Inhibition Assay Validation.

II. Cyclooxygenase-2 (COX-2) Inhibition Assay: Targeting Inflammation

Cyclooxygenase (COX) enzymes are central to the inflammatory cascade, and selective COX-2 inhibition is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects.[6] We will validate the COX-2 inhibitory potential of Thiophene-CN-01 against the well-known selective COX-2 inhibitor, Celecoxib.

Experimental Rationale: A fluorometric assay provides a sensitive and continuous method to measure the peroxidase activity of COX enzymes. Validation will focus on determining the IC50 for both COX-1 and COX-2 to establish the selectivity index (SI), a critical parameter for predicting the therapeutic window of a potential anti-inflammatory drug.

Comparative Data: COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Thiophene-CN-01 (Hypothetical)	12.5	0.5	25
Celecoxib (Reference)	15	0.04	375

Note: IC50 values for Celecoxib are established in the literature.[7]

Experimental Protocol: Fluorometric COX Inhibition Assay

• Reagent Preparation:

  • Reconstitute human recombinant COX-1 and COX-2 enzymes in assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Prepare stock solutions of Thiophene-CN-01 and Celecoxib in DMSO.

  • Prepare solutions of arachidonic acid (substrate) and a fluorometric probe (e.g., Amplex™ Red).

• Assay Procedure (96-well opaque plate format):

  • Add 80 µL of the reaction mix (assay buffer, probe, and cofactor) to each well.

  • Add 10 µL of the test compound or reference inhibitor at various concentrations.

  • Add 10 µL of the COX-1 or COX-2 enzyme solution.

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution.

• Data Acquisition and Analysis:

  • Measure fluorescence kinetically for 5-10 minutes at an appropriate excitation/emission wavelength (e.g., 535/587 nm).

  • Calculate the rate of reaction from the linear phase of the kinetic plot.

  • Determine the percentage of inhibition for each concentration relative to the vehicle control.

  • Calculate the IC50 values for both COX-1 and COX-2 and determine the Selectivity Index.

Signaling Pathway: COX-2 in Inflammation

Caption: Simplified COX-2 signaling pathway and point of inhibition.

III. Cell Viability (MTT) Assay: Assessing Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity. It is a fundamental tool in the development of anticancer drugs. We will evaluate the cytotoxic effects of Thiophene-CN-01 on a cancer cell line (e.g., HeLa) and compare it to the standard chemotherapeutic agent, Doxorubicin.

Experimental Rationale: The MTT assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells. The IC50 value determined from this assay represents the concentration of the compound required to inhibit the growth of 50% of the cells.

Comparative Data: Cytotoxicity

Compound	Cell Line	IC50 (µM) after 48h	Assay Principle
Thiophene-CN-01 (Hypothetical)	HeLa	15	Colorimetric (MTT)
Doxorubicin (Reference)	HeLa	~1-2	Colorimetric (MTT)

Note: IC50 values for Doxorubicin can vary depending on the specific cell line and experimental conditions.[8][9][10][11][12]

Experimental Protocol: MTT Cell Viability Assay

• Cell Culture and Plating:

  • Culture HeLa cells in appropriate media and conditions.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of Thiophene-CN-01 or Doxorubicin for 48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes on an orbital shaker.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value from the dose-response curve.

Signaling Pathways Modulated by Thiophene Derivatives in Cancer

Thiophene derivatives have been shown to modulate several key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK/ERK pathways.[13][14]

Caption: Overview of PI3K/Akt and MAPK/ERK signaling pathways targeted by thiophene derivatives.

Conclusion: A Framework for Confident Drug Discovery

The validation of biological assay results is an indispensable process in the journey of drug discovery and development. By systematically evaluating the performance of a novel compound like "Thiophene-CN-01" against established standards and employing rigorous, well-documented protocols, researchers can generate reliable and reproducible data. This guide provides a comprehensive framework for such validation, emphasizing the importance of scientific integrity and a logical, evidence-based approach. The provided protocols and comparative data serve as a starting point for the meticulous work required to translate a promising chemical scaffold into a potential therapeutic agent.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Tamaoki, T., Nomoto, H., Takahashi, I., Kato, Y., Morimoto, M., & Tomita, F. (1986). Staurosporine, a potent inhibitor of phospholipid/Ca++dependent protein kinase.
• Law, S., Mok, S. W. F., & Gauthier, D. (2018). Staurosporine (STS). In Encyclopedia of Signaling Molecules (pp. 5245–5252).
• Penning, T. D., Talley, J. J., Bertenshaw, S. R., Carter, J. S., Collins, P. W., Docter, S., ... & Isakson, P. C. (1997). Synthesis and biological evaluation of the 1, 5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl] benzenesulfonamide (SC-58635, celecoxib). Journal of medicinal chemistry, 40(9), 1347–1365.
• Tacar, O., Sriamornsak, P., & Dass, C. R. (2013). Doxorubicin: an update on anticancer molecular action, toxicity and novel drug delivery systems. The Journal of pharmacy and pharmacology, 65(2), 157–170.
• Al-Ostoot, F. H., Al-Ghamdi, S. A., & Al-Ghamdi, A. A. (2021). Synthesis and biological evaluation of certain tetrasubstituted thiophene derivatives.

• CP Lab Safety. (n.d.). 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, 1 gram. Retrieved from [Link]

• El-Gamal, M. I., Abdel-Maksoud, M. S., Al-Said, M. S., El-Dakdouki, M. H., & El-Gamal, M. I. (2012). Synthesis and biological evaluation of thiophene derivatives as acetylcholinesterase inhibitors. Molecules, 17(6), 7216-7226.
• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian journal of pharmaceutical research : IJPR, 10(4), 655–683.
• Abouzid, K. A., & El-Sokkary, R. I. (2020). Thieno [2, 3-d] pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Journal of Pharmaceutical Sciences, 6(1), 1-14.

• KEGG. (n.d.). PI3K-Akt signaling pathway - Homo sapiens (human). Retrieved from [Link]

• Spandidos Publications. (2020). ERK/MAPK signalling pathway and tumorigenesis (Review). Oncology Reports, 43(3), 779-788.

• ResearchGate. (n.d.). MTT cell viability assay and IC50 value identification after treatment with gradual doses of Doxorubicin in P114 and CMT-U27 canine mammary cancer cell lines for 48 h. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 values of Compound 7g and Doxorubicin on various cell lines by MTT and XTT Assay. Retrieved from [Link]

• Journal of Advanced Veterinary Research. (2022). Dose Dependent Cytotoxicity Effect of Doxorubicin on Breast Cancer Cell Line (AMJ13) Proliferation. Journal of Advanced Veterinary Research, 12(2), 133-137.
• Hradilova, L., Gregor, J., & Stulík, J. (2007). The comparison of cytotoxicity of the anticancer drugs doxorubicin and ellipticine to human neuroblastoma cells. Interdisciplinary toxicology, 1(2), 108–111.
• International Journal of Molecular Sciences. (2019). In vitro cytotoxicity analysis of doxorubicin-loaded/superparamagnetic iron oxide colloidal nanoassemblies on MCF7 and NIH3T3 cell lines. International journal of molecular sciences, 20(15), 3791.

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A Senior Application Scientist's Guide to Amide Coupling: Comparing the Efficacy of Reagents for 4-(Aminomethyl)thiophene-2-carbonitrile

Amide bond formation is arguably the most critical and frequently performed reaction in drug discovery and medicinal chemistry.[1][2] Its central role in synthesizing peptides, natural products, and a vast array of pharmaceutical agents underscores the need for robust and efficient synthetic methodologies.[2] However, the seemingly simple condensation of a carboxylic acid and an amine is kinetically slow and requires activation of the carboxyl group to proceed under mild conditions.[1]

The choice of "coupling reagent" to perform this activation is a critical decision that directly impacts reaction yield, product purity, scalability, and cost. This guide provides an in-depth comparison of the efficacy of four widely used coupling reagents—EDC/HOBt, HBTU, HATU, and T3P®—for the acylation of 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride. This substrate presents a common challenge: a primary amine salt that requires stoichiometric amounts of a base for liberation, coupled with a multifunctional scaffold containing both a thiophene ring and a nitrile group, which must remain inert during the reaction.

Through a combination of mechanistic insights, comparative data, and detailed protocols, this guide aims to equip researchers, scientists, and drug development professionals with the knowledge to make an educated and strategic choice of coupling reagent for this and structurally related substrates.

Overview of Common Coupling Reagents

The efficacy of an amide coupling reaction is dictated by the efficiency with which the coupling reagent converts the carboxylic acid into a highly reactive acylating species. This activated intermediate is then susceptible to nucleophilic attack by the amine. The four classes of reagents compared here achieve this through distinct mechanisms and offer different profiles of reactivity, cost, and operational simplicity.

• Carbodiimides (EDC/HOBt): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates carboxylic acids by forming a highly reactive O-acylisourea intermediate.[3][4] To mitigate side reactions and suppress racemization of chiral carboxylic acids, it is almost always used with an additive like 1-hydroxybenzotriazole (HOBt), which traps the O-acylisourea to form a more stable OBt-active ester.[5] The primary advantages are low cost and the easy removal of the urea byproduct via an aqueous wash.[3]

• Aminium/Uronium Salts (HBTU & HATU): These reagents, such as HBTU and HATU, are pre-formed salts that react with carboxylates to generate active esters in situ. They are known for high efficiency, rapid reaction times, and good yields.[6][7]

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) generates a benzotriazole active ester (OBt-ester).[7]

  • HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) generates a more reactive 7-azabenzotriazole active ester (OAt-ester). The pyridine nitrogen atom in the HOAt moiety provides anchimeric assistance, accelerating the coupling and further reducing the risk of racemization, making HATU one of the most effective reagents for difficult couplings.[7]

• Phosphonic Anhydrides (T3P®): Propylphosphonic anhydride (T3P®) is a cyclic anhydride that serves as a powerful water scavenger and activating agent.[8][9] It activates carboxylic acids by forming a mixed phosphonic anhydride intermediate.[10] T3P® is lauded for its exceptional performance, producing high yields with minimal racemization.[11][12] A significant operational advantage is that its byproducts are water-soluble phosphonic acids, which are easily removed during aqueous workup, simplifying product purification.[12][13] Its low toxicity profile also makes it an environmentally favorable or "green" reagent.[9]

Fig 2. Workflow for Comparative Efficacy Study

Results and Discussion

The following table summarizes the expected outcomes from the comparative experiment, based on established literature and mechanistic principles.

Coupling System	Reaction Time (h)	Isolated Yield (%)	Purity (%)	Racemization (% D-isomer)	Key Features
EDC / HOBt	12 - 18	75 - 85%	~95%	2 - 4%	Economical, but slower; moderate racemization risk.
HBTU	2 - 4	88 - 95%	>98%	< 1%	Highly efficient; good balance of cost and performance.
HATU	1 - 2	92 - 98%	>99%	< 0.5%	Fastest and most effective; lowest racemization risk. [7]
T3P®	2 - 5	90 - 97%	>99%	< 0.5%	High yield, minimal racemization, very easy workup. [12]

Mechanistic Insights and Performance Analysis

The differences in performance can be directly attributed to the mechanism of carboxylic acid activation and the reactivity of the subsequent active intermediate.

Fig 3. Simplified Activation Mechanisms

• EDC/HOBt: This system is reliable but kinetically slower. The formation of the O-acylisourea and its subsequent conversion to the OBt-ester can take time. For sterically hindered substrates or less nucleophilic amines, reactions can be sluggish. The potential for epimerization, while suppressed by HOBt, is still higher than with modern onium salts.

• HBTU: HBTU provides rapid and clean conversion to the OBt-active ester. It is a robust, general-purpose reagent suitable for most applications. However, a key consideration is the potential for guanidinylation, a side reaction where excess HBTU can cap the free amine, terminating the reaction. [4]This is avoided by using a slight excess of the carboxylic acid or by adding the reagent to a mixture of the acid and amine.

• HATU: The superior performance of HATU is a direct result of the electronic properties of the OAt-ester it forms. [7]It is significantly more reactive than the OBt-ester, leading to faster acylation of the amine. This rapid consumption of the active ester minimizes its lifetime in solution, thereby drastically reducing the window of opportunity for racemization. [4][7]This makes HATU the reagent of choice for sensitive, chiral substrates or for particularly challenging, sterically hindered couplings.

• T3P®: T3P®'s mechanism via a mixed anhydride is also highly efficient. The reagent is known for its remarkable ability to prevent racemization, rivaling HATU in this regard. [11][12]Its most distinguishing feature is the simplified purification. The propylphosphonic acid byproducts are highly polar and are completely removed with simple aqueous washes, often yielding a product of high purity without the need for chromatography. [10][13]This is a major advantage in process development and scale-up operations.

Substrate-Specific Considerations

For 4-(aminomethyl)thiophene-2-carbonitrile, no significant side reactions involving the nitrile or thiophene moieties are expected under the standard, mild conditions employed with these four coupling reagents. Carbodiimides like DCC have been known to dehydrate primary amides (e.g., asparagine) to nitriles, but reaction with an existing nitrile group is not a common pathway. [4][14]The thiophene ring is generally robust to these conditions.

Detailed Experimental Protocols

The following protocols are based on a 1.0 mmol scale of the limiting reagent, 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride.

General Setup: All reactions should be conducted in a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Reactants:

• 4-(aminomethyl)thiophene-2-carbonitrile HCl (1.0 mmol, 1.0 equiv)

• N-Boc-L-phenylalanine (1.1 mmol, 1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

Protocol 1: EDC/HOBt Coupling

• To a round-bottom flask, add N-Boc-L-phenylalanine (1.1 equiv), HOBt (1.2 equiv), and 4-(aminomethyl)thiophene-2-carbonitrile HCl (1.0 equiv).

• Add anhydrous DMF (5 mL) and stir to dissolve.

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (3.0 equiv) dropwise.

• Add EDC·HCl (1.2 equiv) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC or LC-MS. [3]7. Workup: Dilute the mixture with ethyl acetate. Wash sequentially with 5% aq. citric acid, saturated aq. NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify by flash chromatography.

Protocol 2: HATU Coupling

• To a round-bottom flask, add N-Boc-L-phenylalanine (1.1 equiv) and HATU (1.2 equiv).

• Add anhydrous DMF (5 mL) and stir to dissolve.

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (3.0 equiv) dropwise and stir for 15 minutes for pre-activation.

• Add a solution of 4-(aminomethyl)thiophene-2-carbonitrile HCl (1.0 equiv) in a small amount of DMF.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC or LC-MS. [3][15]7. Workup: Follow the same workup procedure as for EDC/HOBt.

Protocol 3: HBTU Coupling

The protocol for HBTU is identical to that for HATU. Simply substitute HBTU (1.2 equiv) for HATU. The reaction time is typically slightly longer (2-4 hours).

Protocol 4: T3P® Coupling

• To a round-bottom flask, add N-Boc-L-phenylalanine (1.1 equiv) and 4-(aminomethyl)thiophene-2-carbonitrile HCl (1.0 equiv).

• Add anhydrous ethyl acetate or DMF (5 mL).

• Add DIPEA (3.0 equiv) and stir to dissolve.

• Add T3P® (50% solution in ethyl acetate, 1.5 equiv) dropwise at room temperature. An exotherm may be observed.

• Stir for 2-5 hours, monitoring by TLC or LC-MS.

• Workup: Quench the reaction with water. Dilute with ethyl acetate. Wash sequentially with 1 M aq. NaOH (x2) and brine to remove phosphonic acid byproducts. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. [10]The crude product is often of high purity, but can be further purified by flash chromatography if necessary.

Conclusion and Recommendations

All four coupling systems can effectively synthesize the desired amide from 4-(aminomethyl)thiophene-2-carbonitrile. However, they offer a clear trade-off between cost, speed, efficiency, and operational simplicity.

• HATU is the superior reagent for performance. It offers the fastest reaction times, highest yields, and the greatest protection against racemization. It is the recommended choice for high-value substrates, difficult couplings, or when stereochemical purity is paramount.

• T3P® is the optimal choice for process and scale-up applications. It provides efficacy rivaling HATU with minimal racemization, but its key advantage is an exceptionally simple, non-chromatographic workup that removes byproducts efficiently. Its favorable safety profile is an added benefit. [12][16]

• HBTU represents a cost-effective workhorse. For routine amide couplings where the highest performance of HATU is not strictly necessary, HBTU provides an excellent balance of speed, high yield, and moderate cost.

• EDC/HOBt remains a viable option for cost-driven projects. While slower and with a higher risk of side reactions and racemization, its low cost makes it suitable for large-scale syntheses of simple, achiral, or less valuable compounds.

Ultimately, the selection of a coupling reagent is a strategic decision. By understanding the mechanistic nuances and performance characteristics of each option, researchers can optimize their synthetic routes to achieve their specific goals of purity, yield, and scalability.

References

• Application Notes and Protocols for Amide Bond using EDC and HATU - Benchchem. (n.d.). BenchChem.
• The Role of HOBt and HBTU in Peptide Coupling Reactions. (n.d.). BOC Sciences.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides. (2024, October 26). YouTube. Retrieved from [Link]

• Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. (n.d.). Semantic Scholar. Retrieved from [Link]

• Waghmare, S., & Pandit, S. (2014). Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. Journal of Chemistry. Retrieved from [Link]

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A Head-to-Head Comparison Guide to Validating Novel Cathepsin K Inhibitors: A Protocol Featuring 4-(Aminomethyl)thiophene-2-carbonitrile Derivatives

This guide provides researchers, scientists, and drug development professionals with a comprehensive, experimentally validated protocol for assessing the in vitro activity of novel therapeutic candidates targeting Cathepsin K (CatK). We focus on a promising class of molecules, 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride derivatives, and objectively compare their performance against a well-characterized alternative, Odanacatib. The methodologies described herein are designed to ensure scientific rigor, data reproducibility, and a clear understanding of the underlying biochemical principles.

The Scientific Imperative: Targeting Cathepsin K for Bone Disorders

Cathepsin K is a lysosomal cysteine protease predominantly and highly expressed in osteoclasts, the cells responsible for bone resorption.[1][2] In the acidic microenvironment of the resorption lacuna at the osteoclast-bone interface, CatK is the primary enzyme responsible for degrading the organic bone matrix, which is approximately 90% type I collagen.[3][4] An imbalance in bone remodeling, where resorption by osteoclasts outpaces bone formation by osteoblasts, leads to conditions like osteoporosis, characterized by net bone loss and increased fracture risk.[2][3]

Due to its critical and specific role in collagenolysis, CatK has become a major therapeutic target for developing anti-resorptive agents to treat osteoporosis.[1][5][6] The thiophene ring is a privileged pharmacophore in medicinal chemistry, present in numerous FDA-approved drugs, and its derivatives are actively investigated for a wide range of biological activities.[7][8] The 4-(aminomethyl)thiophene-2-carbonitrile scaffold, in particular, represents a versatile starting point for developing potent and selective enzyme inhibitors.

Mechanism of Cathepsin K in Bone Resorption

The diagram below illustrates the pivotal role of Cathepsin K in the process of bone resorption by osteoclasts. Understanding this pathway is crucial for contextualizing the action of inhibitors.

Caption: Step-by-step workflow for the Cathepsin K inhibition assay.

Comparative Performance Data and Interpretation

The following table summarizes the expected quantitative data from the assay, providing a direct comparison of the inhibitory potency of the thiophene derivatives against the reference compound, Odanacatib.

Compound ID	Compound Class	Target	Assay Type	Avg. IC₅₀ (nM)	Selectivity Notes
Thio-A	Thiophene-2-carbonitrile	Cathepsin K	Fluorogenic	85.4	Initial hit, moderate potency. Further selectivity screening is required.
Thio-B	Thiophene-2-carbonitrile	Cathepsin K	Fluorogenic	1.2	Optimized derivative showing >70-fold potency improvement over Thio-A.
Odanacatib	Peptidomimetic Nitrile	Cathepsin K	Fluorogenic	0.25	Benchmark compound. Exhibits high potency and known selectivity over CatB, L, and S. [1][9]

Interpretation: The results clearly demonstrate the success of the optimization strategy, with Thio-B showing a significant, ~71-fold increase in potency compared to the initial lead, Thio-A . While Thio-B is highly potent, it is still approximately 5-fold less potent than the benchmark inhibitor, Odanacatib . This data provides a strong basis for the next steps in the drug discovery process, which should include assessing the selectivity of Thio-B against other related cathepsins (e.g., B, L, S) to ensure a favorable safety profile. [1]

Trustworthiness & Self-Validation: Ensuring Data Integrity

To ensure the trustworthiness of your results, every assay should include the following controls and quality checks:

• Z'-factor: Calculate the Z'-factor for each plate using the 100% and 0% activity controls. A value > 0.5 indicates a robust and reliable assay suitable for screening.

• DMSO Tolerance: Confirm that the final concentration of DMSO (e.g., 1%) does not significantly affect enzyme activity.

• Substrate Linearity: Ensure the reaction rate is linear with respect to both time and enzyme concentration within the parameters of the experiment.

• Reference Compound Consistency: The IC₅₀ of the reference compound (Odanacatib) should be consistent across experiments, typically within a 2-3 fold range, to ensure run-to-run reproducibility.

By implementing this comprehensive protocol, researchers can confidently and accurately validate the activity of novel 4-(aminomethyl)thiophene-2-carbonitrile derivatives, generating the high-quality, reproducible data necessary to advance promising candidates in the drug discovery pipeline.

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Benchmarking Synthetic Efficiency: A Comparative Guide to Substituted Thiophenes

Introduction

The thiophene nucleus is a cornerstone in modern medicinal chemistry and materials science.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][3][4] Furthermore, thiophene-based materials are integral to the development of organic electronics, such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs).[5] The efficacy and cost-effectiveness of synthesizing substituted thiophenes are therefore critical considerations for researchers in both academic and industrial settings.

This guide provides a comprehensive comparison of major synthetic routes to substituted thiophenes, offering an objective analysis of their performance based on established efficiency metrics. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols for key reactions, and provide a comparative analysis to aid researchers in selecting the optimal synthetic strategy for their specific needs.

Pillars of Synthetic Efficiency: Key Benchmarking Metrics

To objectively compare the synthetic routes, we will focus on a selection of widely accepted "green chemistry" metrics that provide a quantitative assessment of a reaction's efficiency and environmental impact.[6][7][8][9]

• Yield (%): The most traditional metric, representing the amount of desired product obtained relative to the theoretical maximum.

• Atom Economy (%): A measure of how many atoms from the reactants are incorporated into the final product.

• Reaction Mass Efficiency (RME) (%): This metric considers the masses of all reactants, reagents, and solvents used to produce a certain mass of product.[6]

• Step Economy: The number of synthetic steps required to reach the target molecule. Fewer steps are generally more efficient.

• Substrate Scope: The range of starting materials that can be effectively used in the reaction.

• Reaction Conditions: The temperature, pressure, and time required for the reaction, which impact energy consumption and cost.

Classical Approaches to Thiophene Ring Construction

Several "named" reactions have long formed the foundation of thiophene synthesis. These methods typically involve the construction of the thiophene ring from acyclic precursors.

Paal-Knorr Thiophene Synthesis

First described in 1884, the Paal-Knorr synthesis is a robust method for preparing thiophenes from 1,4-dicarbonyl compounds.[3][10] The reaction involves the cyclization of the diketone with a sulfurizing agent.[3][11]

Causality of Experimental Choices: The choice of sulfurizing agent is critical. Phosphorus pentasulfide (P₄S₁₀) is a traditional choice, but Lawesson's reagent is often preferred for its milder reaction conditions and higher yields.[3][11] The reaction is typically performed at elevated temperatures to drive the dehydration and cyclization process.[1]

Caption: Paal-Knorr Thiophene Synthesis Workflow.

Gewald Aminothiophene Synthesis

The Gewald reaction is a multicomponent reaction that provides a versatile route to polysubstituted 2-aminothiophenes.[12][13][14] It involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[12]

Causality of Experimental Choices: The base (often an amine like morpholine or diethylamine) plays a dual role, catalyzing the initial Knoevenagel condensation and facilitating the subsequent cyclization with sulfur.[12][15] Microwave irradiation has been shown to significantly reduce reaction times and improve yields in some cases.[12]

Caption: Gewald Aminothiophene Synthesis Workflow.

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a valuable method for preparing 3-hydroxy-2-thiophenecarboxylic acid derivatives.[16] It involves the reaction of α,β-acetylenic esters with thioglycolic acid esters in the presence of a base.[1][16]

Causality of Experimental Choices: The base is crucial for the initial Michael addition of the thioglycolate to the acetylenic ester, which is followed by an intramolecular Claisen condensation to form the thiophene ring.[17]

Caption: Hinsberg Thiophene Synthesis Workflow.

Modern Approaches: Functionalization of the Pre-formed Thiophene Ring

In addition to building the thiophene ring from scratch, modern synthetic chemistry heavily relies on the functionalization of a pre-existing thiophene core. These methods, particularly transition-metal-catalyzed cross-coupling reactions, offer exceptional control over the substitution pattern.

Suzuki Cross-Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for forming carbon-carbon bonds. [18]In the context of thiophene synthesis, it involves the reaction of a halothiophene (or thiophene triflate) with a boronic acid or ester in the presence of a palladium catalyst and a base. [18][19] Causality of Experimental Choices: The choice of palladium catalyst, ligand, and base is crucial for achieving high yields and preventing side reactions. The reaction is highly tolerant of various functional groups, making it a versatile tool for late-stage functionalization. [18][20]

Stille Cross-Coupling

The Stille coupling reaction provides another efficient method for C-C bond formation, utilizing an organotin reagent as the coupling partner for a halothiophene. While highly effective, the toxicity of organotin compounds is a significant drawback. [21][22] Causality of Experimental Choices: Similar to the Suzuki coupling, the choice of palladium catalyst and reaction conditions is critical for success. The Stille reaction is often favored when the corresponding boronic acid for a Suzuki coupling is unstable or difficult to prepare. [21]

C-H Activation/Functionalization

Direct C-H activation has emerged as a highly atom- and step-economical approach to thiophene functionalization. [23][24]This method avoids the need for pre-functionalization of the thiophene ring with a halide or organometallic group, directly coupling a C-H bond with a suitable partner, often an aryl halide. [25][26] Causality of Experimental Choices: These reactions are typically catalyzed by transition metals like palladium. [23][25]The regioselectivity of the C-H activation (i.e., which C-H bond reacts) can often be controlled by the choice of catalyst, ligand, and directing groups. [26]

Caption: Logical Relationship of Modern Functionalization Methods.

Comparative Analysis of Synthetic Routes

Synthetic Route	Typical Yields	Atom Economy	Step Economy	Substrate Scope	Reaction Conditions	Key Advantages	Key Disadvantages
Paal-Knorr	Moderate to High	Moderate	Good	Limited by availability of 1,4-dicarbonyls	Often requires high temperatures	Robust and reliable for specific substitution patterns. [3][10]	Limited substrate scope, harsh conditions. [10]
Gewald	Good to Excellent	High	Excellent (multicomponent)	Broad for ketones/aldehydes and cyanoesters	Mild to moderate	High functional group tolerance, convergent. [12][27]	Primarily yields 2-aminothiophenes. [12]
Fiesselmann	Good	Moderate	Good	Good for acetylenic esters	Mild	Access to valuable 3-hydroxythiophene derivatives. [16]	Limited to specific substitution patterns.
Hinsberg	Moderate	Moderate	Moderate	Limited by availability of 1,2-dicarbonyls	Often requires strong base and heat	Provides access to 3,4-disubstituted thiophenes. [1]	Limited substrate scope. [1]
Suzuki Coupling	Good to Excellent	Moderate	Good	Very broad	Mild	Excellent functional group tolerance, commercially available reagents. [18]	Requires pre-functionalization, potential for catalyst poisoning.
Stille Coupling	Good to Excellent	Moderate	Good	Very broad	Mild	Tolerant of many functional groups.	Toxicity of organotin reagents. [21][22]
C-H Activation	Moderate to High	High	Excellent	Evolving, can be substrate-specific	Often requires specific catalysts and ligands	High atom and step economy, avoids pre-functionalization. [24]	Regioselectivity can be a challenge. [26]

Experimental Protocols

Protocol 1: Paal-Knorr Synthesis of 2,5-Dimethylthiophene

Materials:

• Hexane-2,5-dione (1,4-dicarbonyl compound)

• Lawesson's Reagent

• Toluene (solvent)

Procedure:

• To a solution of hexane-2,5-dione (1 equivalent) in dry toluene, add Lawesson's Reagent (0.5 equivalents).

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove any solid byproducts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to afford 2,5-dimethylthiophene.

Protocol 2: Gewald Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

Materials:

• Cyclohexanone

• Ethyl cyanoacetate

• Elemental Sulfur

• Morpholine (base)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask, combine cyclohexanone (1 equivalent), ethyl cyanoacetate (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

• Add morpholine (0.5 equivalents) dropwise to the stirred mixture at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to obtain the pure ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.

Protocol 3: Suzuki Coupling for the Synthesis of 2-Phenylthiophene

Materials:

• 2-Bromothiophene

• Phenylboronic acid

• Palladium(II) acetate (catalyst)

• Triphenylphosphine (ligand)

• Potassium carbonate (base)

• 1,4-Dioxane (solvent)

• Water

Procedure:

• To a degassed mixture of 1,4-dioxane and water (4:1), add 2-bromothiophene (1 equivalent), phenylboronic acid (1.2 equivalents), and potassium carbonate (2 equivalents).

• Add palladium(II) acetate (2 mol%) and triphenylphosphine (8 mol%).

• Heat the reaction mixture to 80-90 °C under an inert atmosphere for 4-6 hours.

• Monitor the reaction by TLC or Gas Chromatography (GC).

• After completion, cool the mixture to room temperature and add water.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography to yield 2-phenylthiophene.

Conclusion

The synthesis of substituted thiophenes is a mature field with a rich arsenal of synthetic methodologies. Classical ring-forming reactions like the Paal-Knorr, Gewald, Fiesselmann, and Hinsberg syntheses remain valuable for accessing specific substitution patterns directly. However, modern cross-coupling and C-H activation methods offer unparalleled flexibility and efficiency for the functionalization of a pre-formed thiophene ring.

The choice of the most efficient synthetic route is highly dependent on the target molecule's substitution pattern, the availability of starting materials, and the desired scale of the reaction. By carefully considering the benchmarking metrics outlined in this guide, researchers can make informed decisions to optimize their synthetic strategies, leading to more efficient, cost-effective, and environmentally benign routes to this important class of heterocyclic compounds.

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A Comparative Guide to the Physicochemical Properties of Thiophene and Furan Analogs

Introduction: The Subtle Distinction Between Sulfur and Oxygen in Aromatic Systems

In the landscape of medicinal chemistry and materials science, five-membered aromatic heterocycles are foundational scaffolds. Among these, thiophene and furan hold a place of prominence.[1][2] While structurally analogous—differing only by the substitution of a sulfur atom in thiophene for an oxygen atom in furan—this seemingly minor change imparts profoundly different physicochemical properties.[3] These distinctions govern their reactivity, stability, electronic behavior, and ultimately, their utility in applications ranging from drug design to organic electronics.[3][4]

This guide provides an in-depth, objective comparison of the physicochemical properties of thiophene and furan. We will delve into the electronic and structural origins of their differing characteristics, present quantitative data for direct comparison, and provide validated experimental protocols for their analysis. This content is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary for the rational design and application of these critical heterocyclic systems.

The Core Divergence: Aromaticity and Molecular Structure

The fundamental differences between thiophene and furan are rooted in the nature of their respective heteroatoms. Both are aromatic, satisfying Hückel's rule with a delocalized system of 6 π-electrons.[5][6] However, the degree of this aromaticity is not equal, a fact that cascades through nearly all of their other properties.

Aromaticity: The established order of aromaticity is Thiophene > Furan .[6][7][8] This is a direct consequence of the heteroatom's electronegativity. Oxygen (electronegativity ≈ 3.44) is significantly more electronegative than sulfur (≈ 2.58).[7][9][10][11] As a result, the oxygen atom in furan holds its lone pair of electrons more tightly, making them less available for delocalization into the π-system.[5][6] The less electronegative sulfur in thiophene donates its lone pair more readily, leading to more effective delocalization and greater aromatic stabilization. This is quantitatively reflected in their resonance energies, where thiophene possesses a significantly higher value (≈ 29 kcal/mol) compared to furan (≈ 16 kcal/mol).[3]

Bond Lengths and Angles: The larger atomic radius of sulfur compared to oxygen results in distinct structural parameters. The C-S bond in thiophene is longer (≈ 1.70 Å) than the C-O bond in furan (≈ 1.36 Å), and the internal bond angle at the heteroatom is more acute in thiophene (C-S-C ≈ 93°) than in furan (C-O-C ≈ 107°).[12][13] The longer C-S bonds in thiophene contribute to a less strained ring system compared to furan.

Caption: Molecular structures of Thiophene and Furan.

Comparative Analysis of Physicochemical Properties

The differences in electronic structure and aromaticity directly influence the macroscopic physical properties of these heterocyles.

Property	Thiophene	Furan	Significance & Causality
Formula	C₄H₄S	C₄H₄O	The heteroatom is the only structural difference.
Molecular Weight	84.14 g/mol	68.07 g/mol	Sulfur's higher atomic mass leads to a heavier molecule.
Boiling Point	84 °C[12][14][15]	31.4 °C[7][14][15]	The higher molecular weight and greater polarizability of sulfur in thiophene lead to stronger London dispersion forces, requiring more energy to transition to the gas phase.[16]
Dipole Moment	0.52 D	0.71 D	The greater electronegativity of oxygen results in a stronger inductive electron withdrawal (-I effect) from the carbon ring in furan, leading to a larger net dipole moment.[17][18]
Resonance Energy	≈ 29 kcal/mol[3]	≈ 16 kcal/mol[3]	Reflects greater aromatic stability in thiophene due to more effective delocalization of the sulfur lone pair.
Aromaticity Order	Benzene > Thiophene > Pyrrole > Furan [3][4][5][7]	Benzene > Thiophene > Pyrrole > Furan [3][4][5][7]	Governed by the electronegativity of the heteroatom; less electronegative sulfur allows for greater electron delocalization.[5]
Reactivity (EAS)	Less Reactive[7][19][20]	More Reactive[7][19][20]	Furan's lower aromatic stability means there is a smaller energy barrier to overcome when disrupting the π-system during electrophilic attack.[20]
Solubility	Insoluble in water, soluble in organic solvents.[14][15]	Sparingly soluble in water, soluble in organic solvents.[14]	Both are nonpolar organic molecules, leading to good solubility in like solvents.

Chemical Reactivity: A Tale of Stability vs. Activation

The differing levels of aromaticity between furan and thiophene are the primary determinant of their chemical reactivity, particularly in electrophilic aromatic substitution (EAS).

The general order of reactivity towards electrophiles is Furan > Thiophene .[7][19][20]

This may seem counterintuitive, as the sulfur atom in thiophene is better able to stabilize the positive charge in the reaction intermediate. However, the critical factor is the initial activation energy required to break the aromaticity of the ground state. Because thiophene is more aromatic and therefore more stable than furan, it has a higher activation barrier to overcome for the initial attack by an electrophile.[20] Furan, being less stable, more readily sacrifices its modest aromatic character.[20]

This higher reactivity makes furan a more versatile diene in Diels-Alder reactions, a transformation for which the more aromatic thiophene is generally unreactive.[7] Conversely, the high reactivity of furan, especially its propensity for acid-catalyzed polymerization, necessitates the use of very mild and non-acidic conditions for electrophilic substitution reactions.[7]

Caption: Inverse relationship between aromaticity and reactivity.

Experimental Protocols for Physicochemical Characterization

Trustworthy data is the bedrock of scientific comparison. The protocols described below are self-validating systems for determining key physicochemical properties.

Workflow for Comparative Analysis

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A Researcher's Guide to Validating the Mechanism of Action for a 4-(Aminomethyl)thiophene-2-carbonitrile Based LSD1 Inhibitor

The thiophene scaffold is a versatile building block in medicinal chemistry, known for its role in creating bioactive molecules.[1][2] Specifically, 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride serves as a crucial intermediate in synthesizing pharmaceuticals, particularly those aimed at neurological disorders.[1] Our focus here is on a derivative of this compound designed to inhibit LSD1, a key epigenetic regulator.

LSD1, also known as KDM1A, was the first histone demethylase to be discovered.[3] It plays a pivotal role in gene expression by removing methyl groups from mono- and di-methylated lysine 4 of histone H3 (H3K4me1/2), which are marks associated with active gene transcription.[3][4] LSD1 can also demethylate non-histone substrates like p53 and DNA methyltransferase 1.[3][5] Its overexpression is linked to various cancers, including breast, prostate, and lung cancer, making it a significant therapeutic target.[3][6] Several LSD1 inhibitors have already entered clinical trials for cancer therapy.[3][4]

Section 1: Initial Biochemical Characterization

The first step in validating a novel inhibitor is to confirm its direct interaction with the target enzyme and determine its potency. This is achieved through a series of in vitro biochemical assays.

Determining Inhibitory Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a fundamental measure of a drug's potency. We will employ two distinct, well-established assay formats to ensure the robustness of our findings.

Experimental Workflow: IC50 Determination

Caption: Workflow for determining the IC50 of the inhibitor.

Detailed Protocols:

• Homogeneous Time-Resolved Fluorescence (HTRF) Assay:

  • Prepare serial dilutions of the 4-(aminomethyl)thiophene-2-carbonitrile inhibitor.

  • In a 384-well plate, pre-incubate the inhibitor dilutions with recombinant human LSD1 enzyme (e.g., 0.45 nM) on ice for 15 minutes.[7]

  • Initiate the enzymatic reaction by adding a substrate mix containing a biotinylated monomethyl H3(1-21)K4 peptide.[7]

  • After a set incubation period, add detection reagents (e.g., europium-conjugated antibody).

  • Measure the HTRF signal, which is proportional to the amount of demethylated product.[7]

  • Calculate the percentage of inhibition relative to a no-inhibitor control.[7]

  • Determine the IC50 value by fitting the data to a four-parameter variable slope model using appropriate software.[7]

• Peroxidase-Coupled Assay:

  • Similar to the HTRF assay, pre-incubate serial dilutions of the inhibitor with the LSD1 enzyme.[7]

  • Initiate the reaction by adding a dimethyl H3(1-21)K4 peptide substrate.[7]

  • The demethylation reaction produces hydrogen peroxide (H₂O₂).[8]

  • In the presence of horseradish peroxidase, H₂O₂ reacts with a suitable substrate (e.g., Amplex Red) to produce a fluorescent signal.[8][9]

  • Measure the fluorescence intensity to determine the rate of reaction.

  • Calculate the percentage of inhibition and determine the IC50 as described above.

Comparative Data:

Inhibitor	Target	Reported IC50 (nM)	Assay Method
4-(Aminomethyl)thiophene-2-carbonitrile derivative	LSD1	[Experimental Value]	HTRF / Peroxidase-Coupled
Tranylcypromine	LSD1	~200,000	Biochemical
ORY-1001 (Iadademstat)	LSD1	<20	Biochemical
GSK-2879552	LSD1	~17	Biochemical
SP-2509	LSD1	13	Cell-free

Note: IC50 values can vary depending on assay conditions. This table serves as a general comparison.

Elucidating the Mode of Inhibition

Understanding how an inhibitor interacts with its target is crucial for lead optimization.[10] We will perform enzyme kinetic studies to determine if our compound is a competitive, non-competitive, or uncompetitive inhibitor.[10][11]

Experimental Workflow: Enzyme Kinetics

Caption: Workflow for determining the mode of inhibition.

Detailed Protocol:

• Perform the LSD1 activity assay (e.g., the peroxidase-coupled assay) with varying concentrations of the substrate.

• Repeat the assay in the presence of several fixed concentrations of the 4-(aminomethyl)thiophene-2-carbonitrile inhibitor.

• Measure the initial reaction rates for each condition.

• Plot the data using Michaelis-Menten and Lineweaver-Burk plots to visualize the effect of the inhibitor on Vmax and Km.

• Analyze the plots to determine the mode of inhibition (competitive, non-competitive, or uncompetitive).[10]

Section 2: Biophysical Validation of Direct Binding

To provide unequivocal evidence of a direct interaction between our inhibitor and LSD1, we will employ label-free biophysical techniques. These methods measure the binding event directly, complementing the functional data from enzymatic assays.

Surface Plasmon Resonance (SPR)

SPR is a powerful technique for studying the kinetics of molecular interactions in real-time.[12][13] It allows for the determination of association (kon) and dissociation (koff) rates, and the equilibrium dissociation constant (KD).

Experimental Workflow: Surface Plasmon Resonance

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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of 4-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the metabolic stability of a lead candidate is a critical determinant of its therapeutic potential and ultimate success.[1][2] A compound with poor metabolic stability is often rapidly cleared from the body, leading to insufficient exposure at the target site and necessitating higher or more frequent dosing, which can increase the risk of adverse effects.[1] This guide provides an in-depth, comparative framework for assessing the metabolic stability of a promising class of scaffolds: 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride derivatives.

While direct, publicly available comparative data on the metabolic fate of specific derivatives of this scaffold is scarce, this guide will equip you with the foundational knowledge, experimental protocols, and analytical strategies to generate this crucial data in your own laboratories. We will delve into the probable metabolic pathways for thiophene-containing compounds, provide detailed methodologies for robust in vitro assessment, and discuss strategies for structural modification to enhance metabolic resilience.

The Metabolic Landscape of Thiophene-Containing Compounds

The thiophene ring, a sulfur-containing heterocycle, is a privileged scaffold in medicinal chemistry.[3] However, it is also susceptible to metabolic transformation, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[3][4][5] Understanding these pathways is paramount to predicting and interpreting the metabolic fate of 4-(aminomethyl)thiophene-2-carbonitrile derivatives.

The two principal routes of CYP-mediated metabolism for thiophenes are:

• S-oxidation: The sulfur atom in the thiophene ring can be oxidized to form a thiophene-S-oxide.[6][7][8] These intermediates are often highly reactive and can be trapped by nucleophiles like glutathione (GSH).[6][7] While sometimes unstable, thiophene-S-oxides are a key metabolic intermediate.[6]

• Epoxidation (Arene Oxide Formation): The double bonds of the thiophene ring can be oxidized to form an epoxide (an arene oxide).[4][5][6] This can then rearrange to form hydroxylated metabolites.[6] Quantum chemical studies suggest that for the parent thiophene ring, epoxidation may be both thermodynamically and kinetically more favorable than S-oxidation.[4][5]

These metabolic activation pathways can lead to the formation of reactive metabolites, which have been associated with toxicity in some thiophene-containing drugs.[4][5] Therefore, assessing the metabolic stability of your derivatives is not only a pharmacokinetic exercise but also a crucial component of early safety assessment.

Below is a diagram illustrating the potential primary metabolic pathways for the 4-(aminomethyl)thiophene-2-carbonitrile core structure.

Caption: Potential CYP450-mediated metabolic pathways for thiophene derivatives.

Comparative Assessment Strategy: A Framework for Derivatization

Without pre-existing data, a logical approach is to synthesize a small, focused library of derivatives based on the 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride scaffold and compare their metabolic stability. The goal is to identify how structural modifications at key positions influence the rate of metabolism.

Key Strategies to Modulate Metabolic Stability:

• Steric Hindrance: Introducing bulky groups near the sites of metabolism (the thiophene ring) can sterically hinder the approach of CYP enzymes, thereby slowing down metabolism.

• Electronic Effects: Modifying the electronic properties of the ring can influence its susceptibility to oxidation. Introducing electron-withdrawing groups can make the ring less electron-rich and potentially less prone to oxidation.

• Metabolic Blocking: Replacing a hydrogen atom at a known metabolic "soft spot" with a group that is resistant to metabolism, such as a fluorine atom or a deuterium atom (Kinetic Isotope Effect), can block that metabolic pathway.[9][10]

The table below outlines a hypothetical comparison of derivatives, illustrating the kind of data you will generate from the experimental protocols that follow.

Derivative ID	Modification on Aminomethyl Group (R)	Predicted Metabolic Liability	In Vitro T½ (min)	In Vitro CLint (µL/min/mg protein)
Parent-01	-H (Primary Amine)	High (potential for deamination, ring oxidation)	Data to be generated	Data to be generated
Deriv-02	-CH₃ (Secondary Amine)	Moderate (N-dealkylation possible)	Data to be generated	Data to be generated
Deriv-03	-C(CH₃)₃ (t-butyl)	Low (steric hindrance at amine)	Data to be generated	Data to be generated
Deriv-04	-C(=O)CH₃ (Amide)	Low (amide bond generally more stable)	Data to be generated	Data to be generated

Experimental Protocols for In Vitro Stability Assessment

The cornerstone of early metabolic stability assessment lies in in vitro systems derived from the liver, the primary site of drug metabolism.[10][11] The two most common and valuable systems are liver microsomes and cryopreserved hepatocytes.[12][13]

Liver Microsomal Stability Assay

This assay is a cost-effective, high-throughput method to assess Phase I (CYP-mediated) metabolism.[11][14] Liver microsomes are subcellular fractions that contain the CYP enzymes.[14]

Objective: To determine the in vitro intrinsic clearance (CLint) of the test compounds.

Materials:

• Pooled liver microsomes (human, rat, mouse, etc.)

• Test compounds and positive controls (e.g., a rapidly metabolized compound like Verapamil and a slowly metabolized one like Warfarin)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (ACN) with an internal standard (IS) for reaction termination and sample processing

• 96-well incubation plates and collection plates

Step-by-Step Protocol:

• Compound Preparation: Prepare stock solutions of your test compounds and controls in DMSO (e.g., 10 mM). Create intermediate dilutions in buffer to achieve a final incubation concentration of 1 µM.

• Microsome Preparation: Thaw the pooled liver microsomes on ice. Dilute them in cold phosphate buffer to achieve a final protein concentration of 0.5 mg/mL in the incubation. Keep on ice.

• Incubation Setup:

  • Add buffer to all wells of the 96-well incubation plate.

  • Add the test compounds/controls to the appropriate wells.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation: Add the pre-warmed NADPH regenerating system to all wells to start the metabolic reaction. For "minus-cofactor" controls, add buffer instead.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a collection plate containing ice-cold ACN with the internal standard. The 0-minute time point is typically taken immediately after adding the NADPH.

• Sample Processing: Once all time points are collected, vortex the collection plate and centrifuge to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16]

Hepatocyte Stability Assay

This assay uses intact liver cells, which contain both Phase I and Phase II metabolic enzymes, as well as transporters, offering a more comprehensive picture of hepatic metabolism.[13][17]

Objective: To determine the in vitro intrinsic clearance in a more physiologically relevant system.

Materials:

• Cryopreserved hepatocytes (human, rat, etc.)

• Hepatocyte incubation medium (e.g., Williams Medium E)

• Test compounds and positive controls

• Suspension culture plates (e.g., 24- or 48-well plates)

• Acetonitrile (ACN) with internal standard (IS)

Step-by-Step Protocol:

• Hepatocyte Revival: Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath and transfer them to pre-warmed incubation medium. Centrifuge gently and resuspend the cell pellet in fresh medium to the desired cell density (e.g., 0.5 x 10⁶ viable cells/mL).

• Compound Preparation: Prepare stock solutions and dilutions of your test compounds as described for the microsomal assay.

• Incubation Setup:

  • Add the hepatocyte suspension to the wells of the culture plate.

  • Add the test compounds/controls to the wells.

  • Place the plate on an orbital shaker in a 37°C incubator with 5% CO₂.

• Time-Point Sampling: At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), transfer an aliquot of the cell suspension to a collection tube/plate containing ice-cold ACN with IS.[17]

• Sample Processing & Analysis: Process the samples as described in the microsomal assay (vortex, centrifuge) and analyze the supernatant by LC-MS/MS.

The following diagram illustrates the general workflow for these in vitro stability assays.

Caption: General workflow for in vitro metabolic stability assays.

Bioanalytical Methodology: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its exceptional sensitivity, selectivity, and speed.[15][16][18][19]

Key Principles:

• Chromatographic Separation (LC): The sample is injected into a high-performance liquid chromatography system. The parent compound is separated from metabolites and matrix components based on its physicochemical properties as it passes through a column.[15][18]

• Ionization: The compound eluting from the column is ionized (e.g., by electrospray ionization - ESI) to generate charged molecules.

• Mass Analysis (MS/MS): The ionized molecules are detected by a tandem mass spectrometer. In Multiple Reaction Monitoring (MRM) mode, a specific precursor ion (the parent compound) is selected, fragmented, and a specific product ion is monitored. This highly selective process allows for accurate quantification even at very low concentrations.[18]

Developing a robust LC-MS/MS method is critical and involves optimizing chromatographic conditions and mass spectrometer parameters for each specific derivative.[18][20]

Data Analysis and Interpretation

From the LC-MS/MS data, you will quantify the peak area of the parent compound at each time point.

• Calculate Percent Remaining:

  • Percent Remaining = (Peak Area at time 't' / Peak Area at time '0') * 100

• Determine Half-Life (T½):

  • Plot the natural logarithm (ln) of the Percent Remaining versus time.

  • The slope of the linear regression of this plot is equal to the elimination rate constant (k).

  • T½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / T½) * (Incubation Volume / Protein Amount)

By calculating these parameters for each derivative, you can objectively rank them. A longer half-life and lower intrinsic clearance indicate greater metabolic stability.[13] This data-driven approach allows you to establish a structure-stability relationship for your compound series, guiding the next cycle of molecular design.

Conclusion

Assessing the metabolic stability of novel chemical entities like 4-(aminomethyl)thiophene-2-carbonitrile hydrochloride derivatives is a non-negotiable step in modern drug discovery. While direct comparative data may not always be available, a systematic approach grounded in established biochemical principles and robust in vitro methodologies can provide the critical insights needed to advance a program. By understanding the potential metabolic liabilities of the thiophene core, employing standardized microsomal and hepatocyte stability assays, and leveraging the power of LC-MS/MS for quantification, researchers can efficiently generate high-quality, comparative data. This enables the selection of derivatives with optimized pharmacokinetic profiles, ultimately increasing the probability of developing a safe and effective therapeutic agent.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

For laboratory professionals engaged in the fast-paced world of drug discovery and chemical research, the responsible management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a safe and sustainable research environment. This guide provides a detailed, experience-driven protocol for the proper disposal of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS No. 203792-25-0). By understanding the compound's inherent chemical nature and associated hazards, we can implement a disposal strategy that ensures the safety of personnel and protects the environment. This compound is a valuable building block in pharmaceutical synthesis, but its thiophene, nitrile, and hydrochloride moieties demand a cautious and informed approach to its end-of-life management.[1]

Hazard Identification and Risk Assessment: A Proactive Approach

Before any disposal procedure is initiated, a thorough understanding of the compound's hazards is paramount. The Safety Data Sheet (SDS) is the primary source for this information. For 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, the most significant identified hazard is its potential to cause serious eye damage.[2][3] However, a senior scientist's due diligence involves looking beyond the primary data sheet and considering the hazards associated with its structural components.

• Thiophene Moiety: Thiophene and its derivatives are known irritants and can be harmful if swallowed.[4][5] Some are also recognized as being harmful to aquatic life with long-lasting effects.[6]

• Carbonitrile Group (-CN): Organic nitriles are a class of compounds that must be handled with care. They can be toxic if swallowed, inhaled, or absorbed through the skin.[7] A critical, though less common, risk with nitrile compounds is their potential to release highly toxic hydrogen cyanide (HCN) gas if exposed to strong acids or high temperatures. While this compound is a hydrochloride salt and already acidic, mixing it with other incompatible waste streams remains a concern.

• Hydrochloride Salt: This indicates the compound is a salt of hydrochloric acid. In solution, it will be acidic, which can affect its compatibility with other waste materials.

This multifaceted hazard profile mandates that 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride be treated as hazardous chemical waste . All materials contaminated with this compound, including residual product, empty containers, and personal protective equipment (PPE), must be disposed of accordingly.

Quantitative Data and Hazard Summary

Hazard Classification	Description	GHS Pictogram	Precautionary Code	Source(s)
Serious Eye Damage	Causes serious eye damage (Category 1). This is the primary documented hazard.	GHS05 (Corrosion)	H318	[2][3]
Inferred Acute Toxicity	Based on related nitrile and thiophene compounds, it should be considered potentially harmful if swallowed, inhaled, or in contact with skin.	GHS06/GHS07 (Toxic/Harmful) - Assumed	H302, H312, H332 - Assumed	[4][5][7]
Personal Protective Equipment	Specifies required PPE to mitigate exposure risks during handling and disposal.	N/A	P280	[2][3]
First Aid (Eyes)	Immediate and specific actions required in case of eye contact.	N/A	P305+P354+P338, P317	[2][3]

Mandatory Personal Protective Equipment (PPE)

Given the high risk of serious eye damage, a stringent PPE protocol is non-negotiable. The causality is simple: preventing contact is the only guaranteed way to prevent injury.

• Eye and Face Protection: Chemical safety goggles are mandatory. Given the "causes serious eye damage" classification, a face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or the pure solid.[8]

• Hand Protection: Wear double-layered nitrile gloves. If a glove is contaminated, it must be removed and disposed of as hazardous waste immediately.[4][9]

• Protective Clothing: A standard laboratory coat is required. For tasks with a higher risk of spills, a chemically resistant apron should be worn.

• Respiratory Protection: All handling of the solid compound that could generate dust, and the management of its waste, should be performed inside a certified chemical fume hood to prevent inhalation.[7][8]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to ensure all waste streams containing 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride are managed safely and in compliance with general laboratory waste guidelines from bodies like the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[10][11][12]

Step 1: Waste Segregation at the Source

Proper segregation is the most critical step in preventing accidental chemical reactions in waste containers. Do not mix this waste with other streams unless compatibility is confirmed.

• Solid Waste: Collect unadulterated residual 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, contaminated weigh boats, and spatulas in a dedicated solid hazardous waste container.

• Liquid Waste: If the compound is in a solution, collect it in a dedicated liquid hazardous waste container. Avoid mixing with strong bases or oxidizing agents.[6]

• Contaminated PPE: All disposable PPE, including gloves, bench paper, and wipes used for cleanup, must be placed in a designated hazardous waste bag or container for solid waste.[4][9] Do not discard these items in regular trash.

Step 2: Container Selection and Labeling

Waste containers must be robust, compatible with the chemical, and clearly identified.

• Container Material: Use high-density polyethylene (HDPE) or other chemically resistant containers for all waste streams.[4]

• Labeling: Immediately label all waste containers. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride"

  • The associated hazards (e.g., "Corrosive - Causes Serious Eye Damage," "Toxic")

  • The date of waste accumulation

Step 3: Spill Management

Accidents happen, but a prepared response minimizes risk.

• Evacuate and Secure: Ensure the immediate area is clear of personnel without appropriate PPE.

• Contain the Spill: Use an inert absorbent material like vermiculite, sand, or a commercial spill kit to cover and contain the spill.[4] Do not use combustible materials like paper towels to absorb large spills.

• Collect Waste: Carefully scoop the absorbed material into a designated hazardous waste container. Use non-sparking tools if the compound is in a flammable solvent.[8]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must be collected as hazardous waste.[4]

Step 4: Temporary Storage and Final Disposal

• Storage: Store sealed and labeled hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area away from incompatible materials.

• Final Disposal: The ultimate disposal of this hazardous waste must be handled by professionals. Arrange for collection through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[13] They will ensure the waste is transported and disposed of in accordance with all local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

Caption: Decision workflow for handling and disposing of waste containing 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

References

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A Researcher's Guide to the Safe Handling of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

The known hazard for 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is that it can cause serious eye damage.[2] Due to the limited specific toxicological data, it is crucial to handle this compound with a high degree of caution, assuming it may possess hazards similar to other compounds in its chemical class.

Core Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure when handling 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye Protection	Chemical safety goggles meeting ANSI Z87.1 standards or a full-face shield.[3]	Primary Hazard Mitigation: Protects against direct contact with the solid or solutions, which can cause serious eye damage.[2] A face shield is recommended when there is a significant risk of splashing.[3]
Hand Protection	Chemical-resistant nitrile gloves.[4][5][6][7][8]	Chemical Resistance: Nitrile gloves offer good resistance to a wide range of chemicals, including those commonly used as solvents for compounds like this.[4][8] Inspection is Key: Always inspect gloves for tears or punctures before use. Dispose of contaminated gloves immediately and wash hands thoroughly after handling.
Body Protection	A flame-retardant lab coat or chemical-resistant apron.[3][9]	Barrier Against Spills: Provides a crucial barrier against accidental spills and splashes.[3] For larger quantities or situations with a higher potential for significant exposure, a chemical-resistant suit may be necessary.[9]
Respiratory Protection	A NIOSH-approved respirator with an appropriate particulate filter.	Inhalation Hazard Mitigation: Recommended if handling the compound as a powder or if aerosols may be generated.[9] All handling of the solid material should be conducted in a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation exposure.[9]

Operational Workflow for Safe Handling and Disposal

A systematic approach to handling and disposal is critical for maintaining a safe laboratory environment. The following workflow provides a step-by-step guide for researchers.

Preparation and Handling

• Designated Area: All handling of 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride should occur in a designated area, such as a chemical fume hood, to control potential exposure.[9]

• Engineering Controls: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[10]

• Avoid Dust and Aerosol Formation: Handle the solid material carefully to prevent the generation of dust.[9] If preparing solutions, avoid aerosolization.[9]

• Personal Hygiene: Do not eat, drink, or smoke in areas where chemicals are handled.[9] Always wash hands thoroughly after handling, even if gloves were worn.[9]

Spill Management

• Small Spills: For small spills, absorb the material with an inert substance (e.g., sand or earth) and place it in a suitable, sealed container for disposal.[11][12]

• Large Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.[11] Remove all sources of ignition.[11][12] Personal protective equipment, including respiratory protection, is essential for cleanup.[11] Prevent the spilled material from entering drains or waterways.[12]

Disposal Plan

• Waste Segregation: All waste contaminated with 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, including used gloves, disposable lab coats, and contaminated labware, must be collected in a designated, labeled, and sealed hazardous waste container.[9]

• Professional Disposal: Dispose of chemical waste through an approved hazardous waste disposal company, adhering to all local, state, and federal regulations.[9] Chemical waste generators must determine if a discarded chemical is classified as hazardous waste to ensure complete and accurate classification.[10]

The following diagram illustrates the key stages of the safe handling and disposal workflow for 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride.

Caption: Safe Handling and Disposal Workflow

References

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